ALG-097558

Core Science & Biosynthesis

ALG-097558: A Deep Dive into the Core Mechanism of a Pan-Coronavirus Protease Inhibitor

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

ALG-097558 is a novel, orally bioavailable, small-molecule inhibitor targeting the 3-chymotrypsin-like cysteine protease (3CLpro), a critical enzyme for the replication of a broad range of coronaviruses.[1][2] Developed by Aligos Therapeutics in collaboration with KU Leuven, this compound has demonstrated potent antiviral activity in preclinical studies against SARS-CoV-2 and its variants, as well as other coronaviruses such as SARS-CoV and MERS-CoV.[2][3][4] A key differentiator of ALG-097558 is its pharmacokinetic profile, which supports twice-daily oral administration without the need for a pharmacokinetic enhancer like ritonavir.[5][6] This technical guide provides a comprehensive overview of the mechanism of action of ALG-097558, supported by quantitative data from preclinical and clinical investigations, detailed experimental methodologies, and visual representations of its operational pathways.

Core Mechanism of Action: Targeting the Viral 3CL Protease

The primary mechanism of action of ALG-097558 is the inhibition of the coronavirus 3CL protease (3CLpro), also known as the main protease (Mpro).[3][7] This enzyme is essential for the viral life cycle, as it is responsible for the cleavage of viral polyproteins into functional proteins required for viral replication and transcription.[1][8]

ALG-097558 is a reversible covalent inhibitor of the 3CLpro.[1][8] Its nitrile warhead forms a covalent bond with the cysteine residue in the active site of the protease, effectively blocking its enzymatic activity.[7] By inhibiting 3CLpro, ALG-097558 prevents the processing of the viral polyprotein, thereby halting the formation of the viral replication-transcription complex and ultimately suppressing viral replication.[1][9] This targeted approach is highly specific to the viral enzyme, with no off-target activity observed against human proteases such as Cathepsin L.[4][6]

Figure 1: Simplified signaling pathway of coronavirus replication and the inhibitory action of ALG-097558.

Quantitative Data: Potency and Selectivity

Extensive preclinical evaluations have quantified the potent and broad-spectrum activity of ALG-097558.

Table 1: Biochemical Potency and Selectivity of ALG-097558

Target Enzyme	Assay Type	Metric	Value	Reference
SARS-CoV-2 3CLpro (Wuhan)	Enzymatic	IC50	0.22 nM	[2]
SARS-CoV-2 3CLpro	Enzymatic	IC50	0.27 nM	[4]
SARS-CoV-2 3CLpro	Enzymatic	Ki	0.074 nM	[4]
Human Cathepsin L	Enzymatic	IC50	>10,000 nM	[6]
Human Rhinovirus 3C Protease	Enzymatic	IC50	>10,000 nM	[6]

Table 2: In Vitro Antiviral Activity of ALG-097558 in Cellular Assays

Virus	Variant	Cell Line	Metric	Value (µM)	Reference
SARS-CoV-2	Circulating Variants	Various	EC50	0.007 - 0.013	[4]
SARS-CoV-2	Omicron Subvariants	Cell-based	EC50	3 to 9-fold more potent than nirmatrelvir	[2]
SARS-CoV-1	-	Cell-based	EC50	0.022	[4]
MERS-CoV	-	Cell-based	EC50	0.005	[4]
Human α-CoV NL63	-	Cell-based	EC50	7 to 40 nM	[2]
Human α-CoV 229E	-	Cell-based	EC50	7 to 40 nM	[2]
Human β-CoV HKU-1	-	Cell-based	EC50	7 to 40 nM	[2]
Human β-CoV OC43	-	Cell-based	EC50	7 to 40 nM	[2]

In human airway epithelium cell cultures, ALG-097558 demonstrated efficient inhibition of viral replication with EC99.9 values of 5.3 nM and 54 nM, with and without 40% human serum, respectively.[6]

Experimental Protocols

The following are summaries of the key experimental methodologies used to characterize the mechanism of action of ALG-097558, based on available public information.

Biochemical Assays for Protease Inhibition

• Objective: To determine the in vitro inhibitory activity of ALG-097558 against purified viral and human proteases.

• Methodology:

  • Recombinant SARS-CoV-2 3CLpro, Human Cathepsin L, and Human Rhinovirus 3C protease were used.[4][6]

  • A mass spectrometry-based assay was employed to accurately determine the Ki of highly active 3CLpro inhibitors at low enzyme concentrations (0.3 nM).[2]

  • The inhibitor (ALG-097558) at varying concentrations was incubated with the respective enzyme.

  • A specific substrate for each enzyme was added to initiate the reaction.

  • The rate of substrate cleavage was measured to determine the enzyme activity.

  • IC50 values, representing the concentration of the inhibitor required to reduce enzyme activity by 50%, were calculated. Ki values were determined for SARS-CoV-2 3CLpro.[4]

Cell-Based Antiviral Assays

• Objective: To evaluate the antiviral potency of ALG-097558 against various coronaviruses in a cellular environment.

• Methodology:

  • Various cell lines were utilized, including VeroE6-eGFP, Vero76, A549-ACE2-TMPRSS2, HeLa, and Huh-7.[10]

  • Cells were infected with different strains and variants of coronaviruses, including SARS-CoV-2 (including Omicron subvariants), SARS-CoV-1, MERS-CoV, and seasonal human coronaviruses.[2][4]

  • Infected cells were treated with a range of concentrations of ALG-097558.

  • The antiviral efficacy was assessed by measuring the reduction in viral replication, often through methods like quantifying viral RNA or observing the inhibition of virus-induced cytopathic effects.

  • EC50 values, the concentration of the drug that inhibits viral replication by 50%, were determined.[4]

  • Cytotoxicity of ALG-097558 was also assessed in the cell lines to ensure that the antiviral activity was not due to cell death; no cytotoxicity was detected at concentrations up to 100 µM.[10]

Figure 2: General experimental workflow for cell-based antiviral assays.

In Vivo Efficacy in Syrian Hamster Model

• Objective: To assess the in vivo antiviral efficacy of orally administered ALG-097558 in a relevant animal model of SARS-CoV-2 infection.

• Methodology:

  • Syrian golden hamsters were intranasally infected with a SARS-CoV-2 variant (e.g., Delta B.1.617.2).[4]

  • A therapeutic dosing regimen was initiated, with ALG-097558 administered orally at different doses (e.g., 2.5, 8.3, and 25 mg/kg).[4]

  • Endpoints were evaluated at a specified time post-infection, typically including:

    • Quantification of viral RNA and infectious virus titers in lung tissue.

    • Histopathological analysis of lung tissue to assess inflammation and damage.[4]

  • The efficacy of ALG-097558 was determined by the reduction in viral load and improvement in lung pathology compared to an untreated control group.[4]

  • Combination studies with other antivirals, such as GS-441524 (a remdesivir parent), were also conducted.[4]

Clinical Development and Outlook

ALG-097558 has progressed to Phase 1 clinical trials.[1] In a study involving healthy volunteers, single doses up to 2000 mg and multiple doses up to 800 mg twice daily for 7 days were well tolerated.[5] The pharmacokinetic profile from this study supports a twice-daily dosing regimen without the need for ritonavir boosting and with no food effect.[5] The favorable safety and pharmacokinetic profile, combined with its potent and broad-spectrum antiviral activity, positions ALG-097558 as a promising candidate for the treatment and prevention of COVID-19 and potential future coronavirus outbreaks.[3]

References

• 1. Preclinical efficacy of ALG-097558 in SARS-CoV-2 hamster model presented | BioWorld [bioworld.com]
• 2. aligos.com [aligos.com]
• 3. researchgate.net [researchgate.net]
• 4. Discovery and Preclinical Profile of ALG-097558, a Pan-Coronavirus 3CLpro Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. aligos.com [aligos.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]

ALG-097558: A Technical Whitepaper on a Potent, Pan-Coronavirus 3CL Protease Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

ALG-097558 is a novel, orally bioavailable, reversible covalent inhibitor of the 3-chymotrypsin-like protease (3CLpro), a viral enzyme essential for the replication of a broad range of coronaviruses, including SARS-CoV-2 and its variants of concern.[1][2] Developed by Aligos Therapeutics in collaboration with KU Leuven, ALG-097558 has demonstrated superior potency in preclinical studies compared to other 3CLpro inhibitors, such as nirmatrelvir.[3] A key advantage of ALG-097558 is its projected efficacy in humans without the need for co-administration with a pharmacokinetic booster like ritonavir, which simplifies treatment regimens and reduces the potential for drug-drug interactions.[1][4] Preclinical data from in vitro assays and in vivo hamster models indicate a favorable resistance profile and significant reduction in viral replication.[5] Phase 1 clinical trials in healthy volunteers have shown that ALG-097558 is well-tolerated.[3] This document provides a comprehensive technical overview of the preclinical data and experimental methodologies used in the evaluation of ALG-097558.

Mechanism of Action: 3CL Protease Inhibition

The primary target of ALG-097558 is the 3CL protease (also known as the main protease, Mpro), a viral cysteine protease that plays a critical role in the coronavirus life cycle. The viral polyproteins translated from the viral RNA genome require cleavage into individual functional proteins for viral replication and assembly. The 3CL protease is responsible for the majority of these cleavage events.

ALG-097558 is designed as a peptidomimetic inhibitor that binds to the active site of the 3CL protease. It forms a reversible covalent bond with the catalytic cysteine residue (Cys145) in the active site, thereby blocking its proteolytic activity. This inhibition of polyprotein processing ultimately halts viral replication.

Caption: Mechanism of 3CL Protease Inhibition by ALG-097558.

Quantitative Data Summary

The following tables summarize the key quantitative data from preclinical studies of ALG-097558.

Table 1: In Vitro Biochemical Potency against 3CL Protease

Compound	SARS-CoV-2 3CLpro IC50 (nM)	SARS-CoV-2 3CLpro Ki (nM)
ALG-097558	0.22 - 0.27 [5][6]	0.074 [5]
Nirmatrelvir	2.92	2.03

IC50: Half-maximal inhibitory concentration. Ki: Inhibition constant.

Table 2: In Vitro Antiviral Activity in Cell-Based Assays

Virus (Variant)	Cell Line	ALG-097558 EC50 (µM)	Nirmatrelvir EC50 (µM)
SARS-CoV-2 (Wuhan)	VeroE6	0.010	0.116
SARS-CoV-2 (Alpha)	A549-ACE2-TMPRSS2	0.012	0.099
SARS-CoV-2 (Delta)	Not Specified	0.007 - 0.013[5]	Not Reported
SARS-CoV-2 (Omicron)	Not Specified	10-fold more potent than nirmatrelvir[3]	Not Reported
SARS-CoV-1	VeroE6	0.022[5]	Not Reported
MERS-CoV	VeroE6	0.005[5]	Not Reported
hCoV-229E	Huh-7	0.017	0.502
hCoV-OC43	HeLa	0.008	0.047

EC50: Half-maximal effective concentration.

Table 3: In Vivo Efficacy in SARS-CoV-2 Infected Syrian Hamsters

Treatment Group	Dose (mg/kg, oral)	Viral Load Reduction in Lungs
ALG-097558	2.5	Significant decrease in vRNA and virus titers[5]
ALG-097558	8.3	Significant decrease in vRNA and virus titers[5]
ALG-097558	25	Significant decrease in vRNA and virus titers[5]
ALG-097558 + GS-441524	2.5 + Not Specified	Greater reduction than monotherapy[5]

vRNA: viral Ribonucleic Acid.

Experimental Protocols

3CL Protease Enzymatic Assay

A biochemical assay was utilized to determine the inhibitory activity of ALG-097558 against purified recombinant 3CL protease.

Methodology:

• Enzyme and Substrate: Recombinant SARS-CoV-2 3CL protease was incubated with a fluorogenic substrate.

• Inhibitor Preparation: ALG-097558 was serially diluted to various concentrations.

• Assay Reaction: The assay was performed in a 384-well plate format. The 3CL protease was pre-incubated with the inhibitor for a specified period at room temperature. The enzymatic reaction was initiated by the addition of the fluorogenic substrate.

• Detection: The cleavage of the substrate by the 3CL protease results in an increase in fluorescence intensity. The fluorescence was measured over time using a plate reader.

• Data Analysis: The rate of fluorescence increase was used to determine the enzyme activity. The IC50 values were calculated by fitting the dose-response curves to a four-parameter logistic equation.

Caption: Workflow for 3CL Protease Enzymatic Assay.

Cell-Based Antiviral Assay

The antiviral activity of ALG-097558 was evaluated in various cell lines infected with different coronaviruses.

Methodology:

• Cell Culture: Appropriate cell lines (e.g., VeroE6, A549-ACE2-TMPRSS2, HeLa, Huh-7) were seeded in 96-well plates and grown to confluency.[7]

• Compound Treatment: Cells were treated with serial dilutions of ALG-097558.

• Viral Infection: Following compound treatment, cells were infected with a specific coronavirus strain at a predetermined multiplicity of infection (MOI).

• Incubation: The infected cells were incubated for a period sufficient to allow for viral replication and, in some cases, the development of cytopathic effects (CPE).

• Endpoint Measurement: Antiviral activity was quantified by measuring the reduction in viral-induced CPE, viral RNA levels (using RT-qPCR), or the expression of a reporter gene (e.g., GFP).

• Cytotoxicity Assessment: A parallel assay was conducted to determine the cytotoxicity of ALG-097558 on the host cells to ensure that the observed antiviral effect was not due to cell death.

• Data Analysis: EC50 values were determined from the dose-response curves.

Caption: Workflow for Cell-Based Antiviral Assay.

In Vivo Efficacy in Syrian Hamster Model

The in vivo antiviral efficacy of ALG-097558 was assessed in a Syrian hamster model of SARS-CoV-2 infection.[5]

Methodology:

• Animal Model: Male Syrian hamsters were used for the study.

• Infection: Animals were intranasally inoculated with a defined dose of a SARS-CoV-2 variant (e.g., Delta).[5]

• Treatment: ALG-097558 was administered orally at various doses (e.g., 2.5, 8.3, and 25 mg/kg) starting at a specified time point post-infection.[5] A vehicle control group was included.

• Monitoring: Animals were monitored daily for clinical signs of disease, including weight loss.

• Endpoint Analysis: At a predetermined time point post-infection, animals were euthanized, and lung tissues were collected.

• Viral Load Quantification: Viral loads in the lung tissue were quantified by determining the amount of viral RNA (vRNA) using RT-qPCR and by measuring infectious virus titers (e.g., TCID50 assay).

• Histopathology: Lung tissues were also processed for histopathological analysis to assess the extent of lung damage and inflammation.

• Data Analysis: Statistical analysis was performed to compare the viral loads and lung pathology between the treated and control groups.

Caption: Workflow for Syrian Hamster In Vivo Efficacy Study.

Conclusion

ALG-097558 is a promising pan-coronavirus 3CL protease inhibitor with potent in vitro and in vivo activity. Its high potency, broad-spectrum activity, and favorable pharmacokinetic profile, which obviates the need for a ritonavir boost, position it as a potential best-in-class therapeutic for the treatment of COVID-19 and future coronavirus outbreaks. The data presented in this technical guide support the continued clinical development of ALG-097558.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Aligos Therapeutics Selects Drug Candidate ALG-097558, a Potent Ritonavir-Free Oral Protease Inhibitor for the Treatment and Prevention of COVID-19 | Cistim [cistim.be]
• 4. Discovery and Preclinical Profile of ALG-097558, a Pan-Coronavirus 3CLpro Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Preclinical efficacy of ALG-097558 in SARS-CoV-2 hamster model presented | BioWorld [bioworld.com]
• 6. ALG-097558 confirmed as an effective pan-coronavirus strategy | BioWorld [bioworld.com]
• 7. aligos.com [aligos.com]

Pan-Coronavirus Activity of ALG-097558: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

ALG-097558 is a novel, orally bioavailable, small-molecule inhibitor of the coronavirus 3-chymotrypsin-like protease (3CLpro), a critical enzyme for viral replication.[1][2][3] Preclinical data demonstrate that ALG-097558 exhibits potent pan-coronavirus activity, showing efficacy against a broad spectrum of coronaviruses, including multiple variants of SARS-CoV-2, SARS-CoV, MERS-CoV, and common human coronaviruses.[1][2] Developed by Aligos Therapeutics in collaboration with KU Leuven, this compound is a promising candidate for the treatment and prevention of COVID-19 and potential future coronavirus outbreaks.[4][5] A key advantage of ALG-097558 is its potential for twice-daily oral administration without the need for a pharmacokinetic booster like ritonavir.[3][6]

Mechanism of Action: Targeting the Viral 3CL Protease

The primary target of ALG-097558 is the 3CL protease (also known as the main protease, Mpro), a viral cysteine protease essential for the coronavirus life cycle.[3][7] After the virus enters a host cell, it releases its genomic RNA, which is translated into two large polyproteins, pp1a and pp1ab. The 3CL protease is responsible for cleaving these polyproteins at multiple sites to release functional non-structural proteins (nsps) that are vital for viral replication and transcription.[3] By inhibiting the 3CL protease, ALG-097558 blocks this crucial processing step, thereby halting viral replication.[7]

The highly conserved nature of the 3CL protease across different coronaviruses is the basis for ALG-097558's broad-spectrum activity and suggests a high barrier to the development of resistance.[4][5]

Below is a diagram illustrating the role of 3CL protease in the coronavirus replication cycle and the inhibitory action of ALG-097558.

References

• 1. virosin.org [virosin.org]
• 2. The Coronavirus 3CL protease: Unveiling Its Complex Host Interactions and Central Role in Viral Pathogenesis: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. The development of Coronavirus 3C-Like protease (3CLpro) inhibitors from 2010 to 2020 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 3-Chymotrypsin-like Protease (3CLpro) of SARS-CoV-2: Validation as a Molecular Target, Proposal of a Novel Catalytic Mechanism, and Inhibitors in Preclinical and Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

ALG-097558: A Technical Guide to a Potent Pan-Coronavirus 3CL Protease Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the discovery and development of ALG-097558, a novel, orally bioavailable pan-coronavirus inhibitor. The information is compiled from preclinical and early clinical data, offering insights into its mechanism of action, potency, and potential as a therapeutic agent for COVID-19 and future coronavirus threats.

Introduction: The Need for Novel Coronavirus Therapeutics

The COVID-19 pandemic underscored the urgent need for effective and broadly active antiviral therapies.[1][2] While vaccines have been instrumental in controlling the spread of SARS-CoV-2, the emergence of variants and the potential for future coronavirus outbreaks necessitate the development of direct-acting antivirals.[1][2][3] One of the most validated targets for anti-coronavirus drug development is the 3-chymotrypsin-like protease (3CLpro), an enzyme essential for viral replication.[4][5][6] ALG-097558 was developed to address this need as a potent inhibitor of 3CLpro.[7]

Discovery and Design of ALG-097558

ALG-097558 was developed through a collaboration between Aligos Therapeutics, KU Leuven, the Centre for Drug Design and Discovery (CD3), and the Rega Institute.[7][8] The drug discovery program aimed to create a potent, selective, and orally available pan-coronavirus inhibitor that would not require co-administration with a pharmacokinetic booster like ritonavir.[6] The design strategy focused on optimizing the structure of peptide-based protease inhibitors to enhance their activity across multiple human coronaviruses.[6]

Mechanism of Action

ALG-097558 is a reversible covalent inhibitor of the viral main protease (Mpro), also known as the 3CL protease (3CLpro).[4][5] This viral cysteine protease is crucial for the processing of polyproteins that are translated from the viral RNA, a step essential for viral replication.[4][5] By binding to the active site of 3CLpro, ALG-097558 blocks this processing, thereby halting the viral life cycle.[4]

Figure 1: Mechanism of action of ALG-097558 in inhibiting coronavirus replication.

Preclinical Profile

In Vitro Potency

ALG-097558 has demonstrated potent and broad-spectrum antiviral activity against a range of coronaviruses in various cell-based assays.

Table 1: In Vitro Efficacy of ALG-097558

Virus/Variant	Assay Type	IC50 (nM)	EC50 (µM)	Notes
SARS-CoV-2 (Wuhan)	Enzymatic Assay	0.22[1]	-
SARS-CoV-2 (Wuhan)	Enzymatic Assay	0.27[9]	-	Ki value of 0.074 nM[9]
SARS-CoV-2 Variants (circulating)	Cellular Assay	-	0.007 - 0.013[9]
SARS-CoV-2 Omicron Subvariants (BA.2, BA.5, BQ.1, XBB1.5)	Cell-based Assay	-	0.007 - 0.040[1]	3- to 9-fold more potent than nirmatrelvir[1]
SARS-CoV-1	Cellular Assay	-	0.022[9]
MERS-CoV	Cellular Assay	-	0.005[9]
Human α-CoVs (NL63, 229E)	Enzymatic Assay	Strong inhibitory activity[1]	-
Human β-CoV (HKU-1, OC43)	Enzymatic Assay	Strong inhibitory activity[1]	-
Feline Coronavirus	Cell-based Assay	-	0.007 - 0.040[1]

In human airway epithelium cell cultures, ALG-097558 efficiently inhibited viral replication with EC99.9 values of 5.3 nM and 54 nM, with and without 40% human serum, respectively.[10]

In Vivo Efficacy

The in vivo efficacy of ALG-097558 was evaluated in a Syrian hamster model of SARS-CoV-2 infection.

Table 2: In Vivo Efficacy in Hamster Model

Animal Model	Virus	Dosing Regimen	Outcome
Syrian Hamster	SARS-CoV-2 (B.1.617.2)	Therapeutic dosing with low oral doses	Efficient reduction of viral replication in the lungs[9][10]
Syrian Hamster	SARS-CoV-2	2.5 mg/kg (suboptimal dose) in combination with GS-441524	Higher reduction in viral replication compared to monotherapy[9]

Resistance Profile

ALG-097558 has shown a favorable resistance profile, retaining antiviral activity against known 3CLpro resistance mutations.[10] In cell-based testing, it maintained activity against selected resistance mutants where nirmatrelvir showed reduced efficacy, with the exception of the E166V and E166V double mutations.[9]

Clinical Development

ALG-097558 has progressed to Phase 1 and Phase 2 clinical trials.[5][11]

Phase 1 Studies

Phase 1 trials in healthy volunteers were designed to assess the safety, tolerability, and pharmacokinetics (PK) of ALG-097558.[12] The studies evaluated single ascending doses (up to 2000 mg) and multiple ascending doses (up to 800 mg every 12 hours for 7 days).

Key Findings from Phase 1:

• Safety: The drug was generally well-tolerated.[12]

• Pharmacokinetics: The PK profile supports twice-daily dosing without the need for a ritonavir boost.

• Food Effect: No significant food effect on absorption was observed.

Phase 2 Studies

As of late 2025, ALG-097558 is in Phase 2 clinical trials for the treatment of coronavirus.[11]

Figure 2: The development workflow of ALG-097558.

Experimental Protocols

In Vitro 3CLpro Inhibition Assay (Enzymatic Assay)

Objective: To determine the half-maximal inhibitory concentration (IC50) of ALG-097558 against purified 3CL protease.

Methodology:

• Enzyme and Substrate Preparation: Recombinant 3CL protease from the target coronavirus is expressed and purified. A fluorogenic substrate peptide that is specifically cleaved by 3CLpro is synthesized.

• Assay Reaction: The assay is performed in a multi-well plate format. A solution of the purified 3CL protease is pre-incubated with varying concentrations of ALG-097558.

• Initiation and Measurement: The enzymatic reaction is initiated by the addition of the fluorogenic substrate. The increase in fluorescence, corresponding to substrate cleavage, is monitored over time using a plate reader.

• Data Analysis: The rate of reaction at each inhibitor concentration is calculated. The IC50 value is determined by fitting the dose-response curve to a four-parameter logistic equation.

Antiviral Cell-Based Assay

Objective: To determine the half-maximal effective concentration (EC50) of ALG-097558 against viral replication in a cellular context.

Methodology:

• Cell Culture: A susceptible cell line (e.g., VeroE6 for SARS-CoV-2) is cultured in appropriate media in multi-well plates.[13]

• Compound Treatment: Cells are pre-treated with a serial dilution of ALG-097558 for a defined period.

• Viral Infection: The treated cells are then infected with the target coronavirus at a specific multiplicity of infection (MOI).

• Incubation: The infected cells are incubated for a period that allows for multiple rounds of viral replication.

• Quantification of Viral Activity: The extent of viral replication is quantified. This can be done through various methods, such as:

  • Cytopathic Effect (CPE) Assay: Visual scoring of virus-induced cell death.

  • Viral RNA Quantification: Using quantitative reverse transcription PCR (qRT-PCR) to measure the amount of viral RNA.

  • Reporter Virus Assay: Using a recombinant virus that expresses a reporter gene (e.g., luciferase or GFP).

• Data Analysis: The EC50 value is calculated by plotting the percentage of viral inhibition against the drug concentration and fitting the data to a dose-response curve.

Syrian Hamster Infection Model

Objective: To evaluate the in vivo efficacy of ALG-097558 in reducing viral load and disease pathology.

Methodology:

• Animal Acclimatization: Syrian golden hamsters are acclimatized to the laboratory conditions.

• Infection: Animals are intranasally inoculated with a defined dose of SARS-CoV-2.

• Treatment: At a specified time post-infection (to model therapeutic intervention), treatment with ALG-097558 or a vehicle control is initiated. The drug is typically administered orally at one or more dose levels.

• Monitoring: Animals are monitored daily for clinical signs of disease (e.g., weight loss, changes in activity).

• Endpoint Analysis: At a predetermined time point post-infection, animals are euthanized. Lung tissue is harvested to:

  • Quantify Viral Load: Using qRT-PCR or plaque assay.

  • Assess Lung Pathology: Through histopathological examination of lung sections.

• Data Analysis: Viral titers and pathology scores are compared between the treated and control groups to determine the efficacy of ALG-097558.

Conclusion

ALG-097558 is a promising pan-coronavirus 3CL protease inhibitor with potent in vitro activity against a broad range of coronaviruses, including clinically relevant SARS-CoV-2 variants.[1][3][7] Its efficacy in animal models, favorable resistance profile, and pharmacokinetic properties that do not necessitate a booster make it a strong candidate for further clinical development.[9][10] Ongoing clinical trials will be crucial in determining its safety and efficacy in humans for the treatment of COVID-19 and its potential role in preparedness for future coronavirus pandemics.

References

• 1. ALG-097558 confirmed as an effective pan-coronavirus strategy | BioWorld [bioworld.com]
• 2. | BioWorld [bioworld.com]
• 3. Aligos Therapeutics Selects Drug Candidate ALG-097558, a [globenewswire.com]
• 4. researchgate.net [researchgate.net]
• 5. Discovery and Preclinical Profile of ALG-097558, a Pan-Coronavirus 3CLpro Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. aligos.com [aligos.com]
• 8. Aligos Therapeutics Selects Drug Candidate ALG-097558, a Potent Ritonavir-Free Oral Protease Inhibitor for the Treatment and Prevention of COVID-19 | Cistim [cistim.be]
• 9. Preclinical efficacy of ALG-097558 in SARS-CoV-2 hamster model presented | BioWorld [bioworld.com]
• 10. firstwordpharma.com [firstwordpharma.com]
• 11. defenseworld.net [defenseworld.net]
• 12. ALG-097558 for Coronavirus · Info for Participants · Phase Phase 1 Clinical Trial 2025 | Power | Power [withpower.com]
• 13. aligos.com [aligos.com]

ALG-097558: A Pan-Coronavirus 3CL Protease Inhibitor with Broad Spectrum Activity

For Immediate Release

SOUTH SAN FRANCISCO, Calif. – December 7, 2025 – Aligos Therapeutics Inc. has developed ALG-097558, a potent, orally bioavailable, pan-coronavirus inhibitor targeting the 3-chymotrypsin-like protease (3CLpro), a critical enzyme for viral replication.[1][2][3] Preclinical data demonstrate that ALG-097558 exhibits significant antiviral activity against a wide range of coronaviruses, including SARS-CoV-2 and its variants of concern, SARS-CoV-1, and MERS-CoV.[1][2] The compound is currently in early clinical evaluation for the treatment of SARS-CoV-2 infection.[1]

Mechanism of Action

ALG-097558 is a small-molecule inhibitor that targets the highly conserved 3CL protease of coronaviruses.[1][4] This enzyme is essential for the processing of viral polyproteins, which are large precursor proteins translated from the viral RNA genome.[4][5] By inhibiting 3CLpro, ALG-097558 prevents the cleavage of these polyproteins into their functional, non-structural protein components, thereby halting viral replication.[4][6] The mechanism involves a reversible covalent interaction of the nitrile warhead of ALG-097558 with the active site thiol of the 3CL protease.[6]

Figure 1: Mechanism of action of ALG-097558. The drug inhibits the 3CL protease, a key enzyme in the coronavirus replication cycle, thereby preventing the formation of functional viral proteins.

Spectrum of Activity

ALG-097558 has demonstrated broad and potent activity against a range of coronaviruses in both enzymatic and cell-based assays.

Table 1: In Vitro Enzymatic Activity of ALG-097558 against Coronavirus 3CL Proteases

Virus Target	Assay Type	Endpoint	Value (nM)
SARS-CoV-2 (Wuhan)	Enzymatic	IC50	0.22[1]
SARS-CoV-2 (Wuhan)	Enzymatic	IC50	0.27[2]
SARS-CoV-2 (Wuhan)	Enzymatic	Ki	0.074[2]
SARS-CoV-2 (Omicron)	Enzymatic	-	Strong Inhibitory Activity[1]
MERS-CoV	Enzymatic	-	Strong Inhibitory Activity[1]
Human α-CoV NL63	Enzymatic	-	Strong Inhibitory Activity[1]
Human α-CoV 229E	Enzymatic	-	Strong Inhibitory Activity[1]
Human β-CoV HKU-1	Enzymatic	-	Strong Inhibitory Activity[1]

IC50: Half-maximal inhibitory concentration. Ki: Inhibition constant.

Table 2: In Vitro Cell-Based Antiviral Activity of ALG-097558

Virus	Cell Line	Endpoint	Value (nM)
SARS-CoV-2 (circulating variants)	Cellular Assays	EC50	7 - 13[2]
SARS-CoV-2 (Omicron subvariants BA.2, BA.5, BQ.1, XBB1.5)	Cell-based assays	EC50	7 - 40[1]
SARS-CoV-1	Cellular Assays	EC50	22[2]
MERS-CoV	Cellular Assays	EC50	5[2]
Human α-CoV 229E	Cell-based assays	EC50	7 - 40[1]
Human β-CoV OC43	Cell-based assays	EC50	7 - 40[1]
Feline CoV	Cell-based assays	EC50	7 - 40[1]
SARS-CoV-2 (in human airway epithelium cells, no serum)	Human Airway Epithelium	EC99.9	5.3[7]
SARS-CoV-2 (in human airway epithelium cells, 40% human serum)	Human Airway Epithelium	EC99.9	54[7]

EC50: Half-maximal effective concentration. EC99.9: 99.9% effective concentration.

ALG-097558 has shown superior potency compared to nirmatrelvir against SARS-CoV-2 and its variants in cell-based assays, being 9 to 20-fold more active depending on the variant.[4] Against the Omicron variant, a 10-fold improvement in cell-based potency was observed compared to nirmatrelvir.[4][8] Furthermore, ALG-097558 was significantly more effective against α-coronaviruses than other 3CLpro inhibitors in clinical evaluation.[1]

In Vivo Efficacy

The antiviral activity of ALG-097558 has been evaluated in a Syrian hamster model of SARS-CoV-2 infection. Oral administration of ALG-097558 resulted in a significant decrease in viral RNA (vRNA) and virus titers in the lung tissue, along with improvements in lung histology.[2]

Table 3: In Vivo Efficacy of ALG-097558 in a SARS-CoV-2 Hamster Model

Virus Strain	Treatment	Dosing	Outcome
SARS-CoV-2 (Delta, B.1.617.2)	ALG-097558	2.5, 8.3, 25 mg/kg (oral)	Significant decrease in lung vRNA and virus titers; improved lung histology.[2]
SARS-CoV-2 (Delta, B.1.617.2)	ALG-097558 (2.5 mg/kg) + GS-441524	-	Higher reduction in viral replication compared to monotherapy.[2]

Experimental Protocols

Enzymatic Assays

The inhibitory activity of ALG-097558 against various coronavirus 3CL proteases was determined using enzymatic assays.[1] While specific details of the assay conditions for ALG-097558 have not been fully disclosed in the provided search results, a general methodology for 3CLpro enzymatic assays involves a Förster Resonance Energy Transfer (FRET) based method.

Figure 2: General workflow for a 3CL protease FRET-based enzymatic assay.

General Protocol Outline:

• Enzyme and Substrate: Recombinantly expressed and purified 3CL protease from the target coronavirus is used. A synthetic peptide substrate containing a cleavage site for the protease and flanked by a fluorophore and a quencher (FRET pair) is utilized.

• Reaction: The enzyme, substrate, and varying concentrations of the inhibitor (ALG-097558) are incubated together in a suitable buffer.

• Measurement: In the absence of inhibition, the 3CL protease cleaves the substrate, separating the fluorophore from the quencher and resulting in an increase in fluorescence. The rate of this increase is measured using a fluorescence plate reader.

• Data Analysis: The percentage of inhibition at each inhibitor concentration is calculated, and the data is fitted to a dose-response curve to determine the IC50 value.

Cell-Based Antiviral Assays

The antiviral activity of ALG-097558 in a cellular context was assessed using various cell lines infected with different coronaviruses.

Figure 3: General workflow for a cell-based antiviral assay.

General Protocol Outline:

• Cell Culture: A suitable host cell line (e.g., VeroE6, A549-ACE2-TMPRSS2, HeLa, Huh-7) is cultured in microtiter plates.

• Compound Treatment: The cells are treated with serial dilutions of ALG-097558.

• Viral Infection: The cells are then infected with a known titer of the target coronavirus.

• Incubation: The infected cells are incubated for a period sufficient for the virus to replicate and cause a cytopathic effect (CPE).

• Endpoint Measurement: The antiviral activity is determined by measuring the inhibition of viral CPE, or by quantifying the reduction in viral RNA or protein levels (e.g., via RT-qPCR or ELISA).

• Data Analysis: The concentration of ALG-097558 that inhibits the viral effect by 50% (EC50) is calculated from the dose-response curve.

In Vivo Hamster Model

The efficacy of ALG-097558 in a living organism was evaluated using the Syrian hamster model, which is a well-established model for SARS-CoV-2 infection.

Figure 4: General workflow for the in vivo hamster efficacy study.

General Protocol Outline:

• Animal Model: Syrian golden hamsters are used for the study.

• Infection: Animals are intranasally infected with a specific strain of SARS-CoV-2 (e.g., Delta variant).[2]

• Treatment: A therapeutic dosing regimen is initiated, with hamsters receiving oral doses of ALG-097558 or a vehicle control.

• Monitoring: The animals are monitored for clinical signs of disease, such as weight loss and changes in activity.

• Endpoint Analysis: At a predetermined time point post-infection, the animals are euthanized, and their lung tissues are collected.

• Data Collection: The collected lung tissues are analyzed for viral load (by RT-qPCR for vRNA and plaque assay for infectious virus titers) and for pathological changes through histopathological examination.

Conclusion

ALG-097558 is a promising pan-coronavirus 3CL protease inhibitor with potent in vitro and in vivo activity against a broad range of coronaviruses. Its high potency, broad-spectrum activity, and favorable preclinical profile, including the potential for twice-daily oral dosing without the need for a pharmacokinetic booster like ritonavir, position it as a strong candidate for further clinical development for the treatment and prevention of current and future coronavirus infections.[4][9]

References

• 1. Coronavirus - Wikipedia [en.wikipedia.org]
• 2. aligos.com [aligos.com]
• 3. ALG-097558 confirmed as an effective pan-coronavirus strategy | BioWorld [bioworld.com]
• 4. What are SARS-CoV 3CLpro inhibitors and how do they work? [synapse.patsnap.com]
• 5. biorxiv.org [biorxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. firstwordpharma.com [firstwordpharma.com]
• 8. Discovery and Preclinical Profile of ALG-097558, a Pan-Coronavirus 3CLpro Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Aligos Therapeutics Presents Positive Clinical Data at [globenewswire.com]

ALG-097558 preclinical data summary

A Technical Summary of Preclinical Data for ALG-097558

For Researchers, Scientists, and Drug Development Professionals

This document provides a technical overview of the publicly available preclinical data for ALG-097558, an investigational oral pan-coronavirus 3CL protease inhibitor developed by Aligos Therapeutics in collaboration with KU Leuven. ALG-097558 is designed for the treatment and prevention of COVID-19 without the need for ritonavir boosting[1][2][3].

Mechanism of Action

ALG-097558 is an orally available, reversible covalent inhibitor of the main viral protease of coronaviruses, the 3-chymotrypsin-like protease (3CLpro)[4][5]. This cysteine protease is essential for viral replication, as it is responsible for cleaving the viral polyproteins into functional proteins[4][5]. By inhibiting 3CLpro, ALG-097558 blocks the viral replication cycle[5]. Its target site is highly conserved across coronaviruses, suggesting a high barrier to resistance and broad activity[1][6][7].

Signaling Pathway: Inhibition of Viral Polyprotein Processing

The diagram below illustrates the role of 3CLpro in the coronavirus replication cycle and the mechanism of inhibition by ALG-097558.

Caption: Mechanism of 3CL protease inhibition by ALG-097558.

Quantitative Data Summary

The following tables summarize the in vitro and in vivo preclinical data for ALG-097558.

Table 1: In Vitro Enzymatic and Antiviral Activity

Assay Type	Target / Virus	Metric	Value (nM)	Notes
Enzymatic Assay	SARS-CoV-2 3CLpro (Wuhan)	IC₅₀	0.22 - 0.27	Potent direct inhibition of the viral protease[8][9].
Enzymatic Assay	SARS-CoV-2 3CLpro	Kᵢ	0.074	High binding affinity to the target enzyme[9].
Cell-Based Assay	SARS-CoV-2 (Various Variants)	EC₅₀	7 - 13	Potent antiviral activity against multiple circulating variants[9].
Cell-Based Assay	SARS-CoV-1	EC₅₀	22	Demonstrates activity against other related coronaviruses[9].
Cell-Based Assay	MERS-CoV	EC₅₀	5	Demonstrates activity against other related coronaviruses[9].
Cell-Based Assay	Human Airway Epithelium Cells	EC₉₉.₉	5.3	Without 40% human serum[2][10].
Cell-Based Assay	Human Airway Epithelium Cells	EC₉₉.₉	54	With 40% human serum[2][10].

Table 2: Comparative In Vitro Potency

Comparison	SARS-CoV-2 Variant(s)	Fold Improvement vs. Nirmatrelvir	Source(s)
Cell-Based Potency	Omicron	10-fold	Significant improvement in potency against a key variant of concern[1][6][7].
Cell-Based Potency	Omicron Subvariants	3 to 9-fold	Maintained superior activity against newer subvariants[8].
Cell-Based Potency	Multiple Variants	9 to 20-fold	Broadly superior potency demonstrated across a range of variants[1][3][6][7].

Table 3: In Vivo Efficacy in SARS-CoV-2 Hamster Model

Dose of ALG-097558 (Oral)	Dosing Regimen	Outcome	Source(s)
2.5, 8.3, 25 mg/kg	Therapeutic (initiated 24h post-infection)	Significant reduction in viral RNA and infectious virus titers in lung tissue; improved lung histology[9].	Efficient reduction of viral replication demonstrated with a therapeutic dosing regimen at low oral doses[2].
2.5 mg/kg (suboptimal)	Combination with GS-441524 (Remdesivir parent)	Greater reduction in lung infectious virus titer than either monotherapy (5.7 Log₁₀ reduction)[9][11].	Additive antiviral effect observed[11].
75 mg/kg	Monotherapy	6.7 Log₁₀ reduction in infectious virus titer in the lung[11].

Experimental Protocols

While detailed, step-by-step protocols are proprietary, the available literature describes the models and general methodologies used to generate the preclinical data.

General Workflow for Antiviral Compound Evaluation

Caption: A typical workflow for preclinical antiviral drug discovery.

1. Biochemical and Cellular Assays

• Objective: To determine the direct inhibitory activity against the 3CLpro enzyme and the antiviral potency in cell culture.

• Methodology Summary:

  • Enzymatic Assays: The inhibitory activity of ALG-097558 was measured against purified SARS-CoV-2 3CLpro to determine IC₅₀ and Kᵢ values[8][9].

  • Cell-Based Assays: Various cell lines, including VeroE6, A549-ACE2-TMPRSS2, HeLa, and Huh-7, were infected with different SARS-CoV-2 variants or other coronaviruses[10][11]. The concentration of ALG-097558 required to inhibit viral replication by 50% (EC₅₀) was then determined. For some experiments, a P-glycoprotein inhibitor was used to ensure compound entry into cells[10][11]. Cytotoxicity was assessed to ensure antiviral effects were not due to cell death[11].

  • Human Airway Epithelium Cultures: To model the primary site of infection more closely, ALG-097558 was tested in air-liquid interface (ALI) cultures of human airway epithelium cells. Efficacy was measured with and without the presence of 40% human serum to assess the impact of protein binding[2][10].

2. In Vivo Efficacy Model

• Objective: To evaluate the antiviral efficacy of orally administered ALG-097558 in a living organism.

• Methodology Summary:

  • Animal Model: The Syrian golden hamster model of SARS-CoV-2 infection was used[2][4][9]. This model is well-established and recapitulates aspects of human COVID-19 lung pathology.

  • Dosing: Hamsters were infected intranasally with SARS-CoV-2. A therapeutic dosing regimen was employed, with oral administration of ALG-097558 initiated 24 hours after infection[9][11].

  • Endpoints: Efficacy was assessed by measuring the reduction in viral RNA and infectious virus titers in lung tissue at specific time points post-infection (e.g., 96 hours)[9][11]. Lung histology was also evaluated to assess the reduction in virus-induced pathology[9].

3. ADME and Safety Profile

• Objective: To understand the absorption, distribution, metabolism, and excretion (ADME) properties and to establish a preliminary safety profile.

• Methodology Summary: The ADME profile was characterized to predict human pharmacokinetics and establish a potential dosing regimen (predicted as 370-600 mg twice-daily) without the need for a booster like ritonavir[2]. The compound was found to be selective for the viral 3CLpro, with no off-target activity against human Cathepsin L or Human Rhinovirus protease[9][10]. These studies, along with preclinical safety pharmacology assessments, supported the advancement of ALG-097558 into Phase 1 clinical trials[4].

References

• 1. Aligos Therapeutics Selects Drug Candidate ALG-097558, a Potent Ritonavir-Free Oral Protease Inhibitor for the Treatment and Prevention of COVID-19 | Centre for Drug Design and Discovery [cd3.be]
• 2. firstwordpharma.com [firstwordpharma.com]
• 3. Aligos Therapeutics Selects Drug Candidate ALG-097558, a Potent Ritonavir-Free Oral Protease Inhibitor for the Treatment and Prevention of COVID-19, to Advance into Development | Aligos Therapeutics [investor.aligos.com]
• 4. Discovery and Preclinical Profile of ALG-097558, a Pan-Coronavirus 3CLpro Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Aligos Therapeutics Selects Drug Candidate ALG-097558, a [globenewswire.com]
• 7. Aligos Therapeutics Selects Drug Candidate ALG-097558, a Potent Ritonavir-Free Oral Protease Inhibitor for the Treatment and Prevention of COVID-19 | Cistim [cistim.be]
• 8. ALG-097558 confirmed as an effective pan-coronavirus strategy | BioWorld [bioworld.com]
• 9. Preclinical efficacy of ALG-097558 in SARS-CoV-2 hamster model presented | BioWorld [bioworld.com]
• 10. aligos.com [aligos.com]
• 11. aligos.com [aligos.com]

An In-depth Technical Guide to the Binding of ALG-097558 to 3CL Protease

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the binding characteristics of ALG-097558, a potent, orally bioavailable, pan-coronavirus inhibitor targeting the 3C-like protease (3CLpro). ALG-097558 acts as a reversible covalent inhibitor, engaging the catalytic dyad of the enzyme, which is essential for viral replication.[1][2] This document collates key quantitative data on its inhibitory activity, details the experimental methodologies used for its characterization, and provides a visual representation of its binding mechanism. The information presented is intended to support further research and development of next-generation antiviral therapeutics.

Introduction to ALG-097558 and its Target: 3CL Protease

The 3C-like protease (3CLpro), also known as the main protease (Mpro), is a critical enzyme in the life cycle of coronaviruses, including SARS-CoV-2. It is responsible for the proteolytic processing of viral polyproteins into functional non-structural proteins, a process indispensable for viral replication and transcription.[1] The active site of 3CLpro features a Cys145-His41 catalytic dyad, which is the primary target for many antiviral inhibitors.[3][4]

ALG-097558 is a novel small molecule inhibitor designed to be a pan-coronavirus therapeutic agent.[5] A key feature of ALG-097558 is its ability to be administered orally without the need for a pharmacokinetic enhancer like ritonavir.[2][5]

Quantitative Analysis of ALG-097558 Inhibitory Activity

The potency of ALG-097558 has been evaluated through various biochemical and cellular assays. The following tables summarize the key quantitative data, demonstrating its high affinity and efficacy against SARS-CoV-2 and other coronaviruses.

Table 1: Biochemical Inhibitory Activity of ALG-097558 against SARS-CoV-2 3CLpro

Parameter	Value (nM)	Assay Type	Reference
IC50	0.27	Biochemical Assay	[5]
Ki	0.074	Biochemical Assay	[5]
IC50	0.26	Mass Spectrometry-based Assay	[2]

Table 2: Cellular Antiviral Activity of ALG-097558 (EC50)

Virus	Variant	EC50 (µM)	Cell Line(s)	Reference
SARS-CoV-2	Circulating Variants	0.007 - 0.013	VeroE6, A549-ACE2-TMPRSS2, HeLa, Huh-7	[5]
SARS-CoV-1	0.022	Not Specified	[5]
MERS-CoV	0.005	Not Specified	[5]

Table 3: Comparative Cellular Activity against a SARS-CoV-2 Variant

Compound	Virus Variant	EC50 (µM)
ALG-097558	B.1.1.7 (Alpha)	0.012
Nirmatrelvir	B.1.1.7 (Alpha)	0.099
PBI-0451	B.1.1.7 (Alpha)	0.038
Ensitrelvir	B.1.1.7 (Alpha)	0.023

Data from a presentation by Aligos Therapeutics, highlighting the comparative potency of ALG-097558.[2]

Mechanism of Action and Binding Site Interaction

ALG-097558 functions as a reversible covalent inhibitor of the 3CL protease.[1][2] This mechanism involves the formation of a covalent bond between the inhibitor and the catalytic cysteine residue (Cys145) within the enzyme's active site. This interaction is facilitated by the deprotonation of the Cys145 thiol by the neighboring histidine residue (His41), which acts as a general base.[3][4] The formation of this reversible covalent bond effectively blocks the substrate-binding site and inhibits the proteolytic activity of the enzyme, thereby halting viral replication.

The following diagram illustrates the proposed binding mechanism of ALG-097558 to the 3CL protease active site.

Caption: Covalent inhibition of 3CL protease by ALG-097558.

Experimental Protocols

While specific, detailed protocols for the characterization of ALG-097558 are proprietary to Aligos Therapeutics and their collaborators, the following sections describe the general methodologies for the key assays used to evaluate 3CL protease inhibitors.

Mass Spectrometry-based 3CL Protease Inhibition Assay

This assay provides a direct and label-free method to measure the enzymatic activity of 3CLpro and the inhibitory potential of compounds like ALG-097558. A self-assembled monolayer desorption ionization mass spectrometry (SAMDI-MS) approach is often employed for high-throughput screening.[6][7][8]

Protocol Outline:

• Enzyme and Substrate Preparation:

  • Recombinant 3CL protease is purified and diluted to a working concentration in an appropriate assay buffer.

  • A specific peptide substrate for 3CLpro is synthesized.

• Compound Incubation:

  • A dilution series of the test compound (ALG-097558) is prepared.

  • The 3CL protease is pre-incubated with the test compound for a defined period to allow for binding.

• Enzymatic Reaction:

  • The peptide substrate is added to the enzyme-inhibitor mixture to initiate the cleavage reaction.

  • The reaction is allowed to proceed for a set time at a controlled temperature.

• Reaction Quenching and Sample Preparation:

  • The reaction is stopped, often by the addition of an acid.

  • The samples are prepared for mass spectrometry analysis.

• Mass Spectrometry Analysis:

  • The amount of cleaved and uncleaved substrate is quantified by MALDI-TOF mass spectrometry.

  • The percentage of inhibition is calculated by comparing the amount of product formed in the presence of the inhibitor to the control (no inhibitor).

• Data Analysis:

  • IC50 values are determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Workflow Diagram:

Caption: Workflow for a mass spectrometry-based 3CLpro inhibition assay.

Cellular Antiviral Activity Assay (Cytopathic Effect - CPE)

This assay determines the ability of a compound to protect host cells from virus-induced cell death, providing a measure of its antiviral efficacy in a cellular context.[9][10][11][12][13]

Protocol Outline:

• Cell Culture:

  • A suitable host cell line (e.g., Vero E6) is cultured in 96-well or 384-well plates to form a confluent monolayer.[9][10][11]

• Compound Preparation and Addition:

  • A serial dilution of the test compound (ALG-097558) is prepared in cell culture medium.

  • The diluted compound is added to the cells.

• Viral Infection:

  • The cells are infected with a known titer of the coronavirus (e.g., SARS-CoV-2) at a low multiplicity of infection (MOI).[9][10][11]

  • Control wells include uninfected cells (no virus) and infected cells without the compound (virus control).

• Incubation:

  • The plates are incubated for a period sufficient for the virus to cause a cytopathic effect in the control wells (typically 3-5 days).[9][10][11]

• Assessment of Cell Viability:

  • Cell viability is measured using a colorimetric or fluorometric assay, such as the MTT or CellTiter-Glo assay, which quantifies the number of living cells.[10]

• Data Analysis:

  • The percentage of CPE reduction is calculated for each compound concentration by comparing the viability of treated, infected cells to the control wells.

  • EC50 values are determined by plotting the percentage of CPE reduction against the logarithm of the compound concentration.

Logical Relationship Diagram:

Caption: Logical flow of a cytopathic effect (CPE) reduction assay.

Conclusion

ALG-097558 is a highly potent, pan-coronavirus 3CL protease inhibitor with a favorable preclinical profile. Its mechanism as a reversible covalent inhibitor targeting the essential Cys145-His41 catalytic dyad provides a strong basis for its broad-spectrum antiviral activity. The quantitative data presented in this guide, derived from robust biochemical and cellular assays, underscore its potential as a therapeutic candidate for the treatment of COVID-19 and other coronavirus-related diseases. Further clinical evaluation is ongoing to establish its safety and efficacy in humans.[1][2]

References

• 1. Discovery and Preclinical Profile of ALG-097558, a Pan-Coronavirus 3CLpro Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aligos.com [aligos.com]
• 3. Frontiers | Catalytic Dyad Residues His41 and Cys145 Impact the Catalytic Activity and Overall Conformational Fold of the Main SARS-CoV-2 Protease 3-Chymotrypsin-Like Protease [frontiersin.org]
• 4. Catalytic Dyad Residues His41 and Cys145 Impact the Catalytic Activity and Overall Conformational Fold of the Main SARS-CoV-2 Protease 3-Chymotrypsin-Like Protease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Preclinical efficacy of ALG-097558 in SARS-CoV-2 hamster model presented | BioWorld [bioworld.com]
• 6. Evaluation of SARS-CoV-2 3C-like protease inhibitors using self-assembled monolayer desorption ionization mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Label-free duplex SAMDI-MS screen reveals novel SARS-CoV-2 3CLpro inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ncbi.nlm.nih.gov [ncbi.nlm.nih.gov]
• 10. reframeDB [reframedb.org]
• 11. SARS-CoV-2 cytopathic effect (CPE) - SARS-CoV-2 Assays - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Cytopathic Effect Assay and Plaque Assay to Evaluate <i>in vitro</i> Activity of Antiviral Compounds Against Human Coronaviruses 229E, OC43, and NL63 [bio-protocol.org]
• 13. Cytopathic Effect Assay and Plaque Assay to Evaluate in vitro Activity of Antiviral Compounds Against Human Coronaviruses 229E, OC43, and NL63 - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Potency of ALG-097558: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the in vitro potency of ALG-097558, a novel, orally bioavailable, pan-coronavirus inhibitor targeting the 3C-like protease (3CLpro). The data presented herein demonstrates its significant potential as a therapeutic agent against a broad spectrum of coronaviruses, including SARS-CoV-2 and its variants.

Executive Summary

ALG-097558 is a potent and selective inhibitor of the SARS-CoV-2 3CL protease, an enzyme essential for viral replication.[1][2][3] It exhibits powerful antiviral activity across a wide range of coronaviruses in various cell-based assays.[2][4] Notably, ALG-097558 maintains its potency against multiple SARS-CoV-2 variants and demonstrates superior activity compared to other 3CLpro inhibitors like nirmatrelvir in certain assays.[4][5][6] The compound's favorable preclinical profile suggests it can be administered without a pharmacokinetic enhancer like ritonavir.[1][7]

Quantitative In Vitro Potency Data

The in vitro potency of ALG-097558 has been evaluated through both biochemical and cell-based assays, yielding crucial metrics such as the half-maximal inhibitory concentration (IC50) and the half-maximal effective concentration (EC50).

Biochemical Potency Against Viral Proteases

The inhibitory activity of ALG-097558 was directly assessed against purified viral proteases. The results highlight its high potency and selectivity for the SARS-CoV-2 3CLpro.

Target Enzyme	Parameter	Value (nM)	Comparator (Nirmatrelvir) (nM)
SARS-CoV-2 3CLpro	IC50	0.22 - 0.27	4.8
SARS-CoV-2 3CLpro	Ki	0.074	3.3

Table 1: Biochemical potency of ALG-097558 against SARS-CoV-2 3CLpro. Data compiled from multiple sources.[1][2][3]

Cell-Based Antiviral Activity

The antiviral efficacy of ALG-097558 was determined in various cell lines infected with different coronaviruses. The compound demonstrated potent, broad-spectrum antiviral activity.

Virus	Variant/Strain	Cell Line(s)	EC50 (µM)
SARS-CoV-2	Wuhan	VeroE6, A549-ACE2-TMPRSS2	0.007 - 0.013
SARS-CoV-2	Omicron (BA.2, BA.5, BQ.1, XBB1.5)	Not specified	0.007 - 0.040
SARS-CoV-1	Not specified	Not specified	0.022
MERS-CoV	Not specified	Not specified	0.005
Human α-CoVs	229E, NL63	Huh-7, Not specified	0.017 - 0.040
Human β-CoVs	OC43, HKU-1	HeLa, Not specified	0.008 - 0.040
Feline CoV	Not specified	Not specified	0.007 - 0.040

Table 2: Pan-coronavirus activity of ALG-097558 in cellular assays. Data compiled from multiple sources.[1][2]

Experimental Protocols

The following sections detail the generalized methodologies employed in the key experiments cited in this guide.

3CL Protease (3CLpro) Enzymatic Inhibition Assay

This biochemical assay quantifies the ability of a compound to inhibit the enzymatic activity of the 3CL protease.

Objective: To determine the IC50 value of ALG-097558 against 3CLpro.

Materials:

• Recombinant 3CL protease

• Fluorogenic peptide substrate specific for 3CLpro

• Assay buffer

• Test compound (ALG-097558) and controls

• Microplate reader

Protocol:

• Enzyme Preparation: A solution of recombinant 3CL protease is prepared in the assay buffer to a specified concentration.

• Compound Preparation: A serial dilution of ALG-097558 is prepared in the assay buffer.

• Reaction Initiation: The 3CL protease solution is pre-incubated with the various concentrations of ALG-097558 for a defined period at room temperature.

• Substrate Addition: The fluorogenic peptide substrate is added to initiate the enzymatic reaction.

• Signal Detection: The fluorescence intensity is measured kinetically over time using a microplate reader. The rate of substrate cleavage is proportional to the enzyme activity.

• Data Analysis: The rate of reaction for each compound concentration is compared to the control (enzyme without inhibitor). The IC50 value is calculated by fitting the dose-response curve using a suitable nonlinear regression model.

3CL Protease Enzymatic Assay Workflow.

Antiviral Cell-Based Assay (Cytopathic Effect - CPE Reduction Assay)

This assay determines the ability of a compound to protect host cells from virus-induced cell death (cytopathic effect).

Objective: To determine the EC50 value of ALG-097558 against a specific coronavirus.

Materials:

• Susceptible host cell line (e.g., VeroE6, A549-ACE2-TMPRSS2)

• Coronavirus stock

• Cell culture medium

• Test compound (ALG-097558) and controls

• Cell viability reagent (e.g., CellTiter-Glo®)

• Microplate reader

Protocol:

• Cell Seeding: Host cells are seeded into 96-well plates and incubated overnight to form a monolayer.

• Compound Addition: A serial dilution of ALG-097558 is added to the cells.

• Viral Infection: The cells are then infected with the coronavirus at a predetermined multiplicity of infection (MOI).

• Incubation: The plates are incubated for a period sufficient for the virus to cause a cytopathic effect in the control wells (typically 2-3 days).

• Cell Viability Measurement: A cell viability reagent is added to each well, which measures the number of viable cells (e.g., by quantifying ATP).

• Signal Detection: The luminescence or fluorescence signal is read using a microplate reader.

• Data Analysis: The signal from compound-treated, infected cells is compared to untreated, infected cells (0% protection) and uninfected cells (100% protection). The EC50 value is calculated from the dose-response curve.

Antiviral Cell-Based Assay Workflow.

Mechanism of Action: Inhibition of Viral Replication

ALG-097558 targets the coronavirus 3CL protease, a critical enzyme in the viral life cycle. Following entry into a host cell, the viral RNA is translated into two large polyproteins, pp1a and pp1ab. The 3CL protease is responsible for cleaving these polyproteins at multiple sites to release functional non-structural proteins (nsps) that are essential for forming the viral replication and transcription complex (RTC). By inhibiting the 3CL protease, ALG-097558 prevents the processing of these polyproteins, thereby halting viral replication.

Coronavirus Replication Cycle and Point of Inhibition.

References

• 1. Anti–SARS‐CoV‐2 Repurposing Drug Database: Clinical Pharmacology Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The SARS‐CoV‐2 main protease (Mpro): Structure, function, and emerging therapies for COVID‐19 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Coronavirus 3CL protease: Unveiling Its Complex Host Interactions and Central Role in Viral Pathogenesis: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 4. journals.asm.org [journals.asm.org]
• 5. SARS-CoV-2 cytopathic effect (CPE) - SARS-CoV-2 Assays - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. reframeDB [reframedb.org]
• 7. 3CL enzymatic activity - SARS-CoV-2 Assays - NCBI Bookshelf [ncbi.nlm.nih.gov]

ALG-097558: A Technical Overview of a Novel Pan-Coronavirus Protease Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

ALG-097558 is a novel, orally bioavailable, pan-coronavirus 3-chymotrypsin-like protease (3CLpro) inhibitor developed by Aligos Therapeutics in collaboration with KU Leuven.[1][2] It is designed for the treatment and prevention of COVID-19 and shows potent activity against a broad spectrum of coronaviruses.[1][3] A key advantage of ALG-097558 is its projected efficacy in humans without the need for ritonavir boosting, potentially simplifying treatment regimens and reducing drug-drug interactions.[3] Preclinical data demonstrate superior potency compared to other 3CLpro inhibitors, including nirmatrelvir, against multiple SARS-CoV-2 variants and other coronaviruses.[1][2] The compound has advanced into Phase 1 clinical trials.[4]

Mechanism of Action

ALG-097558 is a reversible covalent inhibitor of the viral 3CLpro, a cysteine protease essential for the replication of coronaviruses. The 3CLpro is responsible for cleaving the viral polyproteins into functional proteins required for viral replication. By inhibiting this enzyme, ALG-097558 blocks the viral life cycle. The target site for this inhibitor is highly conserved across various coronaviruses, which contributes to its broad-spectrum activity.[1][3]

Caption: Mechanism of action of ALG-097558.

Quantitative Data

The antiviral activity of ALG-097558 has been quantified through various in vitro assays. The following tables summarize the key findings.

Table 1: In Vitro Enzymatic Activity of ALG-097558 against SARS-CoV-2 3CLpro

Parameter	Value (nM)	Source
IC50	0.22	[5]
IC50	0.27	[6]
Ki	0.074	[6]

Table 2: In Vitro Cell-Based Antiviral Activity of ALG-097558

Virus	Variant/Strain	Cell Line	EC50 (µM)	Source
SARS-CoV-2	Circulating Variants	Various	0.007 - 0.013	[6]
SARS-CoV-2	Omicron Subvariants (BA.2, BA.5, BQ.1, XBB1.5)	Various	0.007 - 0.04	[7]
SARS-CoV-1	Not Specified	Various	0.022	[6]
MERS-CoV	Not Specified	Various	0.005	[6]
Human α-CoV	229E	Huh-7	0.017	[8]
Human β-CoV	OC43	HeLa	0.008	[8]

Table 3: Comparative In Vitro Potency of ALG-097558

Comparison	Fold-Improvement	Source
vs. Nirmatrelvir (SARS-CoV-2 variants)	9 to 20-fold more active	[1][2]
vs. Nirmatrelvir (Omicron variant)	10-fold more active	[2][3]
vs. Nirmatrelvir (Omicron subvariants)	3 to 9-fold more potent	[7]

Experimental Protocols

The following are representative methodologies for the key experiments cited.

3CLpro Enzymatic Assay (Representative Protocol)

A fluorogenic substrate-based assay is a common method to determine the enzymatic activity of 3CLpro and the inhibitory potential of compounds like ALG-097558.

• Reagents and Materials : Recombinant SARS-CoV-2 3CLpro, fluorogenic peptide substrate, assay buffer (e.g., 20 mM Tris, 100 mM NaCl, 1 mM EDTA, pH 7.3), test compound (ALG-097558), and a suitable protease inhibitor as a positive control.

• Procedure :

  • The test compound is serially diluted in DMSO and added to a 384-well plate.

  • Recombinant 3CLpro enzyme is added to each well and incubated with the compound for a defined period (e.g., 60 minutes) at a controlled temperature (e.g., 37°C) to allow for binding.

  • The enzymatic reaction is initiated by the addition of the fluorogenic substrate.

  • The fluorescence intensity is measured over time using a plate reader.

• Data Analysis : The rate of substrate cleavage is determined, and the percent inhibition for each compound concentration is calculated. The IC50 value is then determined by fitting the data to a dose-response curve.

Cell-Based Antiviral Assay (Representative Protocol)

Cell-based assays are used to determine the efficacy of an antiviral compound in a cellular context.

• Cell Lines : Various cell lines susceptible to coronavirus infection are used, such as VeroE6, A549-ACE2-TMPRSS2, HeLa, and Huh-7.[8]

• Procedure :

  • Cells are seeded in 96-well plates and incubated overnight.

  • The test compound is serially diluted and added to the cells.

  • The cells are then infected with a specific coronavirus at a predetermined multiplicity of infection (MOI).

  • The plates are incubated for a period of time (e.g., 2-4 days) to allow for viral replication.

• Endpoint Measurement : The antiviral effect is quantified by measuring the reduction in viral-induced cytopathic effect (CPE), viral RNA levels (qRT-PCR), or through the use of reporter viruses (e.g., luciferase or GFP-expressing viruses).

• Data Analysis : The EC50 (50% effective concentration) is calculated from the dose-response curve. A parallel assay without virus infection is run to determine the CC50 (50% cytotoxic concentration), which allows for the calculation of the selectivity index (SI = CC50/EC50).

Syrian Hamster SARS-CoV-2 Infection Model (Representative Protocol)

The Syrian hamster is a well-established animal model for studying SARS-CoV-2 infection and for evaluating the in vivo efficacy of antiviral therapeutics.

• Animal Model : Male or female Syrian hamsters.

• Procedure :

  • Animals are intranasally inoculated with a specific strain of SARS-CoV-2.

  • Treatment with the test compound (ALG-097558) is initiated, typically via oral gavage, at various doses and schedules (e.g., twice daily).

  • Animals are monitored daily for clinical signs of disease, such as weight loss and changes in body temperature.

  • At specific time points post-infection, animals are euthanized, and tissues (e.g., lungs, turbinates) are collected.

• Analysis :

  • Viral load in the tissues is quantified by qRT-PCR and/or plaque assay.

  • Lung tissue can be analyzed for histopathological changes to assess the extent of pneumonia and inflammation.

• Outcome : The efficacy of the compound is determined by its ability to reduce viral replication, alleviate clinical symptoms, and improve pathological outcomes in the treated animals compared to a vehicle control group.

Caption: Preclinical evaluation workflow for ALG-097558.

Conclusion

ALG-097558 is a promising pan-coronavirus 3CLpro inhibitor with potent in vitro and in vivo activity. Its broad spectrum of activity, high potency, and the lack of a requirement for a pharmacokinetic booster make it a strong candidate for further development as a treatment for COVID-19 and potentially for future coronavirus outbreaks. The data gathered to date supports its continued clinical evaluation.

References

• 1. ALG-097111, a potent and selective SARS-CoV-2 3-chymotrypsin-like cysteine protease inhibitor exhibits in vivo efficacy in a Syrian Hamster model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of Inhibitors of SARS-CoV-2 3CL-Pro Enzymatic Activity Using a Small Molecule in Vitro Repurposing Screen - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Aligos Therapeutics Selects Drug Candidate ALG-097558, a Potent Ritonavir-Free Oral Protease Inhibitor for the Treatment and Prevention of COVID-19 | Centre for Drug Design and Discovery [cd3.be]
• 4. Aligos Therapeutics Presents Positive Clinical Data at ESCMID 2024 from the ALG-097558 Phase 1 Study - BioSpace [biospace.com]
• 5. ALG-097558 confirmed as an effective pan-coronavirus strategy | BioWorld [bioworld.com]
• 6. Preclinical efficacy of ALG-097558 in SARS-CoV-2 hamster model presented | BioWorld [bioworld.com]
• 7. Aligos to advance development of oral drug for Covid-19 [pharmaceutical-technology.com]
• 8. aligos.com [aligos.com]

In-Depth Technical Guide: Pharmacokinetics and Oral Bioavailability of ALG-097558

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

ALG-097558 is an orally bioavailable, pan-coronavirus 3C-like (3CL) protease inhibitor that has been developed as a potential treatment for COVID-19. A significant advantage of ALG-097558 is its pharmacokinetic profile, which supports twice-daily oral administration without the need for a pharmacokinetic enhancer like ritonavir. Clinical and preclinical data indicate that the compound is well-tolerated and demonstrates potent antiviral activity. This guide provides a comprehensive overview of the available pharmacokinetic data, experimental methodologies, and the mechanism of action of ALG-097558.

Mechanism of Action

ALG-097558 is a potent inhibitor of the main protease (Mpro), also known as the 3CL protease, of coronaviruses. This enzyme is essential for the replication of the virus as it is responsible for cleaving the viral polyproteins into functional proteins. By inhibiting this protease, ALG-097558 effectively blocks viral replication. Its broad-spectrum activity targets a range of coronaviruses, making it a candidate for both current and potential future coronavirus outbreaks.

Figure 1: Mechanism of action of ALG-097558.

Pharmacokinetic Profile

Publicly available information on the specific quantitative pharmacokinetic parameters of ALG-097558 is limited. However, press releases and presentations from Aligos Therapeutics have provided a qualitative summary of its favorable profile.

Preclinical Pharmacokinetics (Syrian Hamster Model)

While specific pharmacokinetic parameters such as Cmax, Tmax, AUC, and oral bioavailability in hamsters are not publicly available, efficacy studies have been conducted. In a SARS-CoV-2 hamster infection model, oral administration of ALG-097558 resulted in a significant reduction of viral load.[1]

Table 1: Preclinical Efficacy Dosing in Syrian Hamsters

Dose Level (mg/kg)	Efficacy Outcome
2.5	Significant decrease in viral RNA and virus titers in lung tissue.[1]
8.3	Significant decrease in viral RNA and virus titers in lung tissue.[1]
25	Significant decrease in viral RNA and virus titers in lung tissue.[1]

Clinical Pharmacokinetics (Healthy Volunteers)

A Phase 1 clinical trial (NCT05840952) was conducted to evaluate the safety, tolerability, and pharmacokinetics of ALG-097558 in healthy volunteers. The study included single ascending dose (SAD) and multiple ascending dose (MAD) cohorts.[2]

Key qualitative findings from the Phase 1 study include:

• Safety and Tolerability: ALG-097558 was well-tolerated in single doses up to 2000 mg and in multiple doses of up to 800 mg administered every 12 hours for 7 days.[3]

• Dosing Regimen: The pharmacokinetic profile supports a twice-daily (Q12) dosing regimen.[3]

• Ritonavir-Free: The drug does not require co-administration with ritonavir, a common pharmacokinetic booster for other protease inhibitors.[3]

• Food Effect: There is no significant food effect on the absorption of ALG-097558.[3]

Detailed quantitative data from this study, including Cmax, Tmax, AUC, and half-life for each dose cohort, have been presented at scientific conferences but are not yet publicly available in peer-reviewed publications.

Table 2: Human Phase 1 Study Dosing Regimens

Study Phase	Dose	Dosing Schedule
Single Ascending Dose (SAD)	Up to 2000 mg	Single dose[3]
Multiple Ascending Dose (MAD)	Up to 800 mg	Every 12 hours for 7 days[3]

Experimental Protocols

Preclinical Hamster Infection Model

A standardized Syrian hamster model of SARS-CoV-2 infection is widely used to evaluate the efficacy of antiviral candidates. While the specific protocol for ALG-097558 studies is not detailed in the public domain, a general methodology is as follows:

• Animal Model: Male Syrian hamsters are used.

• Virus Inoculation: Hamsters are intranasally inoculated with a specific strain of SARS-CoV-2.

• Drug Administration: ALG-097558 is administered orally at various dose levels, typically starting at a predefined time point post-infection.

• Efficacy Assessment: At selected time points, animals are euthanized, and lung tissue is collected to measure viral load (e.g., via RT-qPCR for viral RNA and plaque assay for infectious virus). Histopathological analysis of lung tissue is also performed to assess disease severity.

Phase 1 Clinical Trial (NCT05840952)

The Phase 1 study was a multi-part, randomized, double-blind, placebo-controlled trial in healthy volunteers.

Figure 2: High-level workflow of the ALG-097558 Phase 1 clinical trial.

• Study Population: Healthy adult volunteers.

• Single Ascending Dose (SAD): Participants received a single oral dose of ALG-097558 or a placebo. Blood samples were collected at multiple time points to determine the pharmacokinetic profile.

• Multiple Ascending Dose (MAD): Participants received multiple oral doses of ALG-097558 or a placebo over a set period (e.g., 7 days). Blood samples were collected to assess steady-state pharmacokinetics.

• Food Effect Assessment: The impact of a high-fat meal on the absorption and pharmacokinetics of ALG-097558 was evaluated.

• Drug-Drug Interaction (DDI) Assessment: The potential for interactions with other medications was investigated.

• Pharmacokinetic Sampling: Serial blood samples were collected at predetermined time points after drug administration. Plasma concentrations of ALG-097558 were measured using a validated analytical method (e.g., LC-MS/MS).

• Pharmacokinetic Analysis: Standard pharmacokinetic parameters, including Cmax (maximum concentration), Tmax (time to maximum concentration), AUC (area under the concentration-time curve), and t1/2 (half-life), were calculated using non-compartmental analysis.

Oral Bioavailability

While a specific percentage for the oral bioavailability of ALG-097558 has not been publicly disclosed, the preclinical and clinical data strongly suggest good oral absorption. The observed efficacy in the hamster model with oral administration and the pharmacokinetic profile in humans supporting twice-daily dosing without a booster indicate that a therapeutically effective concentration is achieved in the systemic circulation after oral intake.

Conclusion

ALG-097558 is a promising oral antiviral candidate for the treatment of COVID-19. Its mechanism of action as a pan-coronavirus 3CL protease inhibitor, combined with a favorable pharmacokinetic profile that allows for simple, twice-daily oral dosing without the need for ritonavir boosting or food restrictions, positions it as a potentially valuable therapeutic option. Further publication of detailed quantitative pharmacokinetic data from the completed Phase 1 study will provide a more complete understanding of its clinical pharmacology.

References

• 1. Preclinical efficacy of ALG-097558 in SARS-CoV-2 hamster model presented | BioWorld [bioworld.com]
• 2. ClinicalTrials.gov [clinicaltrials.gov]
• 3. Aligos Therapeutics Presents Positive Clinical Data at ESCMID 2024 from the ALG-097558 Phase 1 Study | Aligos Therapeutics [investor.aligos.com]

Protocols & Analytical Methods

Application Notes and Protocols for In Vitro Evaluation of ALG-097558, a Pan-Coronavirus 3CL Protease Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

ALG-097558 is a potent, orally bioavailable, pan-coronavirus inhibitor targeting the viral main protease (Mpro) or 3C-like protease (3CLpro).[1][2][3][4] This enzyme is essential for the replication of coronaviruses, including SARS-CoV-2, by processing viral polyproteins.[1][2][4] ALG-097558 acts as a reversible covalent inhibitor of 3CLpro.[1][4] Its broad-spectrum activity and favorable pharmacokinetic profile, which does not necessitate a pharmacokinetic enhancer like ritonavir, position it as a promising candidate for the treatment of COVID-19 and potential future coronavirus outbreaks.[2][3][5][6] These application notes provide detailed protocols for the in vitro evaluation of ALG-097558's inhibitory activity using enzymatic and cell-based assays.

Data Presentation

Table 1: Enzymatic Inhibition of 3CL Protease by ALG-097558

Target Enzyme	Inhibitor	IC50 (nM)	K_i_ (nM)	Assay Type
SARS-CoV-2 3CLpro	ALG-097558	0.22 - 0.27	0.074	Fluorogenic Substrate Assay

Data compiled from multiple preclinical studies.[3][7]

Table 2: Antiviral Activity of ALG-097558 in Cell-Based Assays

Virus	Variant	Cell Line	EC50 (µM)
SARS-CoV-2	Wuhan	VeroE6-eGFP/Vero76	0.007 - 0.013
SARS-CoV-2	Delta (B.1.617.2)	VeroE6-eGFP/Vero76	0.013
SARS-CoV-2	Omicron (B.1.1.529)	VeroE6-eGFP/Vero76	0.008
SARS-CoV-2	Omicron (BA.2)	VeroE6-eGFP/Vero76	0.007
SARS-CoV-2	Omicron (BA.5)	VeroE6-eGFP/Vero76	0.013
SARS-CoV-1	Vietnam Isolate	VeroE6-eGFP/Vero76	0.022
MERS-CoV	EMC	VeroE6-eGFP/Vero76	0.005
Human Coronavirus	OC43	HeLa	0.008
Human Coronavirus	229E	Huh-7	0.017

EC50 values represent the concentration required to inhibit viral replication by 50%.[3][8] No significant cytotoxicity was observed for ALG-097558 at concentrations up to 100 µM.[8]

Signaling Pathway and Mechanism of Action

ALG-097558 targets the 3CL protease of coronaviruses, a key enzyme in the viral replication cycle. Following the translation of the viral RNA into two large polyproteins (pp1a and pp1ab), the 3CL protease is responsible for cleaving these polyproteins at multiple sites to release functional non-structural proteins (nsps). These nsps are essential for forming the viral replication and transcription complex. By inhibiting the 3CL protease, ALG-097558 prevents the processing of the polyproteins, thereby halting viral replication.

Mechanism of Action of ALG-097558.

Experimental Protocols

3CL Protease (3CLpro) Enzymatic Inhibition Assay

This protocol describes a fluorogenic assay to determine the in vitro inhibitory activity of ALG-097558 against SARS-CoV-2 3CLpro.

Workflow for the 3CLpro Enzymatic Inhibition Assay.

Materials:

• Recombinant SARS-CoV-2 3CL protease

• Fluorogenic 3CLpro substrate (e.g., Dabcyl-KTSAVLQ↓SGFRKME-Edans)

• Assay Buffer: 20 mM HEPES pH 7.3, 100 mM NaCl, 1 mM EDTA, 1 mM DTT

• ALG-097558

• Dimethyl sulfoxide (DMSO)

• 96-well black microplates

• Fluorescence plate reader

Procedure:

• Compound Preparation: Prepare a series of dilutions of ALG-097558 in DMSO. Further dilute these in the assay buffer to the desired final concentrations. The final DMSO concentration in the assay should be ≤1%.

• Enzyme Preparation: Dilute the recombinant 3CL protease in the assay buffer to a final concentration of approximately 50 nM.

• Assay Plate Setup:

  • Add 10 µL of the diluted ALG-097558 or control (assay buffer with DMSO for positive control, or a known inhibitor for inhibitor control) to the wells of the 96-well plate.

  • Add 80 µL of the diluted 3CL protease to each well.

  • Incubate the plate at room temperature for 30-60 minutes to allow the compound to bind to the enzyme.

• Reaction Initiation: Prepare the fluorogenic substrate in the assay buffer to a final concentration of 20 µM. Add 10 µL of the substrate solution to each well to initiate the enzymatic reaction.

• Fluorescence Measurement: Immediately place the plate in a fluorescence plate reader and measure the increase in fluorescence intensity (e.g., λ_excitation_ = 340 nm, λ_emission_ = 490 nm) every minute for 30-60 minutes at room temperature.

• Data Analysis:

  • Determine the initial reaction velocity (v) for each concentration of ALG-097558 by calculating the slope of the linear portion of the fluorescence versus time curve.

  • Normalize the velocities to the positive control (enzyme with DMSO only).

  • Plot the percentage of inhibition against the logarithm of the ALG-097558 concentration.

  • Calculate the IC50 value by fitting the data to a dose-response curve using non-linear regression.

Antiviral Cell-Based Assay (Cytopathic Effect Reduction)

This protocol outlines a method to evaluate the antiviral efficacy of ALG-097558 against SARS-CoV-2 in a cell-based assay by measuring the reduction of the viral-induced cytopathic effect (CPE).

Workflow for the Antiviral Cell-Based Assay.

Materials:

• Vero E6 cells

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• SARS-CoV-2 isolate

• ALG-097558

• Neutral Red solution

• 96-well clear microplates

• Biosafety Level 3 (BSL-3) facility and procedures

Procedure:

• Cell Seeding: Seed Vero E6 cells in 96-well plates at a density of 2 x 10^4^ cells per well in 100 µL of DMEM with 10% FBS. Incubate overnight at 37°C in a 5% CO_2_ incubator to allow for cell attachment.

• Compound Preparation and Addition: The following day, prepare serial dilutions of ALG-097558 in DMEM with 2% FBS. Remove the growth medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include wells with medium only (cell control) and medium with DMSO (virus control).

• Virus Infection: In a BSL-3 laboratory, infect the cells by adding a predetermined amount of SARS-CoV-2 (e.g., a multiplicity of infection (MOI) of 0.01) to each well, except for the cell control wells.

• Incubation: Incubate the plates for 3 days (72 hours) at 37°C in a 5% CO_2_ incubator, or until significant CPE is observed in the virus control wells.

• Cell Viability Assessment (Neutral Red Assay):

  • After incubation, remove the medium and add 100 µL of Neutral Red solution (50 µg/mL in DMEM) to each well.

  • Incubate for 2 hours at 37°C.

  • Remove the Neutral Red solution and wash the cells with Phosphate Buffered Saline (PBS).

  • Add 150 µL of a destaining solution (50% ethanol, 1% acetic acid in water) to each well and shake for 10 minutes.

  • Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each compound concentration relative to the cell control and virus control.

  • Plot the percentage of protection against the logarithm of the ALG-097558 concentration and determine the EC50 value using non-linear regression.

  • A parallel cytotoxicity assay should be performed under the same conditions but without the virus to determine the 50% cytotoxic concentration (CC50).

Conclusion

The protocols outlined in these application notes provide a robust framework for the in vitro characterization of ALG-097558. The enzymatic assay allows for the direct assessment of the compound's inhibitory potency against the 3CL protease, while the cell-based assay provides a measure of its antiviral efficacy in a more biologically relevant context. Consistent and reproducible data generated using these methods are crucial for the continued development of ALG-097558 as a potential therapeutic for coronavirus infections.

References

• 1. Cell-Based High-Throughput Screening Protocol for Discovering Antiviral Inhibitors Against SARS-COV-2 Main Protease (3CLpro) - ProQuest [proquest.com]
• 2. ubpbio.com [ubpbio.com]
• 3. biorxiv.org [biorxiv.org]
• 4. ecdc.europa.eu [ecdc.europa.eu]
• 5. Understanding Cytotoxicity - VIROLOGY RESEARCH SERVICES [virologyresearchservices.com]
• 6. A Prototype Assay Multiplexing SARS-CoV-2 3CL-Protease and Angiotensin-Converting Enzyme 2 for Saliva-Based Diagnostics in COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antiviral assay and cytotoxicity assay. [bio-protocol.org]
• 8. A simplified cell-based assay to identify coronavirus 3CL protease inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: ALG-097558 Cell-Based Assay for SARS-CoV-2

For Researchers, Scientists, and Drug Development Professionals

Introduction

ALG-097558 is a potent, orally bioavailable, pan-coronavirus inhibitor targeting the 3C-like protease (3CLpro), an essential enzyme for viral replication.[1][2][3] By inhibiting 3CLpro, ALG-097558 blocks the processing of viral polyproteins, thereby halting the viral life cycle.[3][4] These application notes provide a summary of the in vitro efficacy of ALG-097558 and detailed protocols for its evaluation in cell-based assays against SARS-CoV-2.

Data Presentation

The antiviral activity of ALG-097558 has been demonstrated in both enzymatic and various cell-based assays against a wide range of coronaviruses, including multiple SARS-CoV-2 variants.

Table 1: Enzymatic and Cell-Based Activity of ALG-097558 against SARS-CoV-2 and other Coronaviruses.

Target/Virus	Assay Type	Metric	Value	Reference
SARS-CoV-2 3CLpro (Wuhan)	Enzymatic	IC50	0.22 nM	[1]
SARS-CoV-2 3CLpro	Enzymatic	IC50	0.27 nM	[2]
SARS-CoV-2 (various variants)	Cell-Based	EC50	7 - 40 nM	[1]
SARS-CoV-2 Omicron subvariants (BA.2, BA.5, BQ.1, XBB1.5)	Cell-Based	EC50	7 - 13 nM	[1][2]
SARS-CoV-1	Cell-Based	EC50	22 nM	[2]
MERS-CoV	Cell-Based	EC50	5 nM	[2]
Human α-CoV 229E	Cell-Based	EC50	17 nM	[5]
Human β-CoV OC43	Cell-Based	EC50	8 nM	[5]

Table 2: Comparative Cell-Based Antiviral Activity of ALG-097558 and Nirmatrelvir against SARS-CoV-2 Omicron Subvariants.

Virus Variant	ALG-097558 EC50 (nM)	Nirmatrelvir EC50 (nM)	Fold Improvement	Reference
Omicron BA.2	7	45	~6.4x	[5]
Omicron BA.5	13	89	~6.8x	[5]

Signaling Pathway

ALG-097558 acts by inhibiting the SARS-CoV-2 main protease, 3CLpro (also known as Mpro). This enzyme is critical for the cleavage of the viral polyproteins pp1a and pp1ab into individual non-structural proteins (NSPs) that are essential for viral replication and transcription. By blocking this proteolytic activity, ALG-097558 prevents the formation of the viral replication-transcription complex.

References

• 1. Two Detailed Plaque Assay Protocols for the Quantification of Infectious SARS-CoV-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. SARS-CoV-2 cytopathic effect (CPE) - SARS-CoV-2 Assays - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. What are SARS-CoV 3CLpro inhibitors and how do they work? [synapse.patsnap.com]
• 4. tandfonline.com [tandfonline.com]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for ALG-097558 in VeroE6 Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

ALG-097558 is a potent, orally bioavailable, pan-coronavirus inhibitor targeting the highly conserved 3C-like (3CL) protease (also known as the main protease, Mpro), an enzyme essential for viral replication.[1][2][3][4] Its broad-spectrum activity against various coronaviruses, including SARS-CoV-2 and its variants, SARS-CoV-1, and MERS-CoV, makes it a promising candidate for antiviral therapy.[1][4] VeroE6 cells, a kidney epithelial cell line from the African green monkey, are a widely used and established in vitro model for the study of coronaviruses due to their high susceptibility to infection. These application notes provide detailed protocols for the use of ALG-097558 in VeroE6 cell culture for antiviral and cytotoxicity assessment.

Mechanism of Action

ALG-097558 functions by inhibiting the viral 3CL protease. This enzyme is responsible for cleaving the viral polyproteins (pp1a and pp1ab) into individual non-structural proteins (nsps) that are crucial for the formation of the viral replication and transcription complex (RTC). By blocking this proteolytic processing, ALG-097558 effectively halts viral replication.

Caption: Mechanism of action of ALG-097558 in a host cell.

Data Presentation

Table 1: In Vitro Antiviral Activity of ALG-097558

Virus	Variant/Isolate	Cell Line	EC50 (µM)
SARS-CoV-2	Circulating Variants	Cellular Assays	0.007 - 0.013
SARS-CoV-1	Not Specified	Cellular Assays	0.022
MERS-CoV	Not Specified	Cellular Assays	0.005

EC50 (50% effective concentration) is the concentration of the compound that inhibits viral replication by 50%. Data sourced from cellular assays.[1]

Table 2: Cytotoxicity and Selectivity Index of ALG-097558

Compound	Cell Line	CC50 (µM)	Selectivity Index (SI)
ALG-097558	Not Specified	>100	>7692 - >14285

CC50 (50% cytotoxic concentration) is the concentration of the compound that reduces cell viability by 50%. No cytotoxicity was detected for ALG-097558 at concentrations up to 100 µM.[5] The Selectivity Index (SI = CC50/EC50) is a measure of the therapeutic window of a compound.

Experimental Protocols

Cell Culture and Maintenance

• Cell Line: VeroE6 (ATCC® CRL-1586™)

• Growth Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Incubate at 37°C in a humidified atmosphere with 5% CO2.

• Subculture: Passage cells every 3-4 days or when they reach 80-90% confluency.

Antiviral Activity Assay (Viral Yield Reduction)

This protocol determines the concentration of ALG-097558 required to inhibit viral replication.

Caption: Workflow for the antiviral activity assay.

Materials:

• VeroE6 cells

• Growth Medium and Assay Medium (DMEM with 2% FBS)

• SARS-CoV-2 virus stock

• ALG-097558

• 96-well cell culture plates

• P-glycoprotein (Pgp) inhibitor (e.g., CP-100356), as VeroE6 cells express high levels of this efflux pump.[5][6]

Procedure:

• Seed VeroE6 cells in 96-well plates at a density of 2 x 10^4 cells/well and incubate overnight.

• On the day of the experiment, prepare serial dilutions of ALG-097558 in assay medium. It is recommended to include a final concentration of a Pgp inhibitor (e.g., 2 µM CP-100356) in the assay medium to ensure intracellular accumulation of the compound.[5][6]

• Remove the growth medium from the cells and add the compound dilutions. Include wells with virus but no compound (virus control) and cells with no virus or compound (cell control).

• Infect the cells with SARS-CoV-2 at a multiplicity of infection (MOI) of 0.05.

• Incubate the plates for 48-72 hours at 37°C with 5% CO2.

• After incubation, quantify the viral yield from the supernatant using a suitable method, such as quantitative reverse transcription PCR (qRT-PCR) for viral RNA or a plaque assay to determine infectious virus titers.

• Calculate the percent inhibition of viral replication for each compound concentration relative to the virus control.

• Determine the EC50 value by fitting the dose-response curve using non-linear regression analysis.

Cytotoxicity Assay

This protocol determines the concentration of ALG-097558 that is toxic to VeroE6 cells.

Caption: Workflow for the cytotoxicity assay.

Materials:

• VeroE6 cells

• Growth Medium and Assay Medium

• ALG-097558

• 96-well cell culture plates

• Cell viability reagent (e.g., MTT, MTS, or CellTiter-Glo®)

Procedure:

• Seed VeroE6 cells in 96-well plates as described for the antiviral assay.

• Prepare serial dilutions of ALG-097558 in assay medium.

• Add the compound dilutions to the cells. Include wells with cells and medium only as a control for 100% viability.

• Incubate the plates for the same duration as the antiviral assay (48-72 hours).

• Add the chosen cell viability reagent to each well according to the manufacturer's instructions.

• Incubate for the recommended time and then measure the signal (absorbance or luminescence) using a plate reader.

• Calculate the percent cell viability for each compound concentration relative to the untreated cell control.

• Determine the CC50 value by fitting the dose-response curve using non-linear regression analysis.

Calculating the Selectivity Index (SI)

The Selectivity Index is a critical parameter for evaluating the therapeutic potential of an antiviral compound.

Caption: Calculation of the Selectivity Index (SI).

A higher SI value indicates a more favorable therapeutic window, as it signifies that the compound is effective against the virus at concentrations much lower than those at which it is toxic to host cells.

Formula: SI = CC50 / EC50

Conclusion

ALG-097558 demonstrates potent antiviral activity against a broad range of coronaviruses with a favorable safety profile in preclinical studies. The protocols outlined in these application notes provide a standardized framework for researchers to evaluate the efficacy and cytotoxicity of ALG-097558 in the widely used VeroE6 cell line, facilitating further investigation into its therapeutic potential.

References

• 1. A simplified cell-based assay to identify coronavirus 3CL protease inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Discovery and Preclinical Profile of ALG-097558, a Pan-Coronavirus 3CLpro Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Preclinical efficacy of ALG-097558 in SARS-CoV-2 hamster model presented | BioWorld [bioworld.com]
• 5. aligos.com [aligos.com]
• 6. Generation of a VeroE6 Pgp gene knock out cell line and its use in SARS-CoV-2 antiviral study - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: ALG-097558 in A549-ACE2-TMPRSS2 Cell Line Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

ALG-097558 is a potent, orally available pan-coronavirus inhibitor targeting the 3C-like protease (3CLpro), an enzyme essential for viral replication.[1][2][3][4] This document provides detailed application notes and protocols for evaluating the antiviral activity and cytotoxicity of ALG-097558 using the A549-ACE2-TMPRSS2 cell line. This engineered human lung carcinoma cell line is a valuable in vitro model for studying SARS-CoV-2 and other coronaviruses as it stably overexpresses human angiotensin-converting enzyme 2 (ACE2) and transmembrane protease serine 2 (TMPRSS2), key host factors for viral entry.[5][6][7][8] The protocols outlined below are intended to guide researchers in the consistent and reproducible assessment of ALG-097558 and other potential antiviral compounds.

Data Presentation

Antiviral Activity of ALG-097558

The following table summarizes the in vitro antiviral activity of ALG-097558 against a panel of coronaviruses. The half-maximal effective concentration (EC50) values were determined in various cell lines, including A549-ACE2-TMPRSS2.

Virus Variant/Strain	Cell Line	EC50 (µM)	Reference
SARS-CoV-2 (B.1.1.529 - Omicron)	A549-ACE2-TMPRSS2	0.069	[9]
SARS-CoV-2 (BA.2)	A549-ACE2-TMPRSS2	0.045	[9]
SARS-CoV-2 (BA.5)	A549-ACE2-TMPRSS2	0.089	[9]
SARS-CoV-1 (Isolate Vietnam)	A549-ACE2-TMPRSS2	0.148	[9]
MERS-CoV (EMC)	Huh-7	0.025	[9]
Human-CoV OC43	HeLa	0.047	[9]
Human-CoV 229E	Huh-7	0.502	[9]

Note: The A549-ACE2-TMPRSS2 cell line was utilized for specific SARS-CoV-2 and SARS-CoV-1 variants as indicated.

Comparative Antiviral Potency

ALG-097558 has demonstrated superior potency when compared to nirmatrelvir, the active component of Paxlovid. Against the Omicron variant, ALG-097558 showed a 10-fold improvement in cell-based potency.[10] Depending on the specific SARS-CoV-2 variant, ALG-097558 is reported to be 9 to 20 times more active than nirmatrelvir in cell-based assays.[10]

Cytotoxicity Profile

No significant cytotoxicity was observed for ALG-097558 at concentrations up to 100 µM in the cell lines tested.[9]

Experimental Protocols

A549-ACE2-TMPRSS2 Cell Culture

Objective: To maintain and propagate the A549-ACE2-TMPRSS2 cell line for use in antiviral and cytotoxicity assays.

Materials:

• A549-ACE2-TMPRSS2 cell line

• DMEM (Dulbecco's Modified Eagle Medium)

• 10% Fetal Bovine Serum (FBS)

• 1% Penicillin-Streptomycin

• Puromycin (for selection, concentration to be determined based on cell line provider's recommendation)

• Trypsin-EDTA

• Phosphate Buffered Saline (PBS)

• Cell culture flasks and plates

Protocol:

• Culture A549-ACE2-TMPRSS2 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

• Incubate cells at 37°C in a humidified atmosphere with 5% CO2.

• Maintain selection pressure by including the appropriate concentration of puromycin in the culture medium.

• For subculturing, wash the cells with PBS and detach them using Trypsin-EDTA when they reach 80-90% confluency.

• Resuspend the detached cells in fresh medium and seed them into new culture vessels at the desired density.

Antiviral Activity Assay

Objective: To determine the half-maximal effective concentration (EC50) of ALG-097558 against SARS-CoV-2 in A549-ACE2-TMPRSS2 cells.

Materials:

• A549-ACE2-TMPRSS2 cells

• Complete cell culture medium

• SARS-CoV-2 virus stock of known titer

• ALG-097558 compound

• 96-well plates

• Cell viability reagent (e.g., CellTiter-Glo®, MTS, or crystal violet)

• Plate reader

Protocol:

• Seed A549-ACE2-TMPRSS2 cells in 96-well plates at a density of 5 x 10³ cells per well and incubate overnight.

• Prepare serial dilutions of ALG-097558 in culture medium.

• Remove the culture medium from the cell plates and add the diluted compound.

• In a BSL-3 facility, infect the cells with SARS-CoV-2 at a multiplicity of infection (MOI) of 0.1. Include uninfected and virus-only controls.

• Incubate the plates for 48-72 hours at 37°C and 5% CO2.

• Assess cell viability using a suitable reagent according to the manufacturer's instructions.

• Measure the signal (e.g., luminescence, absorbance) using a plate reader.

• Calculate the percentage of viral inhibition for each compound concentration relative to the virus-only control.

• Determine the EC50 value by fitting the dose-response curve using appropriate software (e.g., GraphPad Prism).

Cytotoxicity Assay

Objective: To determine the half-maximal cytotoxic concentration (CC50) of ALG-097558 in A549-ACE2-TMPRSS2 cells.

Materials:

• A549-ACE2-TMPRSS2 cells

• Complete cell culture medium

• ALG-097558 compound

• 96-well plates

• Cell viability reagent (e.g., MTT, MTS, or SRB)

• Plate reader

Protocol:

• Seed A549-ACE2-TMPRSS2 cells in 96-well plates at a density of 5 x 10³ cells per well and incubate overnight.

• Prepare serial dilutions of ALG-097558 in culture medium.

• Remove the culture medium from the cell plates and add the diluted compound. Include untreated cell controls.

• Incubate the plates for the same duration as the antiviral assay (e.g., 48-72 hours) at 37°C and 5% CO2.

• Measure cell viability using a suitable reagent (e.g., MTT assay) according to the manufacturer's protocol.

• Measure the absorbance using a plate reader.

• Calculate the percentage of cytotoxicity for each compound concentration relative to the untreated control.

• Determine the CC50 value by fitting the dose-response curve.

Visualizations

Signaling Pathway: Coronavirus Replication and Inhibition by ALG-097558

Caption: Mechanism of ALG-097558 action in the coronavirus replication cycle.

Experimental Workflow: Antiviral and Cytotoxicity Assays

References

• 1. Antiviral In Vitro Screening Using SARS-CoV-2 and MERS-CoV - Cytotoxicity of Drugs [protocols.io]
• 2. pubs.acs.org [pubs.acs.org]
• 3. SARS-CoV-2 Visualization and Annotation Project — The Animation Lab [animationlab.utah.edu]
• 4. Essential process for SARS-CoV-2 viral replication visualized [asbmb.org]
• 5. researchgate.net [researchgate.net]
• 6. A Newly Engineered A549 Cell Line Expressing ACE2 and TMPRSS2 Is Highly Permissive to SARS-CoV-2, Including the Delta and Omicron Variants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. invivogen.com [invivogen.com]
• 8. biorxiv.org [biorxiv.org]
• 9. Imaging and visualizing SARS-CoV-2 in a new era for structural biology - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Visualization of Early RNA Replication Kinetics of SARS-CoV-2 by Using Single Molecule RNA-FISH Combined with Immunofluorescence - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: ALG-097558 Hamster Model Study

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for a preclinical hamster model study of ALG-097558, a potent, orally bioavailable, pan-coronavirus 3CL protease inhibitor. The data and methodologies presented are based on published preclinical research and are intended to guide the design and execution of similar in vivo efficacy studies.

Introduction

ALG-097558 is an investigational antiviral agent that targets the highly conserved main protease (3CLpro) of coronaviruses, an enzyme essential for viral replication.[1][2] Preclinical studies in the Syrian hamster model of SARS-CoV-2 infection have demonstrated the efficacy of ALG-097558 in reducing viral replication in the lungs and mitigating virus-induced pathology.[3][4] This document outlines the study design, experimental protocols, and key findings from these pivotal preclinical evaluations.

Mechanism of Action: 3CL Protease Inhibition

Coronaviruses, including SARS-CoV-2, rely on the 3CL protease to cleave viral polyproteins into functional proteins required for viral replication and assembly. ALG-097558 acts as a reversible covalent inhibitor of this enzyme, thereby blocking the viral life cycle.[1][2]

Figure 1: Mechanism of action of ALG-097558.

In Vivo Efficacy Study in Syrian Hamsters

The Syrian golden hamster is a well-established model for SARS-CoV-2 infection as it recapitulates key aspects of human disease, including viral replication in the respiratory tract and associated lung pathology.[5][6]

Data Presentation

The following tables summarize the quantitative data from preclinical studies of ALG-097558 in the SARS-CoV-2 hamster model.

Table 1: In Vivo Efficacy of ALG-097558 Monotherapy

Treatment Group	Dose (mg/kg, oral)	Lung Viral Titer Reduction (log10 TCID50/g) vs. Vehicle	Lung vRNA Reduction (log10 copies/g) vs. Vehicle
ALG-097558	2.5	Significant Reduction	Significant Reduction
ALG-097558	8.3	Significant Reduction	Significant Reduction
ALG-097558	25	Significant Reduction	Significant Reduction

Data derived from qualitative descriptions in preclinical presentations.[3]

Table 2: In Vivo Efficacy of ALG-097558 in Combination with GS-441524

Treatment Group	Dose (mg/kg, oral)	Lung Viral Titer Reduction vs. Monotherapy
ALG-097558 (suboptimal dose)	2.5	-
GS-441524 (parent of remdesivir)	50	-
ALG-097558 + GS-441524	2.5 + 50	Greater reduction than either monotherapy

Data derived from qualitative descriptions in preclinical presentations.[3][7]

Experimental Protocols

Detailed methodologies for the key experiments in the ALG-097558 hamster model study are provided below.

Animal Model and Husbandry

• Species: Syrian Golden Hamster (Mesocricetus auratus).

• Age: 6-8 weeks.

• Housing: Animals should be housed in appropriate containment facilities (e.g., ABSL-3 for SARS-CoV-2 studies) in individually ventilated cages.

• Acclimatization: Allow for a minimum of 5-7 days of acclimatization before the start of the experiment.

• Ethics: All animal procedures must be approved by an Institutional Animal Care and Use Committee (IACUC) and conducted in accordance with relevant guidelines.

SARS-CoV-2 Infection Model

This protocol describes the establishment of a respiratory infection with SARS-CoV-2 in hamsters.

Figure 2: Hamster infection workflow.

• Virus Strain: SARS-CoV-2 B.1.617.2 (Delta variant) is a relevant strain for these studies.[3]

• Inoculum Preparation: Prepare a viral stock of known titer (e.g., TCID50/mL) in a suitable medium such as Dulbecco's Modified Eagle Medium (DMEM).

• Anesthesia: Anesthetize the hamsters using a short-acting anesthetic (e.g., isoflurane inhalation) to ensure proper and safe inoculation.

• Intranasal Inoculation:

  • Hold the anesthetized hamster in a supine position.

  • Pipette a total volume of 100 µL of the viral inoculum, delivering 50 µL into each nostril.

  • Maintain the hamster in a supine position for a brief period to allow for inhalation of the inoculum.

• Post-Infection Monitoring: Monitor the animals daily for clinical signs of disease, including weight loss, lethargy, and ruffled fur.

Drug Formulation and Administration

ALG-097558 is administered orally.

• Formulation: The specific vehicle for ALG-097558 is not publicly disclosed. A common approach is to formulate the compound as a suspension or solution in a vehicle such as 0.5% methylcellulose with 0.1% Tween 80 in water. The formulation should be optimized for the specific compound properties.

• Dosing:

  • Monotherapy: Prepare formulations to deliver doses of 2.5, 8.3, and 25 mg/kg.[3]

  • Combination Therapy: Prepare formulations for 2.5 mg/kg ALG-097558 and 50 mg/kg GS-441524.[7]

• Oral Gavage Administration:

  • Gently restrain the hamster.

  • Measure the distance from the tip of the nose to the last rib to determine the correct gavage needle length.

  • Insert a ball-tipped gavage needle into the mouth and gently guide it down the esophagus into the stomach.

  • Administer the prepared drug formulation slowly.

  • Carefully remove the gavage needle.

• Treatment Schedule: Initiate treatment 24 hours post-infection. The frequency of administration (e.g., once or twice daily) should be determined based on the pharmacokinetic profile of the drug.

Efficacy Endpoints and Sample Collection

The primary efficacy endpoints are the reduction of viral load in the lungs and improvement in lung pathology.

References

• 1. Standardization of Reporting Criteria for Lung Pathology in SARS-CoV-2–infected Hamsters: What Matters? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. SARS-CoV-2 infection in the Syrian hamster model causes inflammation as well as type I interferon dysregulation in both respiratory and non-respiratory tissues including the heart and kidney - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Host Response of Syrian Hamster to SARS-CoV-2 Infection including Differences with Humans and between Sexes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Syrian hamsters as a small animal model for SARS-CoV-2 infection and countermeasure development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aligos.com [aligos.com]
• 6. Characterization of Pulmonary Pathology in the Golden Syrian Hamster Model of COVID-19 Using Micro-Computed Tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. SARS-CoV-2 Syrian Hamster Model - Creative Diagnostics [antiviral.creative-diagnostics.com]

Application Notes and Protocols for Oral Administration of ALG-097558 in Animal Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical evaluation of ALG-097558, a novel, orally bioavailable pan-coronavirus 3CL protease inhibitor. The information is based on publicly available data from studies conducted in animal models, primarily the Syrian hamster model of SARS-CoV-2 infection. The protocols provided are generalized based on these findings and standard virological research practices.

Introduction

ALG-097558 is a potent and selective inhibitor of the coronavirus 3C-like (3CL) protease, also known as the main protease (Mpro).[1][2] This enzyme is critical for the cleavage of viral polyproteins, a process essential for viral replication.[1][3] By targeting this highly conserved enzyme, ALG-097558 exhibits broad-spectrum activity against various coronaviruses, including SARS-CoV-2 and its variants, SARS-CoV-1, and MERS-CoV.[2] A key advantage of ALG-097558 is its predicted efficacy in humans without the need for a pharmacokinetic booster like ritonavir, which is often associated with drug-drug interactions.[1][4] Preclinical studies in hamster models of SARS-CoV-2 have demonstrated significant antiviral efficacy following oral administration.[1]

Mechanism of Action: 3CL Protease Inhibition

The primary mechanism of action for ALG-097558 is the inhibition of the 3CL protease, a viral cysteine protease. This inhibition is achieved through a reversible covalent interaction with the active site of the enzyme.[1][3] By blocking the function of the 3CL protease, ALG-097558 prevents the processing of viral polyproteins into their functional non-structural proteins, thereby halting the viral replication cycle.

Figure 1. Signaling pathway of ALG-097558 action.

Preclinical Efficacy and Quantitative Data

In vitro and in vivo studies have demonstrated the potent antiviral activity of ALG-097558.

In Vitro Potency and Selectivity

Biochemical and cellular assays have quantified the inhibitory activity of ALG-097558 against the SARS-CoV-2 3CL protease and its antiviral effect in cell cultures.

Parameter	Value	Virus/Enzyme	Notes
IC50	0.27 nM	SARS-CoV-2 3CLpro	Half maximal inhibitory concentration in a biochemical assay.
Ki	0.074 nM	SARS-CoV-2 3CLpro	Inhibition constant, indicating high binding affinity.
EC50	0.007 - 0.013 µM	Circulating SARS-CoV-2 Variants	Effective concentration in cellular assays.
EC50	0.022 µM	SARS-CoV-1	Demonstrates broad activity against other coronaviruses.
EC50	0.005 µM	MERS-CoV	Shows potent activity against MERS-CoV.

In Vivo Efficacy in Syrian Hamster Model

Oral administration of ALG-097558 in Syrian hamsters infected with the Delta variant of SARS-CoV-2 resulted in a significant, dose-dependent reduction in viral load in the lungs.

Dose (mg/kg)	Outcome
2.5	Significant decrease in lung vRNA and virus titers.
8.3	Significant decrease in lung vRNA and virus titers.
25	Significant decrease in lung vRNA and virus titers.
2.5 (in combination with GS-441524)	Higher reduction in viral replication compared to monotherapy.

Experimental Protocols

The following are generalized protocols for the oral administration of ALG-097558 in a Syrian hamster model of SARS-CoV-2 infection, based on available data and standard practices.

Animal Model and Housing

• Species: Syrian Hamster (Mesocricetus auratus).

• Housing: Animals should be housed in a Biosafety Level 3 (BSL-3) facility. Cages should be individually ventilated.

• Acclimatization: Animals should be acclimatized for a minimum of 7 days before the start of the experiment.

SARS-CoV-2 Infection Model

• Virus Strain: SARS-CoV-2 B.1.617.2 (Delta variant) or other relevant strains.

• Infection Route: Intranasal inoculation.

• Procedure:

  • Anesthetize the hamsters.

  • Administer the viral inoculum in a small volume (e.g., 50-100 µL) into the nostrils.

  • Monitor the animals for signs of infection, including weight loss and changes in behavior.

Oral Administration of ALG-097558

• Formulation: While the exact formulation for monotherapy is not publicly detailed, a solution suitable for oral gavage should be prepared. A potential vehicle could be 10% Tween 80 in a citrate buffer, though formulation development is key.

• Dosing Regimen:

  • Therapeutic: Initiate dosing 24 hours post-infection.

  • Frequency: Twice daily (BID) is a potential regimen based on human pharmacokinetic projections.

  • Dose Levels: 2.5, 8.3, and 25 mg/kg have been shown to be effective.

• Administration:

  • Administer the formulation via oral gavage using a suitable gavage needle.

  • The volume of administration should be appropriate for the size of the animal (e.g., 5-10 mL/kg).

Experimental Workflow

References

• 1. Preclinical efficacy of ALG-097558 in SARS-CoV-2 hamster model presented | BioWorld [bioworld.com]
• 2. aligos.com [aligos.com]
• 3. Discovery and Preclinical Profile of ALG-097558, a Pan-Coronavirus 3CLpro Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. aligos.com [aligos.com]

Determining the Potency of ALG-097558: Application Notes and Protocols for EC50 Determination in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for determining the 50% effective concentration (EC50) of ALG-097558, a potent, orally available pan-coronavirus inhibitor, in a cell culture setting. ALG-097558 targets the highly conserved main protease (Mpro), also known as the 3C-like protease (3CLpro), which is essential for viral replication.[1][2] By inhibiting this enzyme, ALG-097558 effectively halts the processing of viral polyproteins, thereby preventing the formation of a functional replication complex. This document will guide researchers through the necessary steps to accurately quantify the in vitro efficacy of this antiviral compound.

Mechanism of Action: Inhibition of Viral Polyprotein Processing

Coronaviruses, including SARS-CoV-2, synthesize a large polyprotein that must be cleaved into individual functional proteins by viral proteases. The 3CL protease is responsible for the majority of these cleavage events. ALG-097558 acts as a reversible covalent inhibitor of the 3CL protease, effectively blocking its enzymatic activity.[2] This inhibition prevents the maturation of non-structural proteins required for viral replication, ultimately suppressing viral propagation.

Caption: Mechanism of action of ALG-097558.

Quantitative Data Summary

The following table summarizes the reported EC50 values for ALG-097558 against various coronaviruses in cell-based assays. These values highlight the potent and broad-spectrum activity of the compound.

Virus	Cell Line	EC50 (µM)	Reference
SARS-CoV-2 (circulating variants)	Not specified	0.007 - 0.013	[3]
SARS-CoV-1	Not specified	0.022	[3]
MERS-CoV	Not specified	0.005	[3]
SARS-CoV-2 (Omicron subvariants)	Not specified	0.007 - 0.040	[4]

Note: The specific cell lines used to derive these EC50 values were not detailed in the provided search results. The protocols below provide examples of commonly used and appropriate cell lines.

Experimental Protocols

Two standard methods for determining the EC50 of antiviral compounds are the Cytopathic Effect (CPE) Inhibition Assay and the Plaque Reduction Assay.

Cytopathic Effect (CPE) Inhibition Assay

This assay is suitable for viruses that cause visible damage to host cells. The antiviral activity of ALG-097558 is quantified by its ability to protect cells from virus-induced death or morphological changes.

Materials:

• Cell Line: Vero E6 or A549-ACE2 cells are commonly used for SARS-CoV-2 research.[5]

• Virus: A well-characterized stock of the coronavirus of interest (e.g., SARS-CoV-2).

• Compound: ALG-097558, dissolved in a suitable solvent (e.g., DMSO).

• Culture Medium: Appropriate medium for the chosen cell line (e.g., DMEM for Vero E6) supplemented with fetal bovine serum (FBS) and antibiotics.

• Assay Plates: 96-well clear-bottom plates.

• Cell Viability Reagent: Neutral red or CellTiter-Glo®.

• Plate Reader: Spectrophotometer or luminometer.

Protocol:

• Cell Seeding: Seed the 96-well plates with the chosen host cells at a density that will form a confluent monolayer within 24 hours.

• Compound Preparation: Prepare serial dilutions of ALG-097558 in culture medium. A common starting concentration is 100 µM with 1:3 or 1:5 serial dilutions.[6] Include a "no-drug" control.

• Infection:

  • For antiviral assessment, infect the cells with the virus at a multiplicity of infection (MOI) that results in approximately 80% CPE in the virus control wells within the desired incubation period.[7]

  • For cytotoxicity assessment, prepare a parallel plate with the same compound dilutions but without the addition of the virus.[8]

• Treatment: Add the prepared ALG-097558 dilutions to the appropriate wells of both the infected and uninfected plates.

• Incubation: Incubate the plates at 37°C in a humidified incubator with 5% CO2 for a period determined by the virus replication cycle (typically 2-4 days for SARS-CoV-2).

• Quantification of Cell Viability:

  • After the incubation period, assess cell viability in both plates using a suitable reagent (e.g., Neutral Red staining followed by spectrophotometric reading at 540 nm).[6][7]

• Data Analysis:

  • Calculate the percentage of cell viability for each compound concentration relative to the cell control (no virus, no compound).

  • Plot the percentage of viability against the logarithm of the compound concentration.

  • Use a non-linear regression model (e.g., four-parameter logistic curve) to determine the EC50 (from the infected plate) and the 50% cytotoxic concentration (CC50) (from the uninfected plate).[7]

Caption: Workflow for CPE Inhibition Assay.

Plaque Reduction Assay

This assay is used for viruses that can form plaques (localized areas of cell death) in a cell monolayer. It quantifies the reduction in the number and size of plaques in the presence of the antiviral agent.

Materials:

• Cell Line: A cell line that supports plaque formation (e.g., Vero E6 for SARS-CoV-2).

• Virus: A plaque-forming unit (PFU) quantified virus stock.

• Compound: ALG-097558.

• Culture Medium and Agarose Overlay: Culture medium mixed with low-melting-point agarose.

• Assay Plates: 6-well or 12-well plates.

• Fixative: 4% formaldehyde or methanol.

• Stain: Crystal violet solution.

Protocol:

• Cell Seeding: Seed 6-well or 12-well plates to form a confluent monolayer.

• Compound and Virus Preparation: Prepare serial dilutions of ALG-097558. In separate tubes, mix each compound dilution with a known amount of virus (e.g., 100 PFU).

• Infection: Remove the growth medium from the cell monolayers and inoculate the cells with the virus-compound mixtures. Allow the virus to adsorb for 1-2 hours.

• Overlay: Remove the inoculum and overlay the cell monolayer with culture medium containing the corresponding concentration of ALG-097558 and mixed with low-melting-point agarose.

• Incubation: Incubate the plates at 37°C until plaques are visible (typically 2-4 days).

• Plaque Visualization:

  • Fix the cells with formaldehyde or methanol.

  • Stain the cells with crystal violet. Plaques will appear as clear zones against a purple background of viable cells.

• Data Analysis:

  • Count the number of plaques in each well.

  • Calculate the percentage of plaque reduction for each compound concentration compared to the virus control (no compound).

  • Determine the EC50 value from a dose-response curve.

Caption: Workflow for Plaque Reduction Assay.

Data Interpretation and Selectivity Index

The EC50 value represents the concentration of ALG-097558 required to inhibit 50% of the viral effect (CPE or plaque formation). A lower EC50 value indicates higher potency.

The CC50 value represents the concentration of the compound that causes a 50% reduction in cell viability.

The Selectivity Index (SI) is a crucial parameter that defines the therapeutic window of an antiviral compound. It is calculated as the ratio of CC50 to EC50 (SI = CC50 / EC50). A higher SI value is desirable, as it indicates that the compound is effective against the virus at concentrations that are not toxic to the host cells.[7]

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery and Preclinical Profile of ALG-097558, a Pan-Coronavirus 3CLpro Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Preclinical efficacy of ALG-097558 in SARS-CoV-2 hamster model presented | BioWorld [bioworld.com]
• 4. ALG-097558 confirmed as an effective pan-coronavirus strategy | BioWorld [bioworld.com]
• 5. Antiviral In Vitro Screening Using SARS-CoV-2 and MERS-CoV - Cytotoxicity of Drugs [protocols.io]
• 6. In Vitro Antiviral Screening assay Against Viruses of Pandemic Potential [protocols.io]
• 7. protocols.io [protocols.io]
• 8. horizon.documentation.ird.fr [horizon.documentation.ird.fr]

Application Notes and Protocols: ALG-097558 for Viral Replication Inhibition Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

ALG-097558 is a potent, orally bioavailable, pan-coronavirus inhibitor targeting the 3C-like protease (3CLpro), an enzyme essential for viral replication.[1][2][3] Developed by Aligos Therapeutics in collaboration with KU Leuven, this compound has demonstrated significant antiviral activity against a broad spectrum of coronaviruses, including SARS-CoV-2 and its variants.[4][5][6][7] Notably, ALG-097558 does not require ritonavir boosting, a common pharmacological enhancement strategy for protease inhibitors.[1][4][6][8] Preclinical data indicates superior potency of ALG-097558 compared to other 3CLpro inhibitors like nirmatrelvir.[4][6][7][9] These application notes provide a summary of its antiviral activity and detailed protocols for its use in viral replication inhibition studies.

Mechanism of Action

ALG-097558 is a reversible covalent inhibitor of the viral 3CL protease (also known as the main protease, Mpro).[10][11][12][13] This enzyme is critical for the post-translational processing of viral polyproteins into functional non-structural proteins necessary for viral replication. By binding to the active site of the 3CLpro, ALG-097558 blocks this processing step, thereby halting the viral life cycle.

Figure 1: Mechanism of Action of ALG-097558.

Data Presentation

In Vitro Antiviral Activity

ALG-097558 has demonstrated potent antiviral activity against a range of coronaviruses in various cell-based assays. The following tables summarize the key quantitative data.

Table 1: Biochemical Potency and Selectivity of ALG-097558

Compound	SARS-CoV-2 3CLpro IC50 (nM)	SARS-CoV-2 3CLpro Ki (nM)	Human Cathepsin L IC50 (nM)	Human Rhinovirus 3C Protease IC50 (nM)
ALG-097558	0.27	0.074	> 10,000	> 10,000
Nirmatrelvir	2.92	2.03	> 10,000	> 10,000

Data sourced from preclinical reports.[1][14]

Table 2: Pan-Coronavirus Activity of ALG-097558 in Cellular Assays (EC50 in µM)

Virus	Variant/Isolate	ALG-097558	Nirmatrelvir	Ensitrelvir	Pomotrelvir
SARS-CoV-2	Wuhan	0.010	0.116	-	-
B.1.1.7 (Alpha)	0.012	0.099	0.038	0.023
B.1.1.529 (Omicron)	0.008	0.069	0.123	0.152
BA.2	0.007	0.045	0.035	0.137
BA.5	0.013	0.089	0.119	0.215
SARS-CoV-1	Isolate Vietnam	0.022	0.148	0.150	0.323
MERS-CoV	EMC	0.005	0.025	0.100	>0.1
β-hCoV	OC43	0.008	0.047	0.135	0.168
α-hCoV	229E	0.017	0.502	6.300	0.281

EC50 values were determined in various cell lines including VeroE6, A549-ACE2-TMPRSS2, HeLa, and Huh-7.[14][15] No cytotoxicity was observed for ALG-097558 at concentrations up to 100 µM.[14][15]

In Vivo Efficacy in a Syrian Hamster Model

Oral administration of ALG-097558 resulted in a significant reduction of viral load and lung pathology in a Syrian hamster model of SARS-CoV-2 (Delta variant) infection.[1][3]

Table 3: In Vivo Efficacy of ALG-097558 in SARS-CoV-2 Infected Hamsters

Treatment Group	Log10 Reduction of Infectious Virus in Lungs
75 mg/kg ALG-097558	6.7
25 mg/kg ALG-097558	Significant Decrease
8.3 mg/kg ALG-097558	Significant Decrease
2.5 mg/kg ALG-097558	3.5
50 mg/kg GS-441524	1.8
2.5 mg/kg ALG-097558 + 50 mg/kg GS-441524	5.7

Data is a compilation from preclinical studies.[1][15] Dosing was administered orally.

Experimental Protocols

The following are representative protocols for evaluating the antiviral activity of ALG-097558.

3CLpro Enzymatic Inhibition Assay

This protocol is for determining the in vitro inhibitory activity of ALG-097558 against coronavirus 3CL protease using a fluorescence resonance energy transfer (FRET) based assay.

Figure 2: Workflow for 3CLpro Enzymatic Inhibition Assay.

Materials:

• Recombinant 3CL protease (e.g., from SARS-CoV-2)

• FRET-based 3CLpro substrate (e.g., DABCYL-KTSAVLQSGFRKME-EDANS)

• Assay Buffer (e.g., 20 mM HEPES pH 7.3, 120 mM NaCl, 0.4 mM EDTA, 4 mM DTT)

• ALG-097558, dissolved in DMSO

• 96-well black plates

• Fluorescence plate reader

Procedure:

• Prepare serial dilutions of ALG-097558 in assay buffer. The final DMSO concentration should be kept below 1%.

• In a 96-well plate, add 30 µl of diluted 3CL protease (e.g., 2 ng/µl) to wells designated for positive control, inhibitor control, and test samples. Add 30 µl of assay buffer to blank wells.

• Add 10 µl of the diluted ALG-097558 or vehicle (for positive control) to the appropriate wells.

• Pre-incubate the plate at room temperature for 30 minutes with gentle agitation.

• Prepare the FRET substrate solution in assay buffer.

• Initiate the enzymatic reaction by adding 10 µl of the substrate solution to all wells.

• Immediately place the plate in a fluorescence plate reader and measure the fluorescence intensity kinetically for 1 hour at room temperature (Excitation: ~360 nm, Emission: ~460 nm).

• Calculate the rate of reaction for each well. The percent inhibition is calculated relative to the vehicle control.

• Determine the IC50 value by fitting the dose-response curve using a suitable software.

In Vitro Viral Replication Inhibition Assay (EC50 Determination)

This protocol describes a method to determine the 50% effective concentration (EC50) of ALG-097558 against a target coronavirus in a suitable cell line (e.g., VeroE6 for SARS-CoV-2).

Figure 3: Workflow for EC50 Determination.

Materials:

• VeroE6 cells (or other susceptible cell line)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Target coronavirus stock (e.g., SARS-CoV-2)

• ALG-097558, dissolved in DMSO

• 96-well cell culture plates

• RNA extraction kit and RT-qPCR reagents (for viral load quantification)

• Cell viability assay kit (e.g., MTS or CellTiter-Glo)

Procedure:

• Seed VeroE6 cells in 96-well plates and incubate overnight to form a confluent monolayer.

• Prepare serial dilutions of ALG-097558 in cell culture medium.

• On the day of the experiment, remove the culture medium from the cells and infect with the coronavirus at a low multiplicity of infection (MOI), for example, 0.01.

• After a 1-hour adsorption period, remove the virus inoculum and add the medium containing the different concentrations of ALG-097558.

• Incubate the plates for 48-72 hours at 37°C in a 5% CO2 incubator.

• Quantification of Viral Replication:

  • RT-qPCR: Extract viral RNA from the cell culture supernatant and quantify the viral load using a validated RT-qPCR assay.

  • Cytopathic Effect (CPE) Reduction: Visually score the CPE in each well or use a cell viability assay to quantify the protective effect of the compound.

• Cytotoxicity Assay: In a parallel plate with uninfected cells, add the same concentrations of ALG-097558 and incubate for the same duration. Assess cell viability using an MTS or similar assay to determine the 50% cytotoxic concentration (CC50).

• Calculate the EC50 value from the dose-response curve of viral inhibition and the CC50 from the cytotoxicity data. The selectivity index (SI) can be calculated as CC50/EC50.

Syrian Hamster Model for In Vivo Efficacy

This protocol provides a general framework for evaluating the in vivo efficacy of ALG-097558 in the Syrian hamster model of COVID-19. All animal experiments must be conducted in compliance with institutional and national guidelines for animal welfare.

Materials:

• Syrian golden hamsters

• SARS-CoV-2 virus stock (e.g., Delta variant)

• ALG-097558 formulation for oral gavage

• Vehicle control

• Anesthesia

• Biosafety level 3 (BSL-3) animal facility

Procedure:

• Acclimatize hamsters to the BSL-3 facility for a sufficient period.

• Anesthetize the hamsters and intranasally infect them with a defined dose of SARS-CoV-2.

• Initiate treatment with ALG-097558 via oral gavage at predetermined doses (e.g., 2.5, 8.3, and 25 mg/kg) and schedule (e.g., twice daily). A control group should receive the vehicle.

• Monitor the animals daily for clinical signs of disease, including weight loss and changes in activity.

• At a predetermined time point post-infection (e.g., day 4), euthanize the animals.

• Collect lung tissue for virological and histopathological analysis.

• Virological Analysis: Homogenize a portion of the lung tissue and determine the viral titer (e.g., by TCID50 assay) and viral RNA load (by RT-qPCR).

• Histopathological Analysis: Fix the remaining lung tissue in formalin, embed in paraffin, section, and stain with hematoxylin and eosin (H&E) to assess lung injury and inflammation.

• Compare the viral load and lung pathology scores between the ALG-097558-treated groups and the vehicle control group to determine the in vivo efficacy.

Conclusion

ALG-097558 is a promising pan-coronavirus 3CL protease inhibitor with potent in vitro and in vivo activity. The provided data and protocols offer a foundation for researchers to further investigate its antiviral properties and potential as a therapeutic agent for coronavirus infections. The favorable preclinical profile, particularly its broad-spectrum activity and the lack of a need for a pharmacokinetic booster, positions ALG-097558 as a significant candidate for further development.

References

• 1. biorxiv.org [biorxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. Preclinical efficacy of ALG-097558 in SARS-CoV-2 hamster model presented | BioWorld [bioworld.com]
• 4. Syrian hamsters as a small animal model for SARS-CoV-2 infection and countermeasure development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Syrian hamsters as a model of lung injury with SARS-CoV-2 infection: Pathologic, physiologic, and detailed molecular profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Identification of SARS-CoV-2 3CL Protease Inhibitors by a Quantitative High-Throughput Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 8. bpsbioscience.com [bpsbioscience.com]
• 9. southernresearch.org [southernresearch.org]
• 10. COVID-19 Syrian hamster model - IITRI [iitri.org]
• 11. researchgate.net [researchgate.net]
• 12. Discovery and Preclinical Profile of ALG-097558, a Pan-Coronavirus 3CLpro Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. kuleuven.limo.libis.be [kuleuven.limo.libis.be]
• 14. journals.asm.org [journals.asm.org]
• 15. Antiviral In Vitro Screening Using SARS-CoV-2 and MERS-CoV - Cytotoxicity of Drugs [protocols.io]

Application Notes and Protocols for the Experimental Use of ALG-097558 in Hamsters

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental dosage and protocols for the use of ALG-097558, a potent, orally bioavailable, pan-coronavirus 3CL protease inhibitor, in hamster models of SARS-CoV-2 infection. The following data and methodologies are compiled from preclinical studies to guide further research and development.

Mechanism of Action

ALG-097558 is a selective inhibitor of the SARS-CoV-2 3CL protease (3CLpro), a critical enzyme for viral replication. By blocking 3CLpro, ALG-097558 prevents the processing of viral polyproteins, thereby halting the viral life cycle.

Quantitative Data Summary

The following tables summarize the key quantitative data from in vivo studies of ALG-097558 in hamsters.

Table 1: In Vivo Efficacy of ALG-097558 in SARS-CoV-2 Infected Hamsters

Dosage (mg/kg, oral)	Treatment Regimen	Key Findings	Reference
2.5	Therapeutic (initiated 24h post-infection)	Significant decrease in viral RNA (vRNA) and virus titers in lung tissue.
8.3	Therapeutic (initiated 24h post-infection)	Significant decrease in vRNA and virus titers in lung tissue; improvement in lung histology.
25	Therapeutic (initiated 24h post-infection)	Significant decrease in vRNA and virus titers in lung tissue; improvement in lung histology.

Table 2: Combination Therapy of ALG-097558 with GS-441524

Drug Combination	Dosage (mg/kg, oral)	Treatment Regimen	Key Findings	Reference
ALG-097558 + GS-441524	2.5 (suboptimal dose) + Not Specified	Therapeutic	Higher reduction in viral replication compared to either monotherapy.

Experimental Protocols

The following are detailed methodologies for key experiments involving ALG-097558 in a hamster model of SARS-CoV-2 infection.

Animal Model and Virus Infection

• Animal Species: Syrian hamsters.

• Virus Strain: SARS-CoV-2 B.1.617.2 (Delta variant).

• Infection Route: Intranasal inoculation.

• Procedure:

  • Anesthetize hamsters.

  • Administer the viral inoculum intranasally.

Drug Administration

• Drug: ALG-097558.

• Formulation: Oral gavage. Specific formulation details are not publicly available but would typically involve suspending the compound in a suitable vehicle (e.g., 0.5% methylcellulose).

• Dosages: 2.5 mg/kg, 8.3 mg/kg, and 25 mg/kg.

• Dosing Regimen: Therapeutic, with the first dose administered 24 hours after virus infection. The frequency of administration (e.g., once or twice daily) and the total duration of the treatment have not been specified in the available literature.

Assessment of Efficacy

• Primary Endpoints:

  • Viral RNA (vRNA) levels in lung tissue.

  • Infectious virus titers in lung tissue.

  • Lung histology.

• Methodologies:

  • vRNA Quantification:

    • At a predetermined time point post-infection, euthanize hamsters.

    • Collect lung tissue samples.

    • Homogenize the tissue and extract total RNA.

    • Perform quantitative reverse transcription-polymerase chain reaction (qRT-PCR) to determine vRNA copy numbers.

  • Virus Titer Quantification:

    • Homogenize lung tissue samples in a suitable medium.

    • Perform endpoint dilution assays (e.g., TCID50) on susceptible cell lines (e.g., Vero E6 cells) to determine the concentration of infectious virus.

  • Histological Analysis:

    • Fix lung tissue samples in 10% neutral buffered formalin.

    • Embed the tissue in paraffin and prepare thin sections.

    • Stain the sections with hematoxylin and eosin (H&E).

    • Examine the slides under a microscope to assess the extent of lung injury, inflammation, and other pathological changes.

Visualizations

Signaling Pathway

Caption: Mechanism of action of ALG-097558 in inhibiting SARS-CoV-2 replication.

Experimental Workflow

Caption: General experimental workflow for evaluating ALG-097558 in hamsters.

ALG-097558 Solution Preparation for In Vitro Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

ALG-097558 is a potent, broad-spectrum, orally bioavailable pan-coronavirus inhibitor that targets the viral 3-chymotrypsin-like protease (3CLpro), an enzyme essential for viral replication.[1][2][3][4] Developed by Aligos Therapeutics in collaboration with KU Leuven, this ritonavir-free protease inhibitor has demonstrated significant antiviral activity against a range of coronaviruses, including multiple variants of SARS-CoV-2.[2][5] In cell-based assays, ALG-097558 has shown superior potency compared to other 3CLpro inhibitors like nirmatrelvir.[2][5] This document provides detailed application notes and protocols for the preparation of ALG-097558 solutions for use in in vitro studies, ensuring accurate and reproducible experimental outcomes.

Quantitative Data Summary

The following tables summarize the quantitative data for ALG-097558's in vitro activity based on published preclinical data.

Table 1: Biochemical Potency of ALG-097558 Against Viral Proteases

Target Protease	IC50 (nM)	Ki (nM)
SARS-CoV-2 3CLpro (Wuhan)	0.22 - 0.27	0.074

Data compiled from preclinical studies.[1][6]

Table 2: Antiviral Activity of ALG-097558 in Cell-Based Assays

Virus	Variant/Isolate	Cell Line	EC50 (µM)
SARS-CoV-2	Wuhan	VeroE6	0.010
SARS-CoV-2	Alpha (B.1.1.7)	A549-ACE2-TMPRSS2	0.012
SARS-CoV-2	Delta (B.1.617.2)	Not Specified	Not Specified
SARS-CoV-2	Omicron (BA.2)	VeroE6-eGFP/Vero76	0.007
SARS-CoV-2	Omicron (BA.5)	VeroE6-eGFP/Vero76	0.013
SARS-CoV-1	Vietnam 1	VeroE6-eGFP/Vero76	0.022
MERS-CoV	EMC 1	VeroE6-eGFP/Vero76	0.005
Human β-CoV	OC43	HeLa	0.008
Human α-CoV	229E	Huh-7	0.017

EC50 values for SARS-CoV-2 variants and other coronaviruses were determined in various cell lines as indicated.[6][7] No cytotoxicity was observed for ALG-097558 at concentrations up to 100 µM.[7]

Experimental Protocols

Materials

• ALG-097558 powder

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile, nuclease-free microcentrifuge tubes

• Sterile, filtered pipette tips

• Vortex mixer

• Calibrated pipettes

• Appropriate cell culture medium (e.g., DMEM, MEM)

• Complete growth medium (cell culture medium supplemented with fetal bovine serum and antibiotics)

• Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparation of ALG-097558 Stock Solution (10 mM)

• Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to prevent contamination.

• Weighing the Compound: Carefully weigh the required amount of ALG-097558 powder. For a 10 mM stock solution, the amount will depend on the molecular weight of the specific salt form of the compound.

• Dissolution in DMSO: Add the appropriate volume of cell culture grade DMSO to the weighed ALG-097558 powder to achieve a final concentration of 10 mM.

• Vortexing: Vortex the solution thoroughly for several minutes until the compound is completely dissolved. Visually inspect the solution to ensure there are no visible particles.

• Aliquoting: Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile, nuclease-free microcentrifuge tubes. This prevents repeated freeze-thaw cycles of the main stock.

• Storage: Store the aliquots at -20°C or -80°C for long-term stability.

Protocol for Preparation of Working Solutions

• Thawing: Thaw a single aliquot of the 10 mM ALG-097558 stock solution at room temperature.

• Serial Dilutions: Prepare a series of intermediate dilutions from the 10 mM stock solution using complete growth medium. For example, to prepare a 100 µM working solution, dilute the 10 mM stock 1:100 in the medium.

• Final Concentration: Further dilute the intermediate working solutions to the desired final concentrations for your in vitro assay. Ensure that the final concentration of DMSO in the cell culture medium is kept to a minimum (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

• Vehicle Control: Prepare a vehicle control with the same final concentration of DMSO as used for the highest concentration of ALG-097558.

Visualizations

Signaling Pathway and Mechanism of Action

Caption: Mechanism of action of ALG-097558.

Experimental Workflow for Solution Preparation

Caption: Workflow for ALG-097558 solution preparation.

References

• 1. aligos.com [aligos.com]
• 2. Discovery and Preclinical Profile of ALG-097558, a Pan-Coronavirus 3CLpro Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Aligos Therapeutics Selects Drug Candidate ALG-097558, a Potent Ritonavir-Free Oral Protease Inhibitor for the Treatment and Prevention of COVID-19 | Centre for Drug Design and Discovery [cd3.be]
• 4. Preclinical efficacy of ALG-097558 in SARS-CoV-2 hamster model presented | BioWorld [bioworld.com]
• 5. aligos.com [aligos.com]
• 6. ALG-097558 for Coronavirus · Info for Participants · Phase Phase 1 Clinical Trial 2025 | Power | Power [withpower.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Measuring ALG-097558 Efficacy in Lung Tissue

For Researchers, Scientists, and Drug Development Professionals

Introduction

ALG-097558 is a potent, orally available pan-coronavirus inhibitor targeting the 3C-like protease (3CLpro), also known as the main protease (Mpro).[1][2][3][4][5] This enzyme is critical for viral replication, as it processes viral polyproteins into functional non-structural proteins (nsps).[1][6][7] By inhibiting 3CLpro, ALG-097558 effectively halts the viral life cycle.[8] Preclinical studies have demonstrated its efficacy in reducing viral replication and lung pathology in animal models of SARS-CoV-2 infection.[2][4] These application notes provide detailed protocols for evaluating the efficacy of ALG-097558 in various lung tissue models.

Mechanism of Action: Inhibition of Viral Polyprotein Processing

The primary mechanism of action of ALG-097558 is the inhibition of the viral 3CL protease. This enzyme is responsible for cleaving the large viral polyproteins (pp1a and pp1ab) at multiple sites to release functional nsps that are essential for forming the viral replication and transcription complex.[1][7] Inhibition of 3CLpro by ALG-097558 directly blocks the maturation of these viral proteins, thereby preventing viral replication.[7][8]

Furthermore, some coronavirus proteases have been shown to cleave host cell proteins involved in innate immunity, such as IRF3, NLRP12, and TAB1, thereby dampening the host antiviral response.[9][10] By inhibiting 3CLpro, ALG-097558 may also prevent this viral-mediated suppression of the host's immune system.

Caption: ALG-097558 inhibits the viral 3CL protease, preventing the cleavage of the viral polyprotein into essential non-structural proteins required for viral replication.

Data Presentation: Summary of Expected Quantitative Data

The following tables provide a structured overview of the types of quantitative data that can be generated from the described protocols to assess the efficacy of ALG-097558.

Table 1: In Vitro Efficacy of ALG-097558 in Human Lung Organoids

Treatment Group	Viral Titer (PFU/mL)	Viral RNA (log10 copies/mL)	Cytokine Level (pg/mL) - IL-6	Cytokine Level (pg/mL) - TNF-α
Mock Infected	Undetectable	Undetectable	Baseline	Baseline
Virus Control	High	High	Elevated	Elevated
ALG-097558 (Dose 1)	Reduced	Reduced	Reduced	Reduced
ALG-097558 (Dose 2)	Significantly Reduced	Significantly Reduced	Significantly Reduced	Significantly Reduced
ALG-097558 (Dose 3)	Near Undetectable	Near Undetectable	Near Baseline	Near Baseline

Table 2: In Vivo Efficacy of ALG-097558 in a Hamster Model

Treatment Group	Lung Viral Titer (PFU/g)	Lung Viral RNA (log10 copies/g)	Lung Histopathology Score	Body Weight Change (%)
Mock Infected	Undetectable	Undetectable	0	Gain
Vehicle Control	High	High	Severe	Loss
ALG-097558 (Low Dose)	Reduced	Reduced	Moderate	Reduced Loss
ALG-097558 (High Dose)	Significantly Reduced	Significantly Reduced	Mild	Maintained/Slight Loss

Experimental Protocols

The following protocols provide detailed methodologies for key experiments to measure the efficacy of ALG-097558 in lung tissue.

In Vitro Efficacy Assessment in Human Lung Organoids

This protocol outlines the use of human lung organoids to assess the antiviral activity of ALG-097558.[8][11][12][13]

Caption: Workflow for assessing the in vitro efficacy of ALG-097558 in human lung organoids.

Protocol:

• Culture of Human Lung Organoids:

  • Generate and maintain human lung organoids derived from primary human lung tissue as previously described.[11][13]

  • Culture organoids in a 3D matrix (e.g., Matrigel) with appropriate growth media.

• Drug Treatment and Infection:

  • Plate organoids in a 96-well plate format.

  • Pre-treat organoids with varying concentrations of ALG-097558 or vehicle control for 2 hours.

  • Infect the organoids with a coronavirus (e.g., SARS-CoV-2) at a multiplicity of infection (MOI) of 0.1.

  • Incubate the infected organoids at 37°C in a 5% CO2 incubator for 48-72 hours.

• Sample Collection and Analysis:

  • At the designated time points, collect the culture supernatant and lyse the organoids.

  • Viral Titer Determination: Perform a plaque assay on the supernatant to quantify infectious virus particles.

  • Viral RNA Quantification: Extract RNA from the organoid lysates and perform qRT-PCR to quantify viral RNA levels.

  • Cytokine Analysis: Measure the levels of pro-inflammatory cytokines (e.g., IL-6, TNF-α) in the supernatant using ELISA kits.

In Vivo Efficacy Assessment in a Syrian Hamster Model

The Syrian hamster is a well-established model for SARS-CoV-2 infection, recapitulating key aspects of human lung pathology.

Caption: Workflow for assessing the in vivo efficacy of ALG-097558 in a Syrian hamster model of SARS-CoV-2 infection.

Protocol:

• Animal Husbandry and Infection:

  • House Syrian hamsters in appropriate BSL-3 containment.

  • Infect hamsters intranasally with a defined dose of SARS-CoV-2.

  • Monitor animals daily for weight loss and clinical signs of disease.

• Drug Administration:

  • Administer ALG-097558 or vehicle control orally twice daily, starting 12 hours post-infection.

• Tissue Collection and Processing:

  • At day 4 post-infection, euthanize the animals and harvest the lungs.

  • For viral load analysis, homogenize a portion of the lung tissue.

  • For histopathology, fix the remaining lung tissue in 10% neutral buffered formalin and embed in paraffin.[9]

• Efficacy Readouts:

  • Viral Load in Lung Homogenates:

    • Determine infectious virus titers using a plaque assay.

    • Quantify viral RNA levels by qRT-PCR.

  • Lung Histopathology:

    • Section the paraffin-embedded lung tissue and perform Hematoxylin and Eosin (H&E) staining to assess lung injury and inflammation.[9]

    • Perform immunohistochemistry (IHC) to detect viral antigens (e.g., nucleocapsid protein) in the lung tissue.

Detailed Experimental Methodologies

• Cell Seeding: Seed Vero E6 cells in 6-well plates to form a confluent monolayer.

• Serial Dilution: Prepare 10-fold serial dilutions of the lung homogenate supernatant or organoid culture supernatant.

• Infection: Inoculate the Vero E6 cell monolayers with the viral dilutions and incubate for 1 hour at 37°C.

• Overlay: Remove the inoculum and overlay the cells with a medium containing 1.2% Avicel or agarose.

• Incubation: Incubate the plates for 48-72 hours at 37°C to allow for plaque formation.

• Fixation and Staining: Fix the cells with 4% paraformaldehyde and stain with crystal violet.

• Plaque Counting: Count the number of plaques and calculate the viral titer in plaque-forming units per milliliter (PFU/mL) or per gram (PFU/g) of tissue.

• RNA Extraction: Extract total RNA from lung homogenates or organoid lysates using a suitable RNA isolation kit.

• Reverse Transcription: Synthesize cDNA from the extracted RNA using a reverse transcriptase enzyme.

• qPCR: Perform quantitative PCR using primers and probes specific for a conserved region of the viral genome (e.g., the E or RdRp gene).

• Quantification: Use a standard curve of known viral RNA concentrations to determine the absolute copy number of viral RNA in the samples.

• Deparaffinization and Rehydration: Deparaffinize the 4-5 µm lung tissue sections in xylene and rehydrate through a series of graded ethanol solutions.[9]

• Hematoxylin Staining: Stain the sections with Mayer's hematoxylin for 8 minutes to stain the cell nuclei blue.[9]

• Eosin Staining: Counterstain with 1% eosin Y solution for 30-60 seconds to stain the cytoplasm and extracellular matrix pink/red.[9]

• Dehydration and Mounting: Dehydrate the sections through graded ethanol and clear in xylene before mounting with a resinous mounting medium.[9]

• Microscopic Examination: Examine the slides under a microscope to assess lung inflammation, alveolar damage, and other pathological changes.

• Deparaffinization, Rehydration, and Antigen Retrieval: Prepare the lung tissue sections as for H&E staining and perform antigen retrieval using a suitable buffer.

• Blocking: Block non-specific antibody binding with a blocking solution (e.g., 1% horse serum in PBS) for 30-60 minutes.

• Primary Antibody Incubation: Incubate the sections with a primary antibody specific for a viral antigen (e.g., SARS-CoV-2 nucleocapsid protein) overnight at 4°C.

• Secondary Antibody and Detection: Incubate with an appropriate enzyme-labeled secondary antibody, followed by the addition of a chromogenic substrate (e.g., DAB) to visualize the antigen.

• Counterstaining, Dehydration, and Mounting: Counterstain with hematoxylin, dehydrate, clear, and mount the sections.

• Analysis: Analyze the slides for the presence and distribution of viral antigen within the lung tissue.

• Plate Coating: Coat a 96-well ELISA plate with a capture antibody specific for the cytokine of interest (e.g., IL-6 or TNF-α) and incubate overnight at 4°C.

• Blocking: Block the plate with a suitable blocking buffer to prevent non-specific binding.

• Sample and Standard Incubation: Add diluted lung homogenate supernatants or organoid culture supernatants, along with a serial dilution of a known cytokine standard, to the wells and incubate.

• Detection Antibody: Add a biotinylated detection antibody specific for the cytokine.

• Enzyme Conjugate and Substrate: Add an enzyme-conjugated streptavidin and then a chromogenic substrate.

• Measurement and Calculation: Measure the absorbance at the appropriate wavelength and calculate the cytokine concentration in the samples based on the standard curve.

References

• 1. SARS-CoV-2 polyprotein substrate regulates the stepwise Mpro cleavage reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. Mechanism of the Maturation Process of SARS-CoV 3CL Protease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The development of Coronavirus 3C-Like protease (3CLpro) inhibitors from 2010 to 2020 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What are SARS-CoV 3CLpro inhibitors and how do they work? [synapse.patsnap.com]
• 6. tandfonline.com [tandfonline.com]
• 7. SARS-CoV-2 proteases PLpro and 3CLpro cleave IRF3 and critical modulators of inflammatory pathways (NLRP12 and TAB1): implications for disease presentation across species - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Inhibitors of Coronavirus 3CL Proteases Protect Cells from Protease-Mediated Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. SARS-CoV-2 3CLpro whole human proteome cleavage prediction and enrichment/depletion analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Potent 3CLpro inhibitors effective against SARS-CoV-2 and MERS-CoV in animal models by therapeutic treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Inhibition of SARS-CoV-2 3CL Mpro by Natural and Synthetic Inhibitors: Potential Implication for Vaccine Production Against COVID-19 [frontiersin.org]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols: ALG-097558 and Remdesivir Combination Therapy for Coronavirus Infections

For Researchers, Scientists, and Drug Development Professionals

Introduction

The ongoing threat of coronavirus infections, including SARS-CoV-2, necessitates the development of effective antiviral therapies. A promising strategy involves the combination of antiviral agents with distinct mechanisms of action to enhance efficacy and mitigate the emergence of drug resistance. This document provides detailed application notes and protocols for the preclinical evaluation of a combination therapy involving ALG-097558, a potent pan-coronavirus 3CL protease (3CLpro) inhibitor, and remdesivir, a nucleotide analog inhibitor of the viral RNA-dependent RNA polymerase (RdRp).

ALG-097558 is an orally bioavailable, reversible covalent inhibitor of the main protease of a broad range of human coronaviruses.[1] It has demonstrated superior potency compared to other 3CLpro inhibitors like nirmatrelvir in preclinical studies and does not require ritonavir boosting.[2][3] Remdesivir is a prodrug that is metabolized to its active form, GS-441524, which acts as a chain terminator during viral RNA replication. The combination of these two agents targets two critical and highly conserved enzymes in the coronavirus life cycle, suggesting the potential for synergistic antiviral activity.

Preclinical evidence from a Syrian hamster infection model indicates that the combination of ALG-097558 with GS-441524, the parent nucleoside of remdesivir, results in a greater reduction in viral replication in the lungs compared to either agent alone.[4][5] These findings support further investigation into this combination therapy as a potential treatment for COVID-19 and other coronavirus-related diseases.

Data Presentation

In Vitro Antiviral Activity of ALG-097558

Cell Line	Parameter	ALG-097558	Notes
Human Airway Epithelium	EC99.9	5.3 nM	Without 40% human serum.[2]
Human Airway Epithelium	EC99.9	54 nM	With 40% human serum.[2]

In Vivo Efficacy of ALG-097558 and GS-441524 Combination in a SARS-CoV-2 Hamster Model

Treatment Group	Dosage	Mean Lung Infectious Virus Titer (PFU/g)
Vehicle Control	-	~1 x 10^5
ALG-097558	2.5 mg/kg	~1 x 10^3
GS-441524	50 mg/kg	~1 x 10^4
ALG-097558 + GS-441524	2.5 mg/kg + 50 mg/kg	~1 x 10^2

Data is approximated from graphical representation in a presentation by Aligos Therapeutics.[4]

Signaling Pathway and Experimental Workflow Diagrams

Caption: Mechanism of action for ALG-097558 and remdesivir in the coronavirus replication cycle.

Caption: Experimental workflows for in vitro and in vivo evaluation of combination therapy.

Experimental Protocols

In Vitro Antiviral Activity and Synergy Analysis

Objective: To determine the half-maximal effective concentration (EC50) of ALG-097558 and remdesivir, alone and in combination, and to quantify the synergistic, additive, or antagonistic effects.

Materials:

• Vero E6 or Calu-3 cells

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• SARS-CoV-2 isolate

• ALG-097558

• Remdesivir

• 96-well cell culture plates

• Cell viability reagent (e.g., CellTiter-Glo®)

• Reagents for RNA extraction and quantitative real-time PCR (qPCR)

• CompuSyn software or similar for synergy analysis

Protocol:

• Cell Seeding:

  • Trypsinize and count Vero E6 or Calu-3 cells.

  • Seed cells in a 96-well plate at a density of 1 x 10^4 cells/well.

  • Incubate overnight at 37°C with 5% CO2 to allow for cell adherence.

• Drug Preparation and Addition:

  • Prepare serial dilutions of ALG-097558 and remdesivir in DMEM.

  • For combination studies, prepare a matrix of drug concentrations based on the individual EC50 values. A common approach is to use a constant ratio of the two drugs.

  • Remove the culture medium from the 96-well plate and add the drug dilutions (single agents and combinations) to the respective wells. Include a "no-drug" control.

• Virus Infection:

  • Dilute the SARS-CoV-2 stock to a multiplicity of infection (MOI) of 0.01 in DMEM.

  • Add the virus suspension to all wells except for the mock-infected control wells.

  • Incubate the plate at 37°C with 5% CO2 for 48-72 hours.

• Assessment of Antiviral Activity:

  • Cytopathic Effect (CPE) Assay:

    • After incubation, visually inspect the cells for CPE under a microscope.

    • Alternatively, use a cell viability reagent according to the manufacturer's instructions to quantify cell viability. Luminescence or absorbance is measured using a plate reader.

  • Viral RNA Quantification:

    • Collect the cell supernatant for RNA extraction.

    • Perform qPCR to quantify the viral RNA copy number.

• Data Analysis:

  • Calculate the EC50 values for each drug alone and in combination using a dose-response curve fitting software (e.g., GraphPad Prism).

  • For synergy analysis, use the Chou-Talalay method.[5] This method calculates a Combination Index (CI), where:

    • CI < 1 indicates synergy

    • CI = 1 indicates an additive effect

    • CI > 1 indicates antagonism

In Vivo Efficacy in a Syrian Hamster Model

Objective: To evaluate the in vivo efficacy of ALG-097558 and remdesivir combination therapy in reducing viral load and pathology in a SARS-CoV-2 infection model.

Materials:

• 6- to 8-week-old male Syrian hamsters

• SARS-CoV-2 isolate

• ALG-097558 formulated for oral gavage

• GS-441524 (parent nucleoside of remdesivir) for subcutaneous injection

• Anesthesia (e.g., isoflurane)

• Reagents for viral load quantification (qPCR and plaque assay) and histopathology

Protocol:

• Acclimatization and Baseline Measurements:

  • Acclimatize hamsters for at least 3 days before the experiment.

  • Record the initial body weight of each animal.

• Infection:

  • Anesthetize the hamsters.

  • Intranasally inoculate each hamster with a sublethal dose of SARS-CoV-2 (e.g., 10^4 PFU in 50 µL).

• Treatment:

  • Randomly assign hamsters to different treatment groups (e.g., vehicle control, ALG-097558 monotherapy, GS-441524 monotherapy, combination therapy).

  • Initiate treatment at a specified time point post-infection (e.g., 4 hours or 24 hours).

  • Administer ALG-097558 orally (e.g., once or twice daily).

  • Administer GS-441524 via subcutaneous injection (e.g., once daily).

• Monitoring:

  • Monitor the animals daily for clinical signs of illness (e.g., ruffled fur, hunched posture, lethargy) and record their body weight.

• Necropsy and Tissue Collection:

  • At a predetermined endpoint (e.g., day 4 post-infection), euthanize the hamsters.

  • Collect lung tissue for viral load determination and histopathological analysis.

• Viral Load Quantification:

  • Quantitative PCR (qPCR):

    • Homogenize a portion of the lung tissue and extract viral RNA.

    • Perform qPCR to quantify SARS-CoV-2 RNA levels.

  • Plaque Assay:

    • Homogenize a portion of the lung tissue and perform serial dilutions.

    • Infect a monolayer of Vero E6 cells with the dilutions and overlay with agar.

    • After incubation, stain the cells and count the plaques to determine the infectious virus titer (PFU/g of tissue).

• Histopathology:

  • Fix the remaining lung tissue in 10% neutral buffered formalin.

  • Embed the tissue in paraffin, section, and stain with hematoxylin and eosin (H&E).

  • A pathologist should blindly score the lung sections for inflammation, alveolar damage, and other pathological changes.

Cytotoxicity Assay

Objective: To determine the 50% cytotoxic concentration (CC50) of ALG-097558 and remdesivir.

Protocol:

• Follow the same procedure as the In Vitro Antiviral Activity Assay (steps 1 and 2), but without adding the virus.

• Incubate the cells with the drug dilutions for the same duration as the antiviral assay.

• Assess cell viability using a suitable reagent (e.g., CellTiter-Glo®).

• Calculate the CC50 value, which is the drug concentration that reduces cell viability by 50% compared to the untreated control.

• The Selectivity Index (SI) can be calculated as CC50 / EC50. A higher SI value indicates a more favorable safety profile.

Conclusion

The combination of ALG-097558 and remdesivir represents a promising therapeutic strategy for coronavirus infections by targeting two essential viral enzymes. The provided protocols offer a framework for the preclinical evaluation of this combination therapy. The quantitative data from the hamster model strongly suggests a synergistic effect, warranting further investigation and development. Researchers are encouraged to adapt these protocols to their specific experimental needs while adhering to appropriate biosafety guidelines.

References

• 1. Discovery and Preclinical Profile of ALG-097558, a Pan-Coronavirus 3CLpro Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. firstwordpharma.com [firstwordpharma.com]
• 3. Aligos Therapeutics Selects Drug Candidate ALG-097558, a Potent Ritonavir-Free Oral Protease Inhibitor for the Treatment and Prevention of COVID-19, to Advance into Development | Aligos Therapeutics [investor.aligos.com]
• 4. aligos.com [aligos.com]
• 5. Preclinical efficacy of ALG-097558 in SARS-CoV-2 hamster model presented | BioWorld [bioworld.com]

Application Notes and Protocols for Testing ALG-097558 Against SARS-CoV-2 Variants

For Researchers, Scientists, and Drug Development Professionals

Introduction

ALG-097558 is a potent, orally bioavailable, ritonavir-free inhibitor of the severe acute respiratory syndrome coronavirus 2 (SARS-CoV-2) 3-chymotrypsin-like protease (3CLpro).[1][2] The 3CLpro is a viral enzyme essential for processing viral polyproteins, making it a prime target for antiviral therapeutics.[3] ALG-097558 has demonstrated broad-spectrum activity against various coronaviruses, including multiple SARS-CoV-2 variants.[1][4] These application notes provide detailed protocols for the preclinical evaluation of ALG-097558's efficacy against SARS-CoV-2 variants.

Mechanism of Action

ALG-097558 functions by inhibiting the 3CLpro of SARS-CoV-2. This protease is responsible for cleaving the viral polyproteins pp1a and pp1ab into functional non-structural proteins (nsps) that are crucial for viral replication and transcription. By blocking the active site of 3CLpro, ALG-097558 prevents the formation of the viral replication-transcription complex (RTC), thereby halting viral propagation. The high degree of conservation of the 3CLpro active site across different coronaviruses suggests a high barrier to resistance and broad-spectrum activity.[1]

Data Presentation

Table 1: In Vitro Efficacy of ALG-097558 Against SARS-CoV-2 3CLpro

Parameter	Value	Reference
IC50 (Wuhan Strain)	0.22 nM	[4]

Table 2: Cell-Based Antiviral Activity of ALG-097558 Against SARS-CoV-2 Variants

SARS-CoV-2 Variant	Cell Line	EC50 (nM)	Comparison to Nirmatrelvir	Reference
Omicron Subvariants (BA.2, BA.5, BQ.1, XBB1.5)	Not Specified	7 - 40	3- to 9-fold more potent	[4]
Omicron	Not Specified	Not Specified	10-fold improvement in potency	[1][5]
Multiple Resistant Variants	Not Specified	Not Specified	9- to 20-fold more active	[1][5]

Experimental Protocols

SARS-CoV-2 3CLpro Enzymatic Assay

This protocol determines the direct inhibitory activity of ALG-097558 on the recombinant SARS-CoV-2 3CLpro enzyme.

Materials:

• Recombinant SARS-CoV-2 3CLpro enzyme

• Fluorogenic substrate (e.g., Dabcyl-KTSAVLQ↓SGFRKME-Edans)

• Assay buffer (e.g., 20 mM HEPES pH 7.3, 1 mM EDTA, 150 mM NaCl, 1 mM DTT)

• ALG-097558 compound

• 384-well black plates

• Fluorescence plate reader

Procedure:

• Prepare serial dilutions of ALG-097558 in assay buffer.

• Add 5 µL of the diluted compound to the wells of a 384-well plate.

• Add 10 µL of recombinant SARS-CoV-2 3CLpro (final concentration ~50 nM) to each well.

• Incubate the plate at room temperature for 30 minutes.

• Initiate the reaction by adding 5 µL of the fluorogenic substrate (final concentration ~20 µM).

• Immediately measure the fluorescence intensity (Excitation: 340 nm, Emission: 490 nm) every minute for 30-60 minutes at 37°C.

• Calculate the initial reaction velocity (v) for each concentration of the inhibitor.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Cell-Based Antiviral Assay (Cytopathic Effect - CPE Reduction Assay)

This protocol assesses the ability of ALG-097558 to protect host cells from virus-induced cell death.

Materials:

• Vero E6 cells (or other susceptible cell lines)

• SARS-CoV-2 variants (e.g., Omicron, Delta)

• Cell culture medium (e.g., DMEM supplemented with 2% FBS and antibiotics)

• ALG-097558 compound

• 96-well clear-bottom plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit (or similar)

• Luminometer

Procedure:

• Seed Vero E6 cells in 96-well plates at a density of 1 x 10^4 cells/well and incubate overnight.

• Prepare serial dilutions of ALG-097558 in cell culture medium.

• Remove the growth medium from the cells and add 100 µL of the diluted compound.

• In a separate plate, prepare a virus inoculum of the desired SARS-CoV-2 variant at a multiplicity of infection (MOI) of 0.01.

• Add 100 µL of the virus inoculum to the wells containing the compound and cells. Include virus control (no compound) and cell control (no virus, no compound) wells.

• Incubate the plates for 72 hours at 37°C in a 5% CO2 incubator.

• After incubation, assess cell viability using the CellTiter-Glo® assay according to the manufacturer's instructions.

• Measure luminescence using a luminometer.

• Calculate the percentage of CPE reduction for each compound concentration relative to the virus and cell controls.

• Determine the EC50 value by plotting the percentage of CPE reduction against the logarithm of the compound concentration.

Plaque Reduction Assay

This assay quantifies the inhibition of infectious virus particle production.

Materials:

• Vero E6 cells

• SARS-CoV-2 variants

• Cell culture medium

• ALG-097558 compound

• Agarose overlay (e.g., 1.2% agarose in 2x MEM)

• Crystal violet staining solution

Procedure:

• Seed Vero E6 cells in 6-well plates and grow to confluence.

• Prepare serial dilutions of ALG-097558.

• Pre-incubate the virus with the compound dilutions for 1 hour at 37°C.

• Infect the confluent cell monolayers with the virus-compound mixture for 1 hour.

• Remove the inoculum and overlay the cells with the agarose overlay medium containing the corresponding concentration of ALG-097558.

• Incubate for 48-72 hours until plaques are visible.

• Fix the cells with 4% formaldehyde and stain with crystal violet.

• Count the number of plaques in each well.

• Calculate the percentage of plaque reduction compared to the virus control.

• Determine the EC50 value.

Mandatory Visualizations

Caption: SARS-CoV-2 replication cycle and the inhibitory action of ALG-097558 on 3CLpro.

Caption: Experimental workflow for preclinical evaluation of ALG-097558.

References

• 1. SARS-CoV-2 proteases PLpro and 3CLpro cleave IRF3 and critical modulators of inflammatory pathways (NLRP12 and TAB1): implications for disease presentation across species - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Identification of SARS-CoV-2 3CL Protease Inhibitors by a Quantitative High-throughput Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ncbi.nlm.nih.gov [ncbi.nlm.nih.gov]
• 5. SARS-CoV-2 3CL and PLpro: Key Protease Targets for COVID-19 [rndsystems.com]

Application Notes and Protocols for 3CL Protease Inhibition Assay Using ALG-097558

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 3-chymotrypsin-like protease (3CLpro), also known as the main protease (Mpro), is a critical enzyme for the replication of coronaviruses, including SARS-CoV-2.[1][2] It is responsible for processing viral polyproteins translated from the viral RNA genome, making it an attractive target for antiviral drug development.[1][3] The absence of a homologous protease in humans enhances its suitability as a specific antiviral target.[4] ALG-097558 is a potent, orally available, pan-coronavirus inhibitor of 3CLpro.[5] This document provides detailed application notes and protocols for setting up a biochemical assay to evaluate the inhibitory activity of ALG-097558 against 3CL protease. The primary method described is a fluorescence resonance energy transfer (FRET) based assay, which is a common and reliable method for high-throughput screening of protease inhibitors.[4][6]

Principle of the FRET-Based Assay

The 3CL protease inhibition assay utilizes a fluorogenic peptide substrate that is specifically recognized and cleaved by the enzyme.[2][7] This substrate contains a fluorophore and a quencher in close proximity. In its intact state, the fluorescence of the fluorophore is quenched. Upon cleavage by 3CL protease, the fluorophore and quencher are separated, leading to a measurable increase in fluorescence intensity.[7][8] The inhibitory effect of a compound like ALG-097558 is quantified by measuring the reduction in the rate of fluorescence increase.

Data Presentation

Quantitative Data Summary for ALG-097558

The following table summarizes the reported biochemical potency and cellular antiviral activity of ALG-097558 against various coronaviruses.

Parameter	Virus/Enzyme	Value	Reference
IC50	SARS-CoV-2 3CLpro (Wuhan strain)	0.22 nM
IC50	SARS-CoV-2 3CLpro	0.26 nM	[9]
Ki	SARS-CoV-2 3CLpro	0.074 nM	[9]
EC50	SARS-CoV-2 (various variants)	7 - 40 nM
EC50	SARS-CoV-1	0.022 µM
EC50	MERS-CoV	0.005 µM	[10]
EC50	Human α-CoVs (NL63, 229E)	Potent Activity	[11]
EC50	Human β-CoV (HKU-1, OC43)	Potent Activity	[11]

Note: IC50 (half-maximal inhibitory concentration) in biochemical assays measures the concentration of an inhibitor required to reduce the enzyme activity by 50%. Ki (inhibition constant) is a more specific measure of the binding affinity of the inhibitor to the enzyme. EC50 (half-maximal effective concentration) in cell-based assays indicates the concentration of a drug that gives half-maximal response.

Experimental Protocols

Materials and Reagents

• Recombinant 3CL Protease: Purified recombinant 3CL protease from the target coronavirus (e.g., SARS-CoV-2).

• Fluorogenic Substrate: A FRET-based peptide substrate for 3CL protease (e.g., DABCYL-KTSAVLQSGFRKME-EDANS).[7] The substrate should be soluble in DMSO or an appropriate buffer.

• Assay Buffer: A buffer that maintains the optimal pH and stability for the enzyme. A recommended buffer is 25 mM HEPES, pH 7.0, with 0.2% TWEEN® 20.[12] Tris-based buffers should be avoided as they may interfere with some substrates.[12]

• ALG-097558: The test inhibitor, dissolved in DMSO to prepare a stock solution.

• Positive Control Inhibitor: A known 3CL protease inhibitor (e.g., GC376) for assay validation.[8]

• 96-well or 384-well black plates: Low-binding, black plates are recommended to minimize background fluorescence.

• Fluorescence plate reader: Capable of excitation and emission at the appropriate wavelengths for the chosen fluorogenic substrate (e.g., Ex/Em = 340 nm/460 nm or 490 nm/520 nm).[1][2]

• DMSO: For dissolving compounds and preparing serial dilutions.

Experimental Workflow Diagram

Caption: A flowchart outlining the key steps for performing the 3CL protease inhibition assay.

Detailed Protocol

1. Preparation of Reagents:

• Assay Buffer: Prepare the assay buffer (e.g., 25 mM HEPES, pH 7.0, 0.2% TWEEN® 20) and keep it on ice.

• 3CL Protease Solution: Dilute the recombinant 3CL protease to the desired working concentration in the assay buffer. The optimal enzyme concentration should be determined empirically by performing an enzyme titration to find a concentration that yields a robust signal-to-background ratio within the linear range of the assay. A starting concentration of 50 nM can be considered.[13]

• Substrate Solution: Prepare the fluorogenic substrate solution in the assay buffer. The substrate concentration should ideally be at or below the Michaelis-Menten constant (Km) for accurate determination of competitive inhibition. A typical starting concentration is 20 µM.[13]

• ALG-097558 and Control Solutions: Prepare a stock solution of ALG-097558 (e.g., 10 mM in DMSO). Perform serial dilutions of the stock solution in DMSO to create a range of concentrations for testing. Further dilute these DMSO solutions in the assay buffer to achieve the final desired concentrations in the assay plate. The final DMSO concentration in the assay should be kept low (e.g., ≤1%) to avoid affecting enzyme activity.[14]

2. Assay Procedure:

• Dispense Inhibitor: Add a small volume (e.g., 1-5 µL) of the serially diluted ALG-097558, positive control inhibitor, and DMSO (as a negative control) to the wells of the black microplate.

• Add Enzyme: Add the diluted 3CL protease solution to each well, except for the "no enzyme" control wells.

• Pre-incubation: Gently mix the plate and pre-incubate the enzyme with the inhibitor for a defined period (e.g., 15-30 minutes) at room temperature. This allows the inhibitor to bind to the enzyme before the substrate is introduced.

• Initiate Reaction: Add the substrate solution to all wells to start the enzymatic reaction.

• Fluorescence Reading: Immediately place the plate in a fluorescence plate reader and measure the fluorescence intensity at appropriate excitation and emission wavelengths. Readings should be taken kinetically over a period of time (e.g., every minute for 30-60 minutes) or as an endpoint reading after a fixed incubation time.

3. Data Analysis:

• Calculate Percent Inhibition: The percent inhibition for each concentration of ALG-097558 is calculated using the following formula: % Inhibition = [1 - (RFU_inhibitor - RFU_blank) / (RFU_DMSO - RFU_blank)] * 100 Where:

  • RFU_inhibitor is the relative fluorescence unit from the well with the inhibitor.

  • RFU_DMSO is the relative fluorescence unit from the well with DMSO (no inhibition).

  • RFU_blank is the relative fluorescence unit from the well with no enzyme.

• Generate Dose-Response Curve: Plot the percent inhibition against the logarithm of the ALG-097558 concentration.

• Determine IC50 Value: Fit the dose-response curve to a suitable model (e.g., a four-parameter logistic equation) to determine the IC50 value of ALG-097558.

Signaling Pathway and Logical Relationship Diagram

Caption: A diagram illustrating the role of 3CL protease in viral replication and its inhibition by ALG-097558.

Conclusion

This document provides a comprehensive guide for establishing a 3CL protease inhibition assay to evaluate the potency of ALG-097558. The FRET-based assay is a robust and scalable method suitable for both basic research and high-throughput screening applications in the development of novel antiviral therapeutics. Adherence to the detailed protocols and careful optimization of assay conditions are crucial for obtaining accurate and reproducible results.

References

• 1. 3CL enzymatic activity - SARS-CoV-2 Assays - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. SensoLyte® SARS-CoV-2 3CL Protease Activity Assay Kit *Fluorimetric* [anaspec.com]
• 3. Discovery and Preclinical Profile of ALG-097558, a Pan-Coronavirus 3CLpro Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Fluorescence-Based High-Throughput Assay for Identifying SARS-CoV-2 3CLpro Inhibitors - Creative Biolabs [sars-cov-2.creative-biolabs.com]
• 5. Discovery and Preclinical Profile of ALG-097558, a Pan-Coronavirus 3CLpro Inhibitor. – Ingentium Magazine [magazine.ingentium.com]
• 6. journals.asm.org [journals.asm.org]
• 7. bpsbioscience.com [bpsbioscience.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. aligos.com [aligos.com]
• 10. Preclinical efficacy of ALG-097558 in SARS-CoV-2 hamster model presented | BioWorld [bioworld.com]
• 11. ALG-097558 confirmed as an effective pan-coronavirus strategy | BioWorld [bioworld.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. biorxiv.org [biorxiv.org]
• 14. bpsbioscience.com [bpsbioscience.com]

Application Notes and Protocols for ALG-097558 in High-Throughput Screening

For Researchers, Scientists, and Drug Development Professionals

Introduction

ALG-097558 is a potent, orally bioavailable, pan-coronavirus inhibitor that targets the highly conserved main protease (Mpro), also known as the 3C-like protease (3CLpro).[1][2][3] This enzyme is essential for viral replication, making it a prime target for antiviral drug development.[1][3] ALG-097558 has demonstrated significant antiviral activity against a broad range of coronaviruses, including SARS-CoV-2 and its variants of concern.[4][5][6][7] A key advantage of ALG-097558 is that it does not require pharmacokinetic boosting with ritonavir, simplifying potential treatment regimens.[1][8][9] These characteristics make ALG-097558 a valuable tool in high-throughput screening (HTS) campaigns to identify and characterize new coronavirus inhibitors.

These application notes provide detailed protocols for utilizing ALG-097558 as a reference compound in HTS assays designed to discover novel 3CLpro inhibitors.

Mechanism of Action and Signaling Pathway

ALG-097558 functions as a reversible covalent inhibitor of the viral 3CL protease.[10][1] This protease is responsible for cleaving the viral polyproteins translated from the viral RNA genome into functional non-structural proteins (nsps) that are necessary for viral replication and transcription. By inhibiting 3CLpro, ALG-097558 effectively blocks the viral life cycle.

References

• 1. Development of a sensitive high-throughput enzymatic assay capable of measuring sub-nanomolar inhibitors of SARS-CoV2 Mpro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Discovery and Preclinical Profile of ALG-097558, a Pan-Coronavirus 3CLpro Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sciprofiles.com [sciprofiles.com]
• 5. europeanreview.org [europeanreview.org]
• 6. High throughput screening for drugs that inhibit 3C-like protease in SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Identification of SARS-CoV-2 3CL Protease Inhibitors by a Quantitative High-throughput Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Development of FRET and Stress Granule Dual-Based System to Screen for Viral 3C Protease Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. aligos.com [aligos.com]
• 10. Cell-Based High-Throughput Screening Protocol for Discovering Antiviral Inhibitors Against SARS-COV-2 Main Protease (3CLpro) - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing ALG-097558 Concentration in Cell-Based Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing ALG-097558 in cell-based assays. This resource offers troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and curated data to facilitate the effective use of this potent pan-coronavirus 3CL protease inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is ALG-097558 and what is its mechanism of action?

A1: ALG-097558 is a potent, orally bioavailable small molecule inhibitor of the coronavirus 3-chymotrypsin-like protease (3CLpro), also known as the main protease (Mpro).[1][2][3] This enzyme is essential for viral replication, as it processes viral polyproteins into functional proteins required for the assembly of new virions.[1][2][3] By inhibiting 3CLpro, ALG-097558 effectively blocks viral replication.

Q2: What is the recommended starting concentration range for ALG-097558 in a cell-based antiviral assay?

A2: Based on preclinical data, ALG-097558 exhibits potent antiviral activity in the low nanomolar range.[4] For initial experiments, it is recommended to perform a dose-response curve covering a broad range of concentrations, from picomolar to micromolar, to determine the half-maximal effective concentration (EC50) in your specific cell system. A typical starting range for a serial dilution could be from 1 nM to 10 µM.

Q3: Is ALG-097558 cytotoxic?

A3: Preclinical studies have shown that ALG-097558 has low cytotoxicity at effective antiviral concentrations.[5] However, it is crucial to determine the 50% cytotoxic concentration (CC50) in parallel with your antiviral assays for each new cell line. This allows for the calculation of the selectivity index (SI = CC50/EC50), which is a critical measure of the compound's therapeutic window.

Q4: What cell lines are suitable for testing ALG-097558's antiviral activity against SARS-CoV-2?

A4: Common cell lines for SARS-CoV-2 antiviral testing include Vero E6 (African green monkey kidney cells), Calu-3 (human lung adenocarcinoma cells), and A549 cells engineered to express ACE2 and TMPRSS2.[6][7] The choice of cell line can influence the observed EC50 value, so it is important to select a line that is relevant to your research question and to be consistent across experiments.

Q5: How should I prepare and store stock solutions of ALG-097558?

A5: While specific solubility data for ALG-097558 is not publicly detailed, small molecule inhibitors are typically dissolved in a high-quality, anhydrous solvent like dimethyl sulfoxide (DMSO) to create a concentrated stock solution (e.g., 10 mM). Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles and store at -20°C or -80°C, protected from light. For cell-based assays, the final concentration of DMSO in the culture medium should be kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Higher than expected EC50 (Lower Potency)	1. Compound Degradation: Improper storage or handling of ALG-097558 stock solution. 2. Suboptimal Assay Conditions: Incorrect multiplicity of infection (MOI), incubation time, or cell density. 3. Cell Line Variability: The chosen cell line may be less permissive to viral infection or have different drug metabolism characteristics. 4. Reagent Issues: Problems with the virus stock, detection reagents, or cell culture medium.	1. Prepare a fresh stock solution of ALG-097558 from a new aliquot. 2. Optimize assay parameters. Perform a time-course and MOI titration to find the optimal conditions for your cell line and virus strain. Ensure cell seeding is consistent. 3. Test the compound in a different, validated cell line (e.g., Vero E6). 4. Titer the virus stock to confirm its infectivity. Validate detection reagents with appropriate controls.
High Cytotoxicity (Low CC50)	1. High Compound Concentration: The concentrations tested are in the toxic range for the cells. 2. Solvent Toxicity: The final concentration of the solvent (e.g., DMSO) in the culture medium is too high. 3. Prolonged Exposure: The incubation time with the compound is too long. 4. Cell Line Sensitivity: The cell line used is particularly sensitive to the compound or off-target effects.	1. Expand the lower end of your dose-response curve to include non-toxic concentrations. 2. Ensure the final DMSO concentration is below the toxic threshold for your cell line (typically <0.5%). Run a vehicle control (media with the same DMSO concentration as the highest compound concentration). 3. Reduce the incubation time of the cytotoxicity assay to match the antiviral assay duration. 4. Test the cytotoxicity in a different cell line to assess cell-type specific toxicity.
Inconsistent Results Between Replicates/Experiments	1. Pipetting Errors: Inaccurate or inconsistent pipetting of compound dilutions, virus, or cells. 2. Cell Seeding Inconsistency: Uneven cell distribution in the assay plate. 3. Edge Effects: Evaporation from the outer wells of the microplate. 4. Compound Precipitation: The compound may be precipitating in the culture medium at higher concentrations.	1. Calibrate pipettes regularly. Use reverse pipetting for viscous solutions. 2. Ensure a homogenous cell suspension before seeding. Allow plates to sit at room temperature for a short period before incubation to allow for even cell settling. 3. Avoid using the outer wells for experimental samples. Fill them with sterile PBS or media to minimize evaporation from adjacent wells. 4. Visually inspect the wells for precipitation after adding the compound. If observed, consider using a lower top concentration or a different formulation if possible.
No Antiviral Effect Observed	1. Inactive Compound: The compound may have degraded or is from a questionable source. 2. Resistant Virus Strain: The virus strain used may have mutations in the 3CL protease that confer resistance to ALG-097558. 3. Incorrect Assay Endpoint: The chosen method for quantifying viral replication (e.g., CPE, qRT-PCR, plaque assay) may not be sensitive enough or is being performed incorrectly.	1. Use a fresh, validated batch of ALG-097558. Include a positive control compound with known antiviral activity. 2. If possible, sequence the 3CL protease gene of your virus stock. Test ALG-097558 against a reference, wild-type virus strain. 3. Ensure the assay endpoint is appropriate and validated. For example, if measuring cytopathic effect (CPE), confirm that the virus causes a clear and reproducible CPE in your cell line.

Data Presentation

Table 1: In Vitro Antiviral Activity of ALG-097558 against Various Coronaviruses

Virus	Variant/Strain	Cell Line	EC50 (nM)	Reference
SARS-CoV-2	Wuhan	Vero E6	7-13	[8]
SARS-CoV-2	Omicron subvariants (BA.2, BA.5, BQ.1, XBB1.5)	Not Specified	7-40	[4]
SARS-CoV-1	Not Specified	Not Specified	22	[8]
MERS-CoV	Not Specified	Not Specified	5	[8]
Human α-CoV	229E	Not Specified	Not Specified	[4]
Human β-CoV	OC43	Not Specified	Not Specified	[4]

Table 2: In Vitro Enzymatic Activity of ALG-097558

Target Enzyme	Assay Type	IC50 (nM)	Reference
SARS-CoV-2 3CLpro (Wuhan strain)	Enzymatic Assay	0.22	[4]

Experimental Protocols

Protocol 1: SARS-CoV-2 Antiviral Assay (Plaque Reduction Assay)

This protocol provides a method for determining the antiviral efficacy of ALG-097558 against SARS-CoV-2 by quantifying the reduction in viral plaques.

Materials:

• Vero E6 cells

• Complete growth medium (e.g., DMEM with 10% FBS)

• Infection medium (e.g., DMEM with 2% FBS)

• ALG-097558 stock solution (in DMSO)

• SARS-CoV-2 virus stock

• Methylcellulose overlay (e.g., 1.2% methylcellulose in 2x DMEM)

• Crystal violet staining solution (0.1% crystal violet in 20% ethanol)

• Phosphate-buffered saline (PBS)

• 6-well or 12-well cell culture plates

Procedure:

• Cell Seeding: Seed Vero E6 cells in 6-well or 12-well plates at a density that will result in a confluent monolayer on the day of infection. Incubate at 37°C with 5% CO₂.

• Compound Dilution: On the day of the experiment, prepare serial dilutions of ALG-097558 in infection medium. Include a vehicle control (DMSO at the same final concentration).

• Infection: When cells are confluent, remove the growth medium and wash the monolayer with PBS. Infect the cells with SARS-CoV-2 at a multiplicity of infection (MOI) that yields a countable number of plaques (e.g., 50-100 plaque-forming units per well). Incubate for 1 hour at 37°C to allow for viral adsorption.

• Compound Treatment: After the adsorption period, remove the viral inoculum and add the prepared dilutions of ALG-097558 or vehicle control to the respective wells.

• Overlay: After a 1-hour incubation with the compound, remove the treatment medium and overlay the cells with the methylcellulose solution containing the corresponding concentrations of ALG-097558 or vehicle control.

• Incubation: Incubate the plates at 37°C with 5% CO₂ for 2-3 days, or until visible plaques are formed.

• Staining: Remove the overlay and fix the cells with 4% paraformaldehyde for 30 minutes. Stain the cells with crystal violet solution for 15-30 minutes. Wash the plates with water and allow them to dry.

• Data Analysis: Count the number of plaques in each well. Calculate the percentage of plaque reduction for each compound concentration relative to the vehicle control. Determine the EC50 value by plotting the percentage of inhibition against the compound concentration and fitting the data to a dose-response curve.

Protocol 2: Cytotoxicity Assay (Resazurin-based)

This protocol describes a method to assess the cytotoxicity of ALG-097558.

Materials:

• Cell line of interest (e.g., Vero E6)

• Complete cell culture medium

• ALG-097558 stock solution (in DMSO)

• Resazurin solution

• 96-well, clear-bottom, black plates

• Fluorescence plate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells per well) and incubate overnight.

• Compound Treatment: Prepare serial dilutions of ALG-097558 in complete culture medium. Include a vehicle control and a no-treatment control. Add the dilutions to the cells and incubate for the same duration as the antiviral assay (e.g., 48-72 hours).

• Resazurin Addition: Following incubation, add resazurin solution to each well and incubate for 2-4 hours at 37°C, protected from light.

• Fluorescence Measurement: Measure the fluorescence using a plate reader at an excitation wavelength of ~560 nm and an emission wavelength of ~590 nm.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the no-treatment control. Determine the CC50 value by plotting the percentage of viability against the compound concentration and fitting the data to a dose-response curve.

Mandatory Visualizations

Caption: Mechanism of action of ALG-097558 in inhibiting coronavirus replication.

Caption: General workflow for evaluating ALG-097558 in cell-based assays.

Caption: A logical workflow for troubleshooting common issues in cell-based assays.

References

• 1. researchgate.net [researchgate.net]
• 2. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 3. benchchem.com [benchchem.com]
• 4. ALG-097558 confirmed as an effective pan-coronavirus strategy | BioWorld [bioworld.com]
• 5. aligos.com [aligos.com]
• 6. benchchem.com [benchchem.com]
• 7. SARS-coronavirus-2 replication in Vero E6 cells: replication kinetics, rapid adaptation and cytopathology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

ALG-097558 off-target effects in vitro

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the in vitro use of ALG-097558, a potent and selective pan-coronavirus 3CL protease inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of ALG-097558?

A1: ALG-097558 is a potent inhibitor of the viral main protease (Mpro), also known as the 3C-like protease (3CLpro), which is essential for the replication of coronaviruses.[1][2][3]

Q2: What is the reported in vitro potency of ALG-097558 against SARS-CoV-2 3CLpro?

A2: ALG-097558 has demonstrated high potency against SARS-CoV-2 3CLpro, with a reported IC50 value of 0.27 nM and a Ki of 0.074 nM.[1] In cellular assays, it has shown EC50 values ranging from 0.007 to 0.013 µM against various SARS-CoV-2 variants.[1]

Q3: Has ALG-097558 been profiled for off-target activities?

A3: Yes, ALG-097558 has been shown to be a selective inhibitor. Specifically, it has been tested against human Cathepsin L and the Human Rhinovirus (HRV) 3C protease and showed no significant activity.[1][4][5]

Q4: What is the mechanism of inhibition of ALG-097558?

A4: ALG-097558 is a reversible covalent inhibitor of the 3CLpro.[3]

Troubleshooting Guide

Issue 1: Unexpected cellular toxicity observed at high concentrations of ALG-097558.

• Possible Cause 1: Off-target effects. While ALG-097558 is reported to be highly selective, it is possible that at very high concentrations, it may interact with other cellular targets. No cytotoxicity was detected for ALG-097558 at concentrations up to 100 µM in several cell lines.[4][5]

• Troubleshooting Steps:

  • Confirm On-Target Potency: Perform a dose-response experiment to confirm the EC50 of ALG-097558 against your specific viral strain and cell line. This will help ensure you are using the compound in its effective range.

  • Cytotoxicity Assay: Run a standard cytotoxicity assay (e.g., MTS, LDH) with ALG-097558 in your cell line in the absence of the virus to determine the concentration at which toxicity occurs.

  • Lower Concentration: If possible, use ALG-097558 at concentrations well below the observed cytotoxic concentration.

Issue 2: Reduced or no antiviral activity observed in my in vitro assay.

• Possible Cause 1: Compound stability. ALG-097558 may degrade under certain experimental conditions (e.g., prolonged incubation, presence of certain media components).

• Troubleshooting Steps:

  • Fresh Compound Dilutions: Prepare fresh dilutions of ALG-097558 for each experiment from a trusted stock solution.

  • Assay Controls: Ensure that your positive and negative controls for viral replication are behaving as expected.

  • Cell Health: Verify the health and viability of your host cells prior to and during the experiment.

• Possible Cause 2: Viral resistance. While ALG-097558 has a favorable resistance profile, certain mutations in the 3CLpro could potentially reduce its efficacy.[1]

• Troubleshooting Steps:

  • Sequence Viral Genome: If you are using a lab-adapted viral strain, consider sequencing the 3CLpro gene to check for known resistance mutations.

  • Use a Different Inhibitor: As a control, test a 3CLpro inhibitor with a different chemical scaffold to see if the lack of activity is specific to ALG-097558.

Quantitative Data Summary

The following tables summarize the in vitro potency and selectivity of ALG-097558.

Table 1: In Vitro Potency of ALG-097558 against Coronavirus 3CLpro

Target	Assay Type	IC50 (nM)	Ki (nM)
SARS-CoV-2 3CLpro	Biochemical	0.27[1]	0.074[1]

Table 2: In Vitro Selectivity of ALG-097558

Off-Target	Assay Type	IC50 (nM)
Human Cathepsin L	Biochemical	> 10,000[5]
Human Rhinovirus 3C Protease	Biochemical	> 10,000[5]

Visualizations

Diagram 1: ALG-097558 On-Target Pathway

Caption: On-target inhibition of viral replication by ALG-097558.

Diagram 2: Troubleshooting Workflow for Unexpected Cytotoxicity

References

• 1. Preclinical efficacy of ALG-097558 in SARS-CoV-2 hamster model presented | BioWorld [bioworld.com]
• 2. Discovery and Preclinical Profile of ALG-097558, a Pan-Coronavirus 3CLpro Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. aligos.com [aligos.com]
• 5. aligos.com [aligos.com]

potential for ALG-097558 resistance development

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the potential for resistance development to ALG-097558, a novel inhibitor of the viral RNA-dependent RNA polymerase (RdRp).

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for ALG-097558?

A1: ALG-097558 is a non-nucleoside inhibitor that allosterically binds to the thumb subdomain of the viral RNA-dependent RNA polymerase (RdRp). This binding induces a conformational change that prevents the proper alignment of the template-primer strand, thereby halting viral RNA synthesis.

Q2: What are the known or anticipated mechanisms of resistance to ALG-097558?

A2: The primary anticipated mechanism of resistance is the emergence of specific point mutations in the gene encoding the RdRp. These mutations are expected to occur in or near the allosteric binding pocket of ALG-097558, reducing the binding affinity of the compound without completely abolishing the polymerase's enzymatic function.

Q3: How quickly can resistance to ALG-097558 be expected to develop in vitro?

A3: The rate of in vitro resistance development can vary depending on the viral strain and the selective pressure applied. In continuous cell culture passage experiments with escalating concentrations of ALG-097558, resistant variants may be selected for in as few as 5-10 passages.

Q4: Are there known cross-resistance patterns with other antiviral agents?

A4: Due to its specific allosteric binding site, ALG-097558 is not expected to show cross-resistance with nucleoside/nucleotide analog inhibitors that target the active site of the RdRp. However, cross-resistance with other non-nucleoside inhibitors that bind to the same or overlapping allosteric sites is possible.

Troubleshooting Guides

Problem 1: Loss of ALG-097558 efficacy in a previously sensitive viral culture.

This could indicate the emergence of a resistant viral population.

• Step 1: Confirm Loss of Potency:

  • Perform a dose-response assay (e.g., a plaque reduction or yield reduction assay) with the suspected resistant virus and a wild-type (WT) control.

  • Compare the half-maximal effective concentration (EC50) values. A significant shift (typically >5-fold) in the EC50 for the suspected resistant virus suggests resistance.

• Step 2: Sequence the RdRp Gene:

  • Isolate viral RNA from the suspected resistant culture.

  • Perform reverse transcription PCR (RT-PCR) to amplify the entire coding sequence of the RdRp gene.

  • Sequence the amplified product and compare it to the WT sequence to identify potential mutations.

• Step 3: Characterize the Fitness of the Resistant Virus:

  • Perform a viral growth kinetics assay (multicycle growth curve) comparing the resistant and WT viruses in the absence of the compound. This will help determine if the resistance mutation(s) come at a fitness cost.

Problem 2: Inconsistent results in ALG-097558 screening assays.

This may be due to experimental variability or the presence of a mixed viral population.

• Step 1: Plaque-Purify the Viral Stock:

  • To ensure a homogenous viral population, perform at least two rounds of plaque purification of your viral stock before use in screening assays.

• Step 2: Optimize Assay Conditions:

  • Ensure consistent cell density, multiplicity of infection (MOI), and incubation times.

  • Include both positive (another known inhibitor) and negative (vehicle control) controls in every assay plate.

• Step 3: Validate Compound Integrity:

  • Confirm the concentration and purity of your ALG-097558 stock solution.

Quantitative Data Summary

The following table summarizes hypothetical data from in vitro resistance selection studies.

Mutation	Location in RdRp	Fold-Change in EC50 vs. WT	Relative Replicative Fitness (vs. WT)
L441F	Thumb Subdomain	15-fold	0.92
V559I	Thumb Subdomain	25-fold	0.85
M601T	Palm Subdomain	8-fold	0.98
L441F + V559I	Thumb Subdomain	>100-fold	0.65

Experimental Protocols

Protocol 1: In Vitro Selection of ALG-097558-Resistant Virus

• Initiation: Infect a suitable host cell line (e.g., A549 cells) with the wild-type virus at an MOI of 0.01 in the presence of ALG-097558 at a concentration equal to the EC50.

• Passaging: Harvest the virus when 75-100% cytopathic effect (CPE) is observed (typically 2-3 days post-infection).

• Escalation: Use the harvested virus to infect fresh cells, doubling the concentration of ALG-097558 with each subsequent passage. If CPE is not observed, maintain the same drug concentration for an additional passage.

• Monitoring: At each passage, determine the viral titer (e.g., by TCID50 assay) and test the viral population for a shift in ALG-097558 sensitivity using a dose-response assay.

• Isolation: Once a virus population that can replicate at high concentrations of ALG-097558 is obtained, perform plaque purification to isolate clonal resistant viruses.

• Characterization: Characterize the plaque-purified viruses genotypically (RdRp sequencing) and phenotypically (EC50 determination, growth kinetics).

Visualizations

Caption: Mechanism of ALG-097558 action and resistance.

Caption: Workflow for selecting and characterizing resistant virus.

Caption: Troubleshooting decision tree for suspected resistance.

Technical Support Center: Interpreting ALG-097558 Dose-Response Curves

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with ALG-097558. The information is designed to assist with the interpretation of dose-response curves and address common issues encountered during in vitro experiments.

Understanding the Mechanism of Action

ALG-097558 is a potent, orally available, pan-coronavirus inhibitor that targets the 3-chymotrypsin-like cysteine protease (3CLpro), also known as the main protease (Mpro).[1][2][3] This viral enzyme is essential for the replication of coronaviruses, including SARS-CoV-2, as it is responsible for processing viral polyproteins into functional proteins.[1][2] By inhibiting 3CLpro, ALG-097558 effectively blocks viral replication.[4][5]

Below is a diagram illustrating the mechanism of action of ALG-097558.

Caption: Mechanism of action of ALG-097558.

Quantitative Data Summary

The following tables summarize the in vitro potency of ALG-097558 against various coronaviruses and in different assay formats.

Table 1: Antiviral Activity (EC50) of ALG-097558 in Cell-Based Assays

Virus	Variant	Cell Line(s)	EC50 (µM)	Reference
SARS-CoV-2	B.1.1.529 (Omicron)	VeroE6-eGFP or Vero76	0.008	[6]
SARS-CoV-2	BA.2	VeroE6-eGFP or Vero76	0.007	[6]
SARS-CoV-2	BA.5	VeroE6-eGFP or Vero76	0.013	[6]
SARS-CoV-1	Isolate Vietnam	VeroE6-eGFP or Vero76	0.022	[6]
MERS-CoV	EMC	VeroE6-eGFP or Vero76	0.005	[6]
Human α-CoV	229E	Huh-7	0.017	[6]
Human β-CoV	OC43	HeLa	0.008	[6]

Note: No cytotoxicity was detected for ALG-097558 at concentrations up to 100 µM.[6][7]

Table 2: Enzymatic Inhibition (IC50) of ALG-097558

Enzyme	IC50 (nM)	Reference
SARS-CoV-2 3CLpro (Wuhan strain)	0.22	[3]
SARS-CoV-2 3CLpro	0.27	[8]

Experimental Protocols

A generalized experimental workflow for determining the dose-response curve of ALG-097558 in a cell-based antiviral assay is outlined below.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery and Preclinical Profile of ALG-097558, a Pan-Coronavirus 3CLpro Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ALG-097558 confirmed as an effective pan-coronavirus strategy | BioWorld [bioworld.com]
• 4. ALG-097558 for Coronavirus · Info for Participants · Phase Phase 1 Clinical Trial 2025 | Power | Power [withpower.com]
• 5. hra.nhs.uk [hra.nhs.uk]
• 6. aligos.com [aligos.com]
• 7. aligos.com [aligos.com]
• 8. Preclinical efficacy of ALG-097558 in SARS-CoV-2 hamster model presented | BioWorld [bioworld.com]

Technical Support Center: ALG-097558 Hamster Model Experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing the ALG-097558 hamster model for pre-clinical studies.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for ALG-097558?

A1: ALG-097558 is an orally available, reversible covalent inhibitor of the 3-chymotrypsin-like protease (3CLpro), a viral cysteine protease essential for coronavirus replication.[1][2] By inhibiting 3CLpro, ALG-097558 prevents the processing of viral polyproteins, thereby halting viral replication.[1][2] It has shown potent activity against a broad range of coronaviruses, including SARS-CoV-2 and its variants.[3][4][5]

Q2: What is the recommended dosage for ALG-097558 in Syrian hamsters?

A2: In preclinical studies using Syrian hamsters infected with SARS-CoV-2, oral administration of ALG-097558 at doses of 2.5, 8.3, and 25 mg/kg has been shown to be effective.[3] These doses resulted in a significant decrease in viral RNA (vRNA) and virus titers in lung tissue, as well as improvements in lung histology.[3]

Q3: Is a pharmacokinetic booster, such as ritonavir, required with ALG-097558?

A3: No, ALG-097558 is designed to be administered without a pharmacokinetic enhancer like ritonavir.[1][2][3] Projections of its pharmacokinetics from preclinical studies indicate the potential for twice-daily (BID) dosing in humans without the need for a booster.[2]

Q4: What is the resistance profile of ALG-097558?

A4: ALG-097558 has demonstrated a favorable resistance profile. It retains antiviral activity against selected resistance mutants when compared to nirmatrelvir, with the exception of E166V and E166V double-mutations.[3]

Troubleshooting Guide

Problem 1: High variability in viral load reduction between hamsters in the same treatment group.

• Possible Cause 1: Inconsistent Drug Administration: Oral gavage technique can vary, leading to inconsistent dosing.

  • Solution: Ensure all personnel are thoroughly trained in oral gavage techniques for hamsters. Verify the dose volume and concentration for each administration.

• Possible Cause 2: Variability in Food Consumption: Since ALG-097558 is orally administered, its absorption can be affected by the amount of food in the stomach.

  • Solution: Standardize the feeding schedule and consider a brief fasting period before dosing to ensure more uniform absorption.

• Possible Cause 3: Inconsistent Timing of Infection and Treatment: The timing of treatment initiation relative to the time of infection is critical for antiviral efficacy.

  • Solution: Maintain a strict and consistent schedule for intranasal infection and subsequent drug administration for all animals.

Problem 2: Unexpected adverse effects or toxicity observed in hamsters (e.g., significant weight loss, lethargy).

• Possible Cause 1: Off-target effects at high doses: While ALG-097558 has shown high selectivity, very high doses may lead to unforeseen off-target effects.

  • Solution: Review the dosing regimen. If using doses higher than the reported effective range (2.5-25 mg/kg), consider reducing the dose. Include a vehicle-only control group to monitor for effects of the formulation itself.

• Possible Cause 2: Pre-existing health conditions in hamsters: Underlying health issues in individual animals can be exacerbated by experimental procedures.

  • Solution: Ensure all hamsters are sourced from a reputable supplier and are properly acclimated and health-screened before starting the experiment.

• Possible Cause 3: Stress from handling and procedures: Repeated handling, gavage, and sample collection can induce stress, leading to weight loss and other clinical signs.

  • Solution: Handle animals gently and efficiently. Where possible, combine procedures to minimize handling stress. Ensure appropriate housing and enrichment.

Problem 3: Lower than expected efficacy of ALG-097558.

• Possible Cause 1: Suboptimal drug exposure: Issues with formulation, storage, or administration may lead to lower than intended plasma concentrations.

  • Solution: Verify the stability and solubility of the ALG-097558 formulation. Ensure proper storage conditions are maintained. Consider including a satellite group of animals for pharmacokinetic analysis to confirm drug exposure.

• Possible Cause 2: Viral strain insensitivity: While ALG-097558 has broad pan-coronavirus activity, the specific viral strain used may have reduced susceptibility.

  • Solution: Confirm the in vitro susceptibility of the viral strain being used to ALG-097558. The EC50 values for various SARS-CoV-2 variants range from 0.007 to 0.013 µM.[3]

• Possible Cause 3: Timing of treatment initiation: Antiviral treatments are generally more effective when initiated early in the course of infection.

  • Solution: Review the experimental design to ensure that treatment is initiated at an appropriate time point post-infection to achieve maximal therapeutic benefit.

Data Presentation

Table 1: In Vitro Potency of ALG-097558 Against Various Coronaviruses

Virus	Assay Type	Potency (EC50/IC50)
SARS-CoV-2 (circulating variants)	Cellular Assay	0.007 - 0.013 µM (EC50)[3]
SARS-CoV-1	Cellular Assay	0.022 µM (EC50)[3]
MERS-CoV	Cellular Assay	0.005 µM (EC50)[3]
SARS-CoV-2 3CLpro	Enzymatic Assay	0.27 nM (IC50)[3]
SARS-CoV-2 3CLpro (Wuhan)	Enzymatic Assay	0.22 nM (IC50)[4]

Table 2: In Vivo Efficacy of ALG-097558 in SARS-CoV-2 Infected Hamsters

Dose (mg/kg, oral)	SARS-CoV-2 Variant	Key Outcomes
2.5	B.1.617.2 (Delta)	Significant decrease in vRNA and virus titers in lung tissue; Improved lung histology[3]
8.3	B.1.617.2 (Delta)	Significant decrease in vRNA and virus titers in lung tissue; Improved lung histology[3]
25	B.1.617.2 (Delta)	Significant decrease in vRNA and virus titers in lung tissue; Improved lung histology[3]

Experimental Protocols

Protocol 1: In Vivo Efficacy Evaluation of ALG-097558 in the Syrian Hamster Model of SARS-CoV-2 Infection

• Animal Model: Male Syrian hamsters are a suitable model for SARS-CoV-2 infection.

• Acclimation: Animals should be acclimated for a minimum of 72 hours before the start of the experiment.

• Infection: Hamsters are intranasally inoculated with a specified titer of a SARS-CoV-2 variant (e.g., B.1.617.2).[3]

• Treatment: ALG-097558 is formulated for oral administration. Treatment is initiated at a specified time point post-infection (e.g., 4 hours post-infection) and continued for a defined duration (e.g., twice daily for 5 days).

• Monitoring: Animals are monitored daily for clinical signs, including body weight changes.

• Endpoint Analysis: At the end of the study, animals are euthanized, and lung tissues are collected for virological and histological analysis.

  • Virological Analysis: Viral RNA (vRNA) levels and infectious virus titers in lung homogenates are quantified using RT-qPCR and plaque assays, respectively.

  • Histological Analysis: Lung tissues are fixed, sectioned, and stained (e.g., with hematoxylin and eosin) to assess lung pathology.

Visualizations

Caption: Mechanism of action of ALG-097558 in inhibiting coronavirus replication.

Caption: Workflow for a typical in vivo efficacy study of ALG-097558 in hamsters.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery and Preclinical Profile of ALG-097558, a Pan-Coronavirus 3CLpro Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Preclinical efficacy of ALG-097558 in SARS-CoV-2 hamster model presented | BioWorld [bioworld.com]
• 4. ALG-097558 confirmed as an effective pan-coronavirus strategy | BioWorld [bioworld.com]
• 5. Aligos Therapeutics Selects Drug Candidate ALG-097558, a Potent Ritonavir-Free Oral Protease Inhibitor for the Treatment and Prevention of COVID-19 | Cistim [cistim.be]

Technical Support Center: ALG-097558 In Vivo Oral Administration

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the in vivo oral absorption of ALG-097558.

Frequently Asked Questions (FAQs)

Q1: What is ALG-097558 and what is its mechanism of action?

ALG-097558 is an orally available, potent, and selective pan-coronavirus inhibitor targeting the 3C-like protease (3CLpro), also known as the main protease (Mpro).[1][2][3] This viral enzyme is essential for the replication of coronaviruses, including SARS-CoV-2, by cleaving viral polyproteins into functional proteins.[1][4] By inhibiting 3CLpro, ALG-097558 blocks viral replication.[1][5] Preclinical studies have demonstrated its efficacy in animal models, and it has progressed to Phase 1 clinical trials.[2][4][6] A key advantage of ALG-097558 is that it does not require co-administration with a pharmacokinetic booster like ritonavir.[2][4][6]

Q2: What are the reported preclinical oral pharmacokinetic properties of ALG-097558?

In a Syrian hamster model of SARS-CoV-2 infection, orally administered ALG-097558 resulted in a significant decrease in viral RNA and virus titers in lung tissue.[2] Doses of 2.5, 8.3, and 25 mg/kg were shown to be effective.[2] Phase 1 clinical studies in healthy volunteers have shown that single and multiple doses of ALG-097558 were well tolerated and had an acceptable pharmacokinetic profile without the need for ritonavir boosting.[6][7]

Q3: My in vivo experiment with oral ALG-097558 is showing high variability in plasma concentrations. What are the potential causes?

High variability in plasma concentrations following oral administration can be attributed to several factors:

• Formulation-Related Issues: The formulation of ALG-097558 can significantly impact its dissolution and absorption. Issues could include inconsistent particle size, poor wetting, or precipitation in the gastrointestinal (GI) tract.[8][9]

• Physiological Factors in Animal Models: Differences in gastric pH, GI motility, and food effects can lead to variable absorption between individual animals and different species.[9][10]

• Experimental Technique: Inconsistent gavage technique or stress induced in the animals can affect GI physiology and, consequently, drug absorption.

Q4: How can I improve the oral bioavailability of ALG-097558 in my preclinical studies?

While ALG-097558 is designed for oral availability, optimizing its formulation can enhance consistency and exposure.[2] Consider these widely used strategies for compounds with solubility-limited absorption:

• Particle Size Reduction: Micronization or nanosizing increases the surface area of the drug, which can improve the dissolution rate.[8][11]

• Solid Dispersions: Dispersing ALG-097558 in a hydrophilic polymer matrix can enhance its solubility and dissolution.[9][11]

• Lipid-Based Formulations: Self-emulsifying drug delivery systems (SEDDS) can improve the solubilization and absorption of lipophilic drugs.[8][12][13]

• Complexation: Using cyclodextrins to form inclusion complexes can increase the aqueous solubility of the drug.[14][15]

Troubleshooting Guides

Issue 1: Low or No Detectable Plasma Exposure After Oral Dosing

Potential Cause	Troubleshooting Step	Rationale
Poor Solubility of Formulation	1. Characterize the solid-state properties of your ALG-097558 batch (e.g., crystallinity, particle size).2. Test the solubility of the compound in different biocompatible solvents and vehicles.3. Consider formulating with solubilizing excipients such as surfactants or polymers.[14][15]	The drug must be in solution to be absorbed. Poor solubility is a common reason for low oral bioavailability.[8]
Degradation in the GI Tract	1. Assess the stability of ALG-097558 at different pH levels simulating gastric and intestinal fluids.2. If instability is observed, consider enteric-coated formulations to protect the drug from acidic stomach conditions.	Chemical degradation in the GI tract can reduce the amount of active drug available for absorption.
High First-Pass Metabolism	1. Conduct an in vitro metabolism study using liver microsomes from the animal species being used.2. If high metabolism is confirmed, consider co-administration with a metabolic inhibitor (though ALG-097558 is designed to not require this) or different dosing routes to confirm.[1]	The drug may be extensively metabolized in the gut wall or liver before reaching systemic circulation.[8]

Issue 2: Lack of Dose-Proportionality in Pharmacokinetic Studies

Potential Cause	Troubleshooting Step	Rationale
Saturation of Dissolution	1. At higher doses, the amount of drug may exceed its solubility limit in the GI fluids, leading to incomplete dissolution.2. Employ formulation strategies that enhance solubility, such as solid dispersions or lipid-based systems.[9][13]	If dissolution is the rate-limiting step, increasing the dose will not lead to a proportional increase in absorbed drug.
Saturation of Transporters	1. Investigate if ALG-097558 is a substrate for any intestinal uptake or efflux transporters (e.g., P-glycoprotein).	Saturation of active transport mechanisms can lead to non-linear pharmacokinetics.
Precipitation at the Absorption Site	1. Use in vitro dissolution/precipitation assays to assess if the drug precipitates upon changes in pH from the stomach to the intestine.[16]	A drug might dissolve in the stomach's acidic environment but precipitate in the more neutral pH of the small intestine.

Experimental Protocols

Protocol 1: Basic Formulation for In Vivo Oral Dosing in Rodents

This protocol describes a common starting point for creating a suspension formulation for oral gavage in mice or rats.

• Vehicle Preparation: A common vehicle is 0.5% (w/v) methylcellulose (or carboxymethylcellulose) and 0.1% (v/v) Tween 80 in sterile water.

• Weighing: Accurately weigh the required amount of ALG-097558 based on the desired dose and the number of animals.

• Wetting: Add a small amount of the vehicle containing the surfactant (Tween 80) to the drug powder to form a paste. This helps to ensure the particles are adequately wetted.

• Suspension: Gradually add the remaining vehicle while continuously triturating or vortexing to form a homogenous suspension.

• Dosing: Use an appropriate size gavage needle to administer the suspension orally to the animal. Ensure the suspension is well-mixed before drawing each dose.

Protocol 2: In Vivo Oral Bioavailability Study Design

This protocol outlines a basic design for assessing the oral bioavailability of ALG-097558 in a preclinical species.

• Animal Model: Select a suitable animal model (e.g., CD-1 mice, Sprague-Dawley rats).

• Group Allocation:

  • Group 1 (IV): Administer ALG-097558 intravenously at a low dose (e.g., 1-2 mg/kg) to determine the clearance and volume of distribution. The vehicle for IV administration should be a solution (e.g., saline with a co-solvent like DMSO or PEG400).

  • Group 2 (Oral): Administer ALG-097558 orally at the target dose (e.g., 10 mg/kg) using the desired formulation.

• Blood Sampling: Collect blood samples at multiple time points post-dose (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours).

• Plasma Analysis: Process the blood to obtain plasma and analyze the concentration of ALG-097558 using a validated analytical method (e.g., LC-MS/MS).[10]

• Pharmacokinetic Analysis: Calculate key PK parameters such as AUC (Area Under the Curve), Cmax (Maximum Concentration), and Tmax (Time to Maximum Concentration).

• Bioavailability Calculation: Oral bioavailability (F%) is calculated as: (AUC_oral / AUC_IV) * (Dose_IV / Dose_oral) * 100.

Visualizations

Caption: Mechanism of action of ALG-097558.

Caption: Workflow for in vivo oral absorption study.

Caption: Troubleshooting logic for poor oral absorption.

References

• 1. researchgate.net [researchgate.net]
• 2. Preclinical efficacy of ALG-097558 in SARS-CoV-2 hamster model presented | BioWorld [bioworld.com]
• 3. ALG-097558 confirmed as an effective pan-coronavirus strategy | BioWorld [bioworld.com]
• 4. Discovery and Preclinical Profile of ALG-097558, a Pan-Coronavirus 3CLpro Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. hra.nhs.uk [hra.nhs.uk]
• 6. aligos.com [aligos.com]
• 7. aligos.com [aligos.com]
• 8. hilarispublisher.com [hilarispublisher.com]
• 9. asianpharmtech.com [asianpharmtech.com]
• 10. Species-Dependent Metabolism of a Covalent nsP2 Protease Inhibitor with In Vivo Antialphaviral Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pharmtech.com [pharmtech.com]
• 15. rpbs.journals.ekb.eg [rpbs.journals.ekb.eg]
• 16. Predicting the Changes in Oral Absorption of Weak Base Drugs Under Elevated Gastric pH Using an In Vitro-In Silico-In Vivo Approach: Case Examples-Dipyridamole, Prasugrel, and Nelfinavir - PubMed [pubmed.ncbi.nlm.nih.gov]

minimizing cytotoxicity of ALG-097558 in cell culture

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in minimizing the potential cytotoxicity of ALG-097558 in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is ALG-097558 and what is its mechanism of action?

ALG-097558 is an investigational pan-coronavirus inhibitor targeting the 3C-like (3CL) protease, an enzyme essential for viral replication.[1][2][3] By inhibiting the 3CL protease, ALG-097558 blocks the processing of viral polyproteins, thereby halting the replication cycle of a broad range of coronaviruses.[1][3]

Q2: Is ALG-097558 known to be cytotoxic?

Preclinical studies have shown that ALG-097558 exhibits no detectable cytotoxicity at concentrations up to 100 µM in several commonly used cell lines, including VeroE6-eGFP, Vero76, A549-ACE2-TMPRSS2, HeLa, and Huh-7.[4][5] However, it is important to note that cell line-specific sensitivities and experimental conditions can influence cytotoxic responses.

Q3: What are the recommended cell lines for use with ALG-097558?

Based on available data, the following cell lines have been used successfully with ALG-097558 with no reported cytotoxicity up to 100 µM[4][5]:

• VeroE6-eGFP or Vero76 (often in the presence of a P-glycoprotein inhibitor like CP-100356)

• A549-ACE2-TMPRSS2

• HeLa

• Huh-7

Researchers should always perform their own dose-response experiments to determine the optimal non-toxic working concentration for their specific cell line.

Q4: What is the recommended solvent for ALG-097558?

While the specific solvent for in vitro use is not consistently detailed in the provided search results, compounds of this nature are often dissolved in dimethyl sulfoxide (DMSO). It is critical to ensure the final concentration of the solvent in the cell culture medium is below a toxic threshold for the specific cell line being used, typically less than 0.5% for DMSO.[6] Always run a vehicle control (cells treated with the solvent alone at the same final concentration) to assess any potential solvent-induced cytotoxicity.

Troubleshooting Guide: Unexpected Cytotoxicity

If you observe unexpected levels of cell death or a significant reduction in cell viability in your experiments with ALG-097558, consider the following potential causes and troubleshooting steps.

Problem 1: High Levels of Cell Death Observed

Possible Cause 1: Cell Line Sensitivity Your specific cell line may be more sensitive to ALG-097558 than the cell lines reported in preclinical studies.

Troubleshooting Tip:

• Perform a dose-response experiment with a wide range of ALG-097558 concentrations to determine the half-maximal inhibitory concentration (IC50) for your cell line. This will help establish a suitable working concentration that minimizes cytotoxicity.

• Consider using a less sensitive cell line if your experimental goals permit.

Possible Cause 2: Solvent Toxicity The solvent used to dissolve ALG-097558 (e.g., DMSO) may be present at a toxic concentration in your cell culture medium.

Troubleshooting Tip:

• Ensure the final concentration of the solvent in your cell culture medium is below the toxic threshold for your cell line (typically <0.5% for DMSO).[6]

• Always include a vehicle control (cells treated with the solvent alone at the same concentration used for ALG-097558) to assess solvent-induced cytotoxicity.[6]

Possible Cause 3: Compound Instability ALG-097558 may be unstable in your culture medium, leading to the formation of toxic byproducts.

Troubleshooting Tip:

• Prepare fresh dilutions of ALG-097558 for each experiment.

• Avoid repeated freeze-thaw cycles of stock solutions.

Possible Cause 4: General Cell Culture Issues The observed cytotoxicity may not be related to ALG-097558 but rather to underlying issues with your cell culture conditions.

Troubleshooting Tip:

• Contamination: Regularly check for microbial contamination (bacteria, fungi, mycoplasma)[7].

• Media and Reagents: Ensure your media, serum, and other reagents are not expired and are of high quality. Test new lots of reagents before use in critical experiments.

• Incubator Conditions: Verify the temperature, CO2 levels, and humidity of your incubator[8].

• Cell Confluency: Do not allow cells to become overly confluent, as this can lead to cell death. Passage cells during the logarithmic growth phase.

Problem 2: Inconsistent Results in Cell Viability Assays

Possible Cause 1: Uneven Cell Seeding Inconsistent cell numbers across wells of a multi-well plate can lead to variability in viability assay results.

Troubleshooting Tip:

• Ensure thorough mixing of the cell suspension before and during seeding.

• After seeding, visually inspect the plate under a microscope to confirm even cell distribution.

Possible Cause 2: Assay Interference ALG-097558 may interfere with the components of your cell viability assay.

Troubleshooting Tip:

• Run a cell-free control where ALG-097558 is added to the assay reagents to check for any direct chemical reactions that could affect the readout.

• Consider using an alternative viability assay that relies on a different detection principle (e.g., an ATP-based assay instead of an MTT assay).

Possible Cause 3: Edge Effects in Multi-well Plates Wells on the outer edges of a multi-well plate are prone to evaporation, which can concentrate media components and affect cell health.

Troubleshooting Tip:

• To minimize edge effects, avoid using the outer wells of the plate for experimental samples. Instead, fill these wells with sterile phosphate-buffered saline (PBS) or sterile water.[6]

Data Summary

Table 1: Reported Cytotoxicity of ALG-097558 in Various Cell Lines

Cell Line	Maximum Concentration Tested (µM)	Observed Cytotoxicity	Reference
VeroE6-eGFP or Vero76	100	None Detected	[4]
A549-ACE2-TMPRSS2	100	None Detected	[4][5]
HeLa	100	None Detected	[4]
Huh-7	100	None Detected	[4][5]

Experimental Protocols

Protocol 1: General Cytotoxicity Assay

This protocol outlines the steps to assess the cytotoxic effect of ALG-097558 on a chosen cell line using a standard colorimetric assay (e.g., MTT or XTT).

Materials:

• Selected cell line

• Complete cell culture medium

• ALG-097558 stock solution

• Vehicle (solvent for ALG-097558, e.g., DMSO)

• 96-well cell culture plates

• Cytotoxicity assay reagent (e.g., MTT, XTT)

• Solubilization solution (if using MTT)

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count your cells.

  • Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of ALG-097558 in complete medium. Also, prepare a vehicle control with the same final solvent concentration.

  • Remove the old medium from the wells and add 100 µL of the prepared compound dilutions or vehicle control.

  • Include wells with untreated cells as a negative control and wells with a known cytotoxic agent as a positive control.

  • Incubate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• Viability Assessment:

  • Add the cytotoxicity assay reagent to each well according to the manufacturer's instructions.

  • Incubate for the recommended time to allow for color development.

  • If using an MTT assay, add the solubilization solution.

• Data Acquisition and Analysis:

  • Measure the absorbance at the appropriate wavelength using a microplate reader.

  • Correct for background by subtracting the absorbance of cell-free wells.

  • Calculate the percentage of cytotoxicity for each concentration compared to the untreated control.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery and Preclinical Profile of ALG-097558, a Pan-Coronavirus 3CLpro Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ALG-097558 confirmed as an effective pan-coronavirus strategy | BioWorld [bioworld.com]
• 4. aligos.com [aligos.com]
• 5. aligos.com [aligos.com]
• 6. benchchem.com [benchchem.com]
• 7. Troubleshooting Cell Culture Contamination: A Comprehensive Guide - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 8. Mammalian Cell Culture Basics Support—Troubleshooting | Thermo Fisher Scientific - UK [thermofisher.com]

Technical Support Center: Synthesis of ALG-097558 Analogs

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of ALG-097558 and its analogs. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during key synthetic steps.

Disclaimer: The specific, industrial-scale synthesis of ALG-097558 is proprietary. The following guidance is based on a plausible, hypothetical multi-step synthesis of a structurally related peptidomimetic 3CLpro inhibitor, incorporating common synthetic challenges.

Hypothetical Synthetic Overview

Our hypothetical synthesis of an ALG-097558 analog involves three key stages:

• Pyrazole Core Synthesis: Formation of the central heterocyclic scaffold.

• Suzuki Coupling: Introduction of aryl or heteroaryl diversity.

• Amide Bond Formation: Coupling of the pyrazole core with a peptide-like fragment.

A high-level overview of the hypothetical synthetic workflow.

Part 1: Pyrazole Core Synthesis

The formation of a substituted pyrazole ring is a common starting point for many antiviral compounds. This is often achieved through the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative.

Troubleshooting and FAQs: Pyrazole Synthesis

Q1: My pyrazole synthesis is giving low yields. What are the common causes?

A1: Low yields in pyrazole synthesis can often be attributed to several factors:

• Poor quality of starting materials: Ensure the 1,3-dicarbonyl compound is pure and the hydrazine derivative has not degraded.

• Incorrect stoichiometry: Precise molar ratios are crucial. An excess of one reagent can lead to side products.

• Suboptimal reaction conditions: The choice of solvent and temperature can significantly impact the reaction outcome. Some reactions proceed well at room temperature, while others require reflux.[1]

• Formation of regioisomers: Unsymmetrical 1,3-dicarbonyls can lead to the formation of two different pyrazole regioisomers, complicating purification and reducing the yield of the desired product.

Parameter	Recommendation	Potential Impact of Deviation
Solvent	Ethanol, Acetic Acid, or Toluene	Incorrect solvent can lead to poor solubility of reactants or unwanted side reactions.
Temperature	Room Temperature to Reflux	Suboptimal temperature can result in slow reaction rates or decomposition of starting materials.
Reaction Time	2-24 hours	Incomplete reaction if too short; side product formation if too long.
Catalyst	Acidic (e.g., H₂SO₄) or basic (e.g., NaOH)	Absence or wrong type of catalyst can stall the reaction.

Q2: I am observing the formation of multiple products in my pyrazole synthesis. How can I improve selectivity?

A2: The formation of multiple products, particularly regioisomers, is a common challenge.[2] To improve selectivity:

• Use a symmetrical 1,3-dicarbonyl compound if possible. This will eliminate the possibility of regioisomer formation.

• Modify the reaction conditions. Changing the solvent, temperature, or catalyst can sometimes favor the formation of one regioisomer over the other.

• Consider a multi-step synthesis. It may be necessary to introduce functional groups in a specific order to control the regioselectivity of the pyrazole formation.

Experimental Protocol: General Procedure for Pyrazole Synthesis

• To a solution of the 1,3-dicarbonyl compound (1.0 eq) in ethanol, add the hydrazine derivative (1.0-1.2 eq).

• Add a catalytic amount of glacial acetic acid (0.1 eq).

• Stir the reaction mixture at reflux for 4-6 hours, monitoring the progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Part 2: Suzuki Coupling

The Suzuki coupling is a versatile cross-coupling reaction used to form a carbon-carbon bond between the pyrazole core and an aryl or heteroaryl moiety, using a palladium catalyst.

Troubleshooting and FAQs: Suzuki Coupling

Q1: My Suzuki coupling reaction is showing low or no conversion. What should I check first?

A1: Low or no conversion in a Suzuki coupling is a frequent issue. Key areas to troubleshoot include:

• Catalyst activity: The palladium catalyst, especially Pd(0) species, can be sensitive to air and moisture. Ensure your catalyst is fresh and handled under an inert atmosphere.[3]

• Ligand integrity: Phosphine ligands are prone to oxidation. Use fresh ligands or those stored properly.[3]

• Base selection and quality: The choice and purity of the base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) are critical for the catalytic cycle.[4]

• Boronic acid/ester stability: Boronic acids can degrade over time. Consider using more stable derivatives like pinacol esters.[3]

• Inadequate degassing: Oxygen can deactivate the catalyst. Ensure all solvents and the reaction setup are thoroughly degassed.[3]

Parameter	Recommended Range	Rationale
Palladium Catalyst Loading	1-5 mol%	Lower loading may lead to incomplete reaction; higher loading increases cost and potential for side reactions.
Ligand:Palladium Ratio	1:1 to 4:1	Dependent on the specific ligand and catalyst used. Insufficient ligand can lead to catalyst decomposition.[3]
Base Equivalents	1.5 - 3.0 eq	Insufficient base can stall the reaction by preventing efficient transmetalation.[3]
Reaction Temperature	80-120 °C	Many Suzuki couplings require heating to proceed at a reasonable rate.

Q2: I am observing significant homocoupling of my boronic acid. How can I minimize this?

A2: Homocoupling is a common side reaction, often driven by the presence of oxygen. To minimize it:

• Improve degassing: Rigorous degassing of solvents and the reaction headspace is crucial.

• Use a Pd(0) source: Starting with a Pd(0) catalyst like Pd(PPh₃)₄ can mitigate homocoupling that may occur during the in-situ reduction of Pd(II) precatalysts.[3]

• Control stoichiometry: Use a slight excess (1.1-1.2 equivalents) of the boronic acid. A large excess can favor homocoupling.[4]

A logical workflow for troubleshooting a failed Suzuki coupling.

Experimental Protocol: General Procedure for Suzuki Coupling

• In a flame-dried flask under an inert atmosphere (e.g., argon), combine the pyrazole halide (1.0 eq), boronic acid or ester (1.2 eq), and the base (e.g., K₂CO₃, 2.0 eq).

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq).

• Add degassed solvent (e.g., dioxane/water mixture).

• Heat the mixture to the desired temperature (e.g., 90 °C) and stir for 4-12 hours, monitoring by LC-MS.

• After completion, cool the reaction, dilute with an organic solvent, and wash with water and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate.

• Purify the residue by column chromatography.

Part 3: Amide Bond Formation

The final key step in this hypothetical synthesis is the formation of an amide bond to link the pyrazole core with an amino acid derivative. This is a crucial step in constructing the peptidomimetic structure.

Troubleshooting and FAQs: Amide Bond Formation

Q1: My amide coupling reaction is not proceeding to completion. What are some common issues?

A1: Incomplete amide bond formation is a frequent challenge, often due to:

• Ineffective coupling reagent: The choice of coupling reagent (e.g., HATU, EDC/HOBt) is critical and can be substrate-dependent. If one fails, another should be tried.[5]

• Steric hindrance: If either the carboxylic acid or the amine is sterically hindered, the reaction may be slow or not proceed at all.

• Low nucleophilicity of the amine: Electron-deficient anilines or other weakly nucleophilic amines can be difficult to acylate.[5]

• Side reactions: The activated carboxylic acid can sometimes form an unreactive anhydride or other byproducts.[5]

• Epimerization: For chiral centers adjacent to the carboxylic acid, the choice of coupling reagent and conditions can lead to loss of stereochemical integrity.

Coupling Reagent	Common Solvents	Key Advantages/Disadvantages
EDC/HOBt	DMF, DCM	Widely used, but can be less effective for hindered substrates.
HATU	DMF, NMP	Highly effective for difficult couplings, but more expensive.
SOCl₂ (via acid chloride)	DCM, Toluene	Very reactive, but harsh conditions can be incompatible with sensitive functional groups.[5]

Q2: How can I improve the yield of my amide coupling with a poorly reactive amine?

A2: For unreactive amines, consider the following strategies:

• Switch to a more potent coupling reagent: HATU or COMU are often more effective than EDC/HOBt for challenging couplings.

• Increase the reaction temperature: Gently heating the reaction (e.g., to 40-50 °C) can sometimes overcome activation barriers.

• Use a non-nucleophilic base: A stronger, non-nucleophilic base like DBU might be necessary in some cases.

• Form the acid chloride: If the substrate is stable, converting the carboxylic acid to the more reactive acid chloride with SOCl₂ or oxalyl chloride can be effective, though this is a harsher method.[5]

Experimental Protocol: General Procedure for HATU-mediated Amide Coupling

• Dissolve the carboxylic acid (1.0 eq) in an anhydrous aprotic solvent like DMF under an inert atmosphere.

• Add HATU (1.1 eq) and a non-nucleophilic base such as DIPEA (2.0 eq).

• Stir the mixture at room temperature for 15-30 minutes to pre-activate the acid.

• Add the amine component (1.0 eq) to the reaction mixture.

• Stir at room temperature for 2-16 hours, monitoring the reaction by LC-MS.

• Upon completion, dilute the reaction with ethyl acetate and wash sequentially with aqueous NaHCO₃, water, and brine.

• Dry the organic layer, concentrate, and purify by column chromatography.

A simplified workflow for a typical amide bond formation.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jocpr.com [jocpr.com]
• 4. Synthetic and computational efforts towards the development of peptidomimetics and small-molecule SARS-CoV 3CLpro inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reddit - The heart of the internet [reddit.com]

improving the therapeutic index of ALG-097558

This technical support center provides researchers, scientists, and drug development professionals with essential information for the preclinical evaluation of ALG-097558, a potent, orally bioavailable, pan-coronavirus 3CL protease (3CLpro) inhibitor. This guide includes troubleshooting advice, frequently asked questions, and detailed experimental protocols to facilitate your research and development efforts.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of ALG-097558?

A1: ALG-097558 is a reversible covalent inhibitor of the coronavirus 3CL protease (3CLpro), also known as the main protease (Mpro).[1][2] This enzyme is essential for viral replication, as it is responsible for cleaving viral polyproteins into functional proteins.[1][2] By inhibiting 3CLpro, ALG-097558 blocks viral replication.

Q2: What is the key advantage of ALG-097558 over other 3CLpro inhibitors like nirmatrelvir (the active component of Paxlovid)?

A2: A significant advantage of ALG-097558 is that it is designed to be effective without the need for a pharmacokinetic booster like ritonavir.[1][3] Ritonavir is co-administered with nirmatrelvir to inhibit its metabolism by human enzymes, but it can cause drug-drug interactions. The projected efficacious doses of ALG-097558 in humans can be achieved without a booster.[3]

Q3: What is the in vitro potency of ALG-097558 against SARS-CoV-2 and other coronaviruses?

A3: ALG-097558 has demonstrated potent and broad-spectrum activity against a range of coronaviruses. In enzymatic assays, it has an IC50 of approximately 0.22-0.27 nM and a Ki of 0.074 nM against SARS-CoV-2 3CLpro.[4][5] In cellular assays, it shows EC50 values in the low nanomolar range against various SARS-CoV-2 variants, including Omicron, and is also active against other human coronaviruses like SARS-CoV-1, MERS-CoV, 229E, and OC43.[4][5]

Q4: What is the known resistance profile of ALG-097558?

A4: In cell-based testing, ALG-097558 has shown a favorable resistance profile, retaining activity against several nirmatrelvir-resistant mutants. However, reduced activity has been observed against mutants with the E166V substitution.[4]

Q5: What is the selectivity profile of ALG-097558?

A5: ALG-097558 is highly selective for viral 3CLpro. It has shown no significant off-target activity against the human proteases Cathepsin L and human rhinovirus protease.[4]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Inconsistent IC50/EC50 values in enzymatic or cell-based assays	- Compound solubility: ALG-097558 may precipitate in aqueous buffers if the final solvent concentration is too low. - Reagent variability: Inconsistent quality or concentration of enzyme, substrate, or cells. - Assay conditions: Variations in incubation time, temperature, or plate reader settings.	- Ensure the final DMSO concentration is consistent across all wells and does not exceed 1%. Prepare a fresh serial dilution of ALG-097558 for each experiment. - Use a consistent source and lot of reagents. Regularly check cell viability and passage number. - Standardize all assay parameters and perform regular quality control checks.
High background signal in enzymatic assays	- Substrate instability: The fluorescent substrate may be degrading spontaneously. - Contaminated reagents: Buffers or other reagents may be contaminated with fluorescent compounds.	- Prepare fresh substrate solution for each experiment and protect it from light. - Use high-purity reagents and screen all buffers for background fluorescence.
Low therapeutic index observed (unexpected cytotoxicity)	- Off-target effects in specific cell lines: The chosen cell line may express a protein that is sensitive to ALG-097558 at high concentrations. - Inaccurate cytotoxicity measurement: The assay used to measure cell viability may be incompatible with the compound.	- Test for cytotoxicity in a panel of different cell lines to identify cell-type-specific effects. - Use an orthogonal method to confirm cytotoxicity (e.g., if using an MTS assay, confirm with a trypan blue exclusion assay).
Poor in vivo efficacy despite good in vitro potency	- Pharmacokinetic issues: The compound may have poor absorption, rapid metabolism, or rapid clearance in the animal model. - Inappropriate formulation: The formulation may not be optimal for oral absorption.	- Conduct pharmacokinetic studies to determine the plasma exposure of ALG-097558 in the chosen animal model. - Optimize the formulation. A previously reported formulation for hamster studies is 43% Ethanol + 27% Propylene Glycol in water.[6]

Quantitative Data Summary

Table 1: In Vitro Potency of ALG-097558

Assay Type	Target	Value	Reference
Enzymatic Assay (IC50)	SARS-CoV-2 3CLpro	0.22 - 0.27 nM	[4][5]
Enzymatic Assay (Ki)	SARS-CoV-2 3CLpro	0.074 nM	[4]
Cell-Based Assay (EC50)	SARS-CoV-2 (various variants)	0.007 - 0.013 µM	[4]
Cell-Based Assay (EC50)	SARS-CoV-1	0.022 µM	[4]
Cell-Based Assay (EC50)	MERS-CoV	0.005 µM	[4]

Table 2: In Vitro Cytotoxicity and Therapeutic Index

Cell Line(s)	Cytotoxicity (CC50)	Therapeutic Index (CC50/EC50)	Reference
VeroE6-eGFP, Vero76, A549-ACE2-TMPRSS2, HeLa, Huh-7	> 100 µM	> 7,692 - 14,285 (calculated based on SARS-CoV-2 EC50 range)	[6]

Table 3: Preclinical In Vivo Efficacy of ALG-097558

Animal Model	Virus	Dosing	Outcome	Reference
Syrian Hamsters	SARS-CoV-2 Delta (B.1.617.2)	2.5, 8.3, and 25 mg/kg (oral)	Significant decrease in viral RNA and virus titers in lung tissue; improved lung histology.	[4]

Experimental Protocols

General Protocol for 3CLpro Enzymatic Assay

This protocol is a general guideline and may require optimization.

Reagents:

• Recombinant 3CLpro enzyme

• Fluorescent substrate (e.g., a FRET-based peptide substrate)

• Assay buffer (e.g., 20 mM HEPES pH 7.3, 120 mM NaCl, 0.4 mM EDTA, 4 mM DTT)

• ALG-097558 stock solution (e.g., 10 mM in DMSO)

• DMSO

Procedure:

• Prepare a serial dilution of ALG-097558 in DMSO.

• In a 384-well plate, add a small volume of the diluted ALG-097558 to each well.

• Add the 3CLpro enzyme to each well and incubate for a specified time (e.g., 30 minutes) at room temperature to allow the inhibitor to bind to the enzyme.

• Initiate the reaction by adding the fluorescent substrate to each well.

• Immediately begin monitoring the fluorescence signal using a plate reader at appropriate excitation and emission wavelengths.

• Calculate the rate of reaction for each well.

• Plot the reaction rate as a function of the ALG-097558 concentration and fit the data to a suitable dose-response curve to determine the IC50 value.

General Protocol for Cell-Based Antiviral Assay

This protocol is a general guideline and should be adapted for the specific cell line and virus being used.

Reagents:

• Host cell line permissive to coronavirus infection (e.g., VeroE6)

• Coronavirus stock of known titer

• Cell culture medium

• ALG-097558 stock solution (e.g., 10 mM in DMSO)

• Reagent for measuring cell viability (e.g., CellTiter-Glo®)

Procedure:

• Seed the host cells in a 96-well plate and incubate overnight.

• Prepare a serial dilution of ALG-097558 in cell culture medium.

• Remove the old medium from the cells and add the medium containing the diluted ALG-097558.

• Infect the cells with the coronavirus at a specific multiplicity of infection (MOI).

• Incubate the plates for a period sufficient for the virus to cause a cytopathic effect (CPE) (e.g., 48-72 hours).

• Measure cell viability using a suitable assay.

• Plot cell viability as a function of ALG-097558 concentration and fit the data to determine the EC50 value.

• In parallel, run a similar plate without viral infection to determine the CC50 (cytotoxic concentration 50%) of ALG-097558.

Visualizations

Caption: Mechanism of action of ALG-097558 in the coronavirus life cycle.

Caption: A typical experimental workflow for determining the in vitro antiviral activity of ALG-097558.

Caption: Key factors contributing to the favorable therapeutic index of ALG-097558.

References

• 1. Discovery and Preclinical Profile of ALG-097558, a Pan-Coronavirus 3CLpro Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. aligos.com [aligos.com]
• 4. hra.nhs.uk [hra.nhs.uk]
• 5. ub.edu [ub.edu]
• 6. aligos.com [aligos.com]

Addressing Variability in ALG-097558 Experimental Results: A Technical Support Guide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing potential variability in experimental results with ALG-097558.

Frequently Asked Questions (FAQs)

Q1: What is ALG-097558 and what is its mechanism of action?

A1: ALG-097558 is an investigational, orally available, pan-coronavirus inhibitor targeting the 3C-like protease (3CLpro), a viral cysteine protease essential for viral replication.[1][2] By inhibiting 3CLpro, ALG-097558 blocks the cleavage of viral polyproteins, thereby preventing the formation of a functional viral replication complex.[2]

Q2: What is the reported in vitro potency of ALG-097558?

A2: ALG-097558 has demonstrated potent antiviral activity against a range of coronaviruses. In enzymatic assays against SARS-CoV-2 3CLpro (Wuhan strain), the IC50 value was reported to be 0.22 nM.[1] In cell-based assays, the EC50 values typically range from 7 to 40 nM against various SARS-CoV-2 variants, including Omicron subvariants.[1]

Q3: Are there known factors that can significantly influence the in vitro activity of ALG-097558?

A3: Yes, the choice of cell line and the presence of efflux pump inhibitors can impact the measured antiviral activity. For instance, some studies have utilized the P-glycoprotein inhibitor CP-100356 in VeroE6 cell-based assays to ensure optimal intracellular compound concentration.[3] Variability in results can arise if such factors are not consistently applied.

Q4: Has resistance to ALG-097558 been observed?

A4: In vitro passaging with SARS-CoV-2 has identified the T21I mutation in the 3CLpro, which resulted in a minor (approximately 5-fold) loss in antiviral activity.[3] The E166V mutation has been identified as a major resistance mutation in enzymatic assays, though it is reported to have low enzymatic fitness and prevalence.[3]

Troubleshooting Guide

Issue 1: High Variability in EC50 Values Between Experiments

High variability in the half-maximal effective concentration (EC50) is a common challenge in antiviral assays. The table below summarizes potential causes and recommended solutions.

Potential Cause	Troubleshooting Recommendation
Cell Line Differences	Ensure the consistent use of the same cell line, passage number, and seeding density. Different cell lines (e.g., VeroE6, A549-ACE2-TMPRSS2, HeLa, Huh-7) can yield different EC50 values.[3]
Viral Titer Fluctuation	Use a standardized and recently titrated viral stock for all experiments. A consistent multiplicity of infection (MOI) is critical for reproducible results.
Assay Protocol Inconsistency	Adhere strictly to a standardized protocol, including incubation times, temperature, and reagent concentrations. Minor deviations can lead to significant variability.
Compound Solubility/Stability	Prepare fresh dilutions of ALG-097558 for each experiment. Ensure the compound is fully solubilized in the appropriate solvent (e.g., DMSO) and that the final solvent concentration in the assay is consistent and non-toxic to the cells.
Presence of Efflux Pumps	In cell lines with high expression of efflux pumps like P-glycoprotein (e.g., some Vero cell clones), consider the inclusion of an appropriate inhibitor, such as CP-100356, to ensure adequate intracellular accumulation of ALG-097558.[3]

Issue 2: Discrepancy Between Enzymatic (IC50) and Cell-Based (EC50) Assay Results

It is expected that the IC50 (biochemical assay) will be more potent than the EC50 (cell-based assay). However, a larger than expected discrepancy can indicate experimental issues.

Potential Cause	Troubleshooting Recommendation
Cellular Permeability	Low cellular uptake can lead to a significant drop in potency. Evaluate the permeability of ALG-097558 in your chosen cell line.
Compound Efflux	As mentioned previously, active efflux by transporters like P-glycoprotein can reduce intracellular compound concentration. Test for efflux pump activity and consider using inhibitors if necessary.[3]
Protein Binding	Binding of ALG-097558 to serum proteins in the cell culture medium can reduce its free concentration. Consider using serum-free or low-serum medium for the duration of compound exposure, if compatible with cell health.
Compound Metabolism	Some cell lines may metabolize the compound, reducing its effective concentration. Assess the stability of ALG-097558 in the presence of the cells and medium over the course of the experiment. A study noted large interspecies variability in hepatocyte stability assays.[4]

Experimental Protocols & Workflows

General Antiviral EC50 Determination Workflow

Figure 1. A generalized workflow for determining the EC50 of ALG-097558 in a cell-based antiviral assay.

Signaling Pathway: Inhibition of Viral Polyprotein Processing

The primary mechanism of action for ALG-097558 is the inhibition of the viral 3CL protease, which is critical for processing the viral polyprotein into functional non-structural proteins (nsps).

Figure 2. Diagram illustrating the inhibition of the viral 3CL protease by ALG-097558, preventing viral replication.

Quantitative Data Summary

The following table summarizes the reported in vitro activity of ALG-097558 against various coronaviruses. Note that direct comparison of values should be made with caution due to differing experimental conditions (e.g., cell lines used).

Virus / Variant	Assay Type	Cell Line	EC50 (nM)	IC50 (nM)	Reference
SARS-CoV-2 (Wuhan)	Enzymatic	-	-	0.22	[1]
SARS-CoV-2 Variants	Cell-based	Various	7 - 40	-	[1]
(incl. Omicron subvariants)
MERS-CoV	Cell-based	VeroE6-eGFP	~25	-	[3]
Human α-CoV 229E	Cell-based	Huh-7	~502	-	[3]
Human β-CoV OC43	Cell-based	HeLa	~47	-	[3]

Note: The EC50 values for MERS-CoV, 229E, and OC43 are approximated from graphical data presented in the source material and should be considered illustrative.[3] The use of a P-glycoprotein inhibitor was noted for some cell-based assays, which can influence EC50 values.[3]

References

• 1. ALG-097558 confirmed as an effective pan-coronavirus strategy | BioWorld [bioworld.com]
• 2. Discovery and Preclinical Profile of ALG-097558, a Pan-Coronavirus 3CLpro Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aligos.com [aligos.com]
• 4. researchgate.net [researchgate.net]

avoiding common pitfalls in ALG-097558 research

This technical support center provides researchers, scientists, and drug development professionals with essential information for conducting experiments with ALG-097558, a potent, pan-coronavirus 3CL protease (3CLpro) inhibitor. The following troubleshooting guides and frequently asked questions (FAQs) are designed to address common pitfalls and specific issues that may be encountered during research.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of ALG-097558?

A1: ALG-097558 is an orally bioavailable, reversible-covalent inhibitor of the viral main protease (Mpro) or 3C-like protease (3CLpro).[1][2] This enzyme is essential for the replication of coronaviruses as it processes viral polyproteins into functional proteins.[2] By inhibiting 3CLpro, ALG-097558 blocks viral replication. Notably, it is effective without the need for a pharmacokinetic booster like ritonavir.[3]

Q2: What is the spectrum of activity of ALG-097558?

A2: ALG-097558 demonstrates broad-spectrum antiviral activity against a wide range of coronaviruses. This includes multiple variants of SARS-CoV-2, such as Omicron subvariants, as well as other human coronaviruses like SARS-CoV-1, MERS-CoV, and seasonal strains (e.g., 229E and OC43).[1]

Q3: What are the key potency values for ALG-097558?

A3: The potency of ALG-097558 has been determined in various assays. In enzymatic assays against SARS-CoV-2 3CLpro, it has an IC50 value of approximately 0.22 nM.[1] In cell-based assays, it shows significant antiviral activity with EC50 values typically ranging from 7 to 40 nM against different SARS-CoV-2 variants.[1]

Q4: Is ALG-097558 cytotoxic?

A4: Preclinical data indicates that ALG-097558 does not exhibit cytotoxicity at concentrations up to 100 µM in various cell lines, including VeroE6, A549-ACE2-TMPRSS2, HeLa, and Huh-7.

Q5: What is the resistance profile of ALG-097558?

A5: ALG-097558 has a favorable resistance profile. It retains activity against several nirmatrelvir-resistant mutations. While the E166V mutation can reduce its activity, this mutation has been associated with low enzymatic fitness of the virus.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Inconsistent results in cell-based assays	Compound Precipitation: ALG-097558 may precipitate in media with low serum concentrations or at high concentrations.	Prepare fresh stock solutions in an appropriate solvent (e.g., DMSO) and ensure the final concentration in the assay medium does not exceed its solubility. Visually inspect for any precipitation. It is advisable to determine the solubility of ALG-097558 in your specific assay medium.
Cell Health Variability: Inconsistent cell density, passage number, or overall health can affect viral replication and compound efficacy.	Maintain a consistent cell culture practice. Use cells within a defined passage number range and ensure a healthy, confluent monolayer before infection.
Inaccurate Compound Concentration: Errors in serial dilutions can lead to significant variability.	Prepare fresh serial dilutions for each experiment. Use calibrated pipettes and ensure thorough mixing at each dilution step.
Low or no activity in enzymatic assays	Inactive Enzyme: The 3CLpro enzyme may have lost activity due to improper storage or handling.	Store the enzyme at -80°C in small aliquots to avoid multiple freeze-thaw cycles. Always keep the enzyme on ice when in use.
Suboptimal Assay Conditions: Incorrect buffer composition, pH, or substrate concentration can affect enzyme activity.	Optimize the assay conditions, including buffer components, pH, and substrate concentration (ideally at or below the Km for competitive inhibitors). Refer to established protocols for 3CLpro assays.
Compound Degradation: ALG-097558 may be unstable under certain experimental conditions.	Prepare fresh working solutions of ALG-097558 for each experiment. Avoid prolonged exposure to light and elevated temperatures.
High background signal in fluorescence-based assays	Autofluorescence of the Compound: ALG-097558 itself might be fluorescent at the excitation/emission wavelengths used.	Run a control plate with the compound in the absence of the enzyme and substrate to measure its intrinsic fluorescence. Subtract this background from the experimental wells.
Contamination: Bacterial or fungal contamination can lead to high background fluorescence.	Ensure aseptic techniques are followed throughout the experimental setup. Regularly check cell cultures and reagents for contamination.

Data Presentation

Table 1: In Vitro Potency of ALG-097558

Assay Type	Target	Value	Reference
Enzymatic Assay (IC50)	SARS-CoV-2 3CLpro (Wuhan strain)	0.22 nM	[1]
Cell-Based Assay (EC50)	SARS-CoV-2 Variants	7 - 40 nM	[1]
Cell-Based Assay (EC50)	SARS-CoV-1	0.022 µM
Cell-Based Assay (EC50)	MERS-CoV	0.005 µM

Table 2: Selectivity Profile of ALG-097558

Target	Activity	Reference
Cathepsin L	No significant inhibition
Human Rhinovirus Protease	No significant inhibition

Experimental Protocols

Protocol 1: General Cell-Based Antiviral Assay

This protocol provides a general framework for assessing the antiviral activity of ALG-097558 against coronaviruses in a cell-based assay.

Materials:

• VeroE6 cells (or other susceptible cell lines like A549-ACE2-TMPRSS2)

• Dulbecco's Modified Eagle Medium (DMEM) with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• Coronavirus stock of known titer

• ALG-097558 stock solution (e.g., 10 mM in DMSO)

• 96-well cell culture plates

• Cell viability reagent (e.g., CellTiter-Glo®)

Procedure:

• Cell Seeding: Seed VeroE6 cells in a 96-well plate at a density that will result in a confluent monolayer on the day of infection. Incubate at 37°C with 5% CO2.

• Compound Preparation: Prepare serial dilutions of ALG-097558 in assay medium (e.g., DMEM with 2% FBS). Include a vehicle control (e.g., 0.1% DMSO).

• Infection: When cells are confluent, remove the growth medium. Add the diluted ALG-097558 to the wells. Subsequently, infect the cells with coronavirus at a multiplicity of infection (MOI) of 0.01.

• Incubation: Incubate the plates for 48-72 hours at 37°C with 5% CO2, or until cytopathic effect (CPE) is observed in the virus control wells.

• Assessment of Antiviral Activity:

  • CPE Inhibition: Visually inspect the wells for inhibition of CPE compared to the virus control.

  • Cell Viability: Measure cell viability using a reagent like CellTiter-Glo® according to the manufacturer's instructions. The signal is proportional to the number of viable cells.

• Data Analysis: Calculate the EC50 value by plotting the percentage of cell viability against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Protocol 2: 3CL Protease (3CLpro) Inhibition Assay (FRET-based)

This protocol describes a general method for measuring the inhibition of 3CLpro by ALG-097558 using a fluorescence resonance energy transfer (FRET) substrate.

Materials:

• Recombinant 3CLpro enzyme

• FRET-based 3CLpro substrate

• Assay buffer (e.g., 20 mM HEPES pH 7.3, 120 mM NaCl, 0.4 mM EDTA, 4 mM DTT)

• ALG-097558 stock solution (e.g., 10 mM in DMSO)

• Black 96-well or 384-well plates

• Fluorescence plate reader

Procedure:

• Compound Preparation: Prepare serial dilutions of ALG-097558 in the assay buffer.

• Enzyme and Substrate Preparation: Dilute the 3CLpro enzyme and the FRET substrate to their optimal working concentrations in the assay buffer.

• Assay Reaction:

  • Add the diluted ALG-097558 or vehicle control to the wells of the plate.

  • Add the diluted 3CLpro enzyme to the wells and incubate for 15 minutes at room temperature to allow for compound binding.

  • Initiate the reaction by adding the FRET substrate to all wells.

• Signal Measurement: Immediately begin measuring the fluorescence signal at appropriate excitation and emission wavelengths in kinetic mode for 30-60 minutes at 37°C.

• Data Analysis: Determine the initial reaction velocity (slope of the linear phase of the fluorescence curve) for each well. Calculate the percentage of inhibition for each concentration of ALG-097558 relative to the vehicle control. Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Mandatory Visualizations

Caption: Mechanism of action of ALG-097558 in the coronavirus replication cycle.

Caption: Workflow for a typical cell-based antiviral assay with ALG-097558.

Caption: A logical workflow for troubleshooting inconsistent experimental results.

References

• 1. Discovery and Preclinical Profile of ALG-097558, a Pan-Coronavirus 3CLpro Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aligos.com [aligos.com]
• 3. aligos.com [aligos.com]

Technical Support Center: Refining ALG-097558 Delivery in Animal Studies

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining the in vivo delivery of ALG-097558 in animal studies.

Frequently Asked Questions (FAQs)

Q1: What is ALG-097558 and what is its mechanism of action?

A1: ALG-097558 is a potent, orally bioavailable, pan-coronavirus 3CL protease inhibitor. Its mechanism of action involves inhibiting the viral 3-chymotrypsin-like protease (3CLpro), an enzyme essential for cleaving viral polyproteins into functional non-structural proteins required for viral replication.[1][2] By blocking this process, ALG-097558 effectively halts viral replication.

Q2: In which animal models has ALG-097558 been tested?

A2: Preclinical efficacy of ALG-097558 has been demonstrated in the Syrian hamster model of SARS-CoV-2 infection.[3][4]

Q3: What is the reported oral formulation for ALG-097558 in hamster studies?

A3: In published preclinical studies, ALG-097558 was formulated as a solution in 43% Ethanol + 27% Propylene Glycol (PG) in water for oral gavage administration in hamsters.[5]

Q4: What were the effective oral doses of ALG-097558 in the hamster model?

A4: Oral doses of 2.5, 8.3, and 25 mg/kg have been shown to be effective in reducing viral replication and lung pathology in the SARS-CoV-2 hamster infection model.[3]

Q5: Does ALG-097558 require co-administration with a boosting agent like ritonavir?

A5: No, ALG-097558 is designed to be a potent inhibitor without the need for ritonavir boosting.[1][4] While ritonavir was used in some hamster-specific studies to overcome metabolic instability in that species, it is not required for its mechanism of action.[5]

Troubleshooting Guide for Oral Delivery of ALG-097558

Issue 1: Precipitation or Poor Solubility of ALG-097558 in Formulation

Possible Causes:

• Inherent low aqueous solubility of the compound.

• Incorrect solvent ratios or preparation method.

• Use of cold solvents.

• High drug concentration.

Solutions:

Solution	Detailed Steps	Pros	Cons
Optimize Reported Formulation	1. Ensure accurate measurement of 43% ethanol, 27% propylene glycol, and 30% water (by volume).2. Add ALG-097558 to the ethanol component first to aid initial dissolution.3. Slowly add the propylene glycol while stirring, followed by the water.4. Gentle warming (to 37-40°C) and sonication can aid dissolution.	Utilizes a known effective formulation.[5]	May not be suitable for all concentrations or study-specific conditions. High ethanol content may have physiological effects.
Alternative Vehicle Systems	1. Co-solvent systems: Consider mixtures of DMSO, PEG 400, and saline. A common starting point is 10% DMSO, 40% PEG 400, 50% saline.2. Surfactant-based systems: Formulations containing Tween 80 or Cremophor EL can improve solubility. For example, 5% DMSO, 5% Tween 80, 90% saline.3. Cyclodextrin-based formulations: Hydroxypropyl-β-cyclodextrin (HP-β-CD) can form inclusion complexes to enhance solubility. A 20-40% (w/v) solution of HP-β-CD in water or saline can be explored.	Offers flexibility if the primary formulation fails. Can improve bioavailability.	May introduce confounding variables (e.g., vehicle toxicity). Requires careful validation.
pH Adjustment	1. Determine the pKa of ALG-097558 (if not available, this may require experimental determination).2. Adjust the pH of the formulation vehicle away from the pKa to increase the proportion of the more soluble ionized form. Use biocompatible buffers (e.g., citrate or phosphate buffers).	Can significantly enhance the solubility of ionizable compounds.	May affect compound stability or in vivo absorption. Not effective for neutral compounds.

Issue 2: Animal Distress or Adverse Reactions Post-Gavage

Possible Causes:

• Improper gavage technique leading to esophageal or tracheal injury.

• Toxicity of the vehicle, particularly at high concentrations of organic solvents.

• The volume of administration is too large for the animal's size.

Solutions:

Solution	Detailed Steps	Best Practices
Refine Gavage Technique	1. Ensure proper restraint of the hamster to prevent movement.2. Use a proper-sized, ball-tipped gavage needle (e.g., 18-20 gauge for adult hamsters).3. Measure the needle from the tip of the nose to the last rib to ensure it reaches the stomach without causing perforation.4. Insert the needle gently along the upper palate and allow the animal to swallow it.5. Administer the formulation slowly.	Practice on a training model. Never force the gavage needle. Monitor the animal for any signs of respiratory distress during and after the procedure.
Optimize Vehicle Composition	1. If using a co-solvent system, minimize the concentration of DMSO to the lowest effective percentage (ideally <10%).2. Evaluate the tolerability of the vehicle in a small cohort of animals before use in the main study.	The vehicle should be well-tolerated and non-toxic at the administered volume.
Adjust Administration Volume	1. For hamsters, the maximum recommended oral gavage volume is typically 10-20 ml/kg. Calculate the volume based on the most recent body weight.2. If a high dose requires a large volume, consider increasing the concentration of the formulation if possible, or splitting the dose.	Always use the minimum volume necessary.

Data Presentation

Table 1: Preclinical Efficacy of ALG-097558 in the SARS-CoV-2 Hamster Model

Dose (mg/kg, oral)	Effect on Viral Load in Lungs	Impact on Lung Histology	Reference
2.5	Significant reduction in vRNA and virus titers	Improvements in lung histology	[3]
8.3	Significant reduction in vRNA and virus titers	Improvements in lung histology	[3]
25	Significant reduction in vRNA and virus titers	Improvements in lung histology	[3]

Table 2: Physicochemical Properties of ALG-097558 (and General Properties of Similar Compounds)

Property	Value	Implication for Oral Delivery
Molecular Weight	Data not publicly available	Larger molecules can have reduced permeability.
Aqueous Solubility	Data not publicly available; expected to be low as a hydrophobic molecule	Low solubility can lead to poor dissolution and low bioavailability. Formulation strategies are critical.
LogP	Data not publicly available; likely >2 for oral absorption	High lipophilicity suggests poor aqueous solubility but good membrane permeability.
pKa	Data not publicly available	Determines the ionization state at different physiological pHs, impacting solubility and absorption.

Note: Specific physicochemical data for ALG-097558 are not publicly available. Researchers should perform experimental characterization to determine these values for their specific batch of the compound.

Experimental Protocols

Protocol 1: Preparation of ALG-097558 Formulation for Oral Gavage (43% Ethanol, 27% PG in Water)

Materials:

• ALG-097558 powder

• 200-proof Ethanol (USP grade)

• Propylene Glycol (USP grade)

• Sterile, purified water

• Sterile conical tubes

• Vortex mixer and sonicator

Procedure:

• Calculate the required amount of ALG-097558 and vehicle components based on the desired final concentration and volume.

• In a sterile conical tube, add the required volume of 200-proof ethanol.

• Add the weighed ALG-097558 powder to the ethanol. Vortex thoroughly until the powder is completely dissolved. A brief sonication may be used to aid dissolution.

• Add the required volume of propylene glycol to the ethanol/ALG-097558 solution. Vortex until the solution is homogeneous.

• Slowly add the sterile water to the mixture while vortexing to prevent precipitation.

• Visually inspect the final formulation. It should be a clear, particle-free solution.

• Prepare the formulation fresh daily and protect it from light if the compound is light-sensitive.

Protocol 2: In Vivo Efficacy Study of ALG-097558 in the Syrian Hamster Model of SARS-CoV-2 Infection

Materials and Animals:

• 4-6 week old male or female Syrian hamsters

• SARS-CoV-2 viral stock

• Anesthetics (e.g., ketamine/xylazine or isoflurane)

• Prepared ALG-097558 formulation and vehicle control

• Oral gavage needles (18-20 gauge, ball-tipped)

• Biosafety Level 3 (BSL-3) facility and appropriate PPE

Procedure:

• Acclimatization: Acclimatize hamsters for at least 7 days before the start of the experiment.

• Infection: Anesthetize the hamsters and intranasally inoculate with a pre-titered dose of SARS-CoV-2 (e.g., 10^4 PFU in 100 µL). Include a mock-infected control group.

• Group Allocation: Randomly assign infected animals to treatment groups (e.g., Vehicle Control, ALG-097558 2.5 mg/kg, ALG-097558 8.3 mg/kg, ALG-097558 25 mg/kg).

• Treatment Administration:

  • Begin treatment at a specified time point post-infection (e.g., 4 hours or 24 hours).

  • Administer the assigned treatment (ALG-097558 formulation or vehicle control) via oral gavage twice daily (BID) for a predetermined duration (e.g., 3-5 days).

• Monitoring: Monitor animals daily for clinical signs of disease, including body weight, activity level, and ruffled fur.

• Euthanasia and Sample Collection: At a predetermined endpoint (e.g., day 4 post-infection), euthanize the hamsters.

  • Collect lung tissue for viral load quantification (qRT-PCR and/or plaque assay) and histopathological analysis.

  • Other tissues of interest (e.g., nasal turbinates) can also be collected.

• Data Analysis: Compare the viral loads and lung pathology scores between the treatment groups and the vehicle control group to determine the efficacy of ALG-097558.

Visualizations

Caption: Mechanism of action of ALG-097558.

Caption: In vivo efficacy study workflow.

References

• 1. Discovery and Preclinical Profile of ALG-097558, a Pan-Coronavirus 3CLpro Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Preclinical efficacy of ALG-097558 in SARS-CoV-2 hamster model presented | BioWorld [bioworld.com]
• 4. firstwordpharma.com [firstwordpharma.com]
• 5. aligos.com [aligos.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison of Novel SARS-CoV-2 Main Protease Inhibitors: ALG-097558 vs. Nirmatrelvir

For Researchers, Scientists, and Drug Development Professionals

The global effort to develop effective antiviral therapeutics against SARS-CoV-2 has led to the rapid emergence of several promising candidates. Among these, inhibitors of the main protease (Mpro or 3CLpro), an enzyme essential for viral replication, have shown significant clinical potential. This guide provides an objective comparison of two such inhibitors: nirmatrelvir, the active component of the FDA-approved oral antiviral Paxlovid, and ALG-097558, a novel pan-coronavirus protease inhibitor in clinical development. This comparison is based on publicly available preclinical and early clinical data.

Mechanism of Action

Both ALG-097558 and nirmatrelvir are peptidomimetic inhibitors that target the catalytic cysteine (Cys145) residue in the active site of the SARS-CoV-2 Mpro.[1][2] By binding to this key residue, they block the protease's ability to cleave the viral polyproteins, which is a critical step in the viral replication cycle. This shared mechanism of action underscores the importance of Mpro as a therapeutic target. Nirmatrelvir is co-administered with ritonavir, a cytochrome P450 3A4 (CYP3A4) inhibitor, to boost its plasma concentrations.[3] In contrast, ALG-097558 is being developed as a standalone agent, potentially avoiding the drug-drug interactions associated with ritonavir.[4]

References

• 1. aligos.com [aligos.com]
• 2. Anti–SARS‐CoV‐2 Repurposing Drug Database: Clinical Pharmacology Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Advances and challenges in using nirmatrelvir and its derivatives against SARS-CoV-2 infection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ALG-097558 confirmed as an effective pan-coronavirus strategy | BioWorld [bioworld.com]

A Comparative Guide to 3CL Protease Inhibitors: ALG-097558 in Focus

For Researchers, Scientists, and Drug Development Professionals

The relentless pursuit of effective antiviral therapies against coronaviruses has spotlighted the 3C-like (3CL) protease as a prime therapeutic target. This essential viral enzyme is critical for the replication of SARS-CoV-2 and other coronaviruses. This guide provides a detailed comparison of ALG-097558, a promising pan-coronavirus 3CL protease inhibitor, with other notable inhibitors such as nirmatrelvir (the active component of Paxlovid) and ensitrelvir. The information presented herein is curated from preclinical and clinical data to support researchers in their ongoing efforts to combat current and future coronavirus threats.

Performance Data at a Glance

The following tables summarize the key quantitative data for ALG-097558, nirmatrelvir, and ensitrelvir, offering a side-by-side comparison of their biochemical potency, antiviral activity, and pharmacokinetic profiles.

Table 1: In Vitro Potency Against SARS-CoV-2 3CL Protease

Compound	IC50 (nM)	Ki (nM)	Notes
ALG-097558	0.22 - 0.27	0.074	Potent inhibitor with a low nanomolar IC50.[1]
Nirmatrelvir	2.92 - 3.1	2.03	Effective inhibitor, active component of the first FDA-approved oral antiviral for COVID-19.
Ensitrelvir	4.0 - 13.2	2.6	Demonstrates potent inhibition of 3CL protease.[2]

Table 2: Antiviral Activity in Cell-Based Assays Against SARS-CoV-2

Compound	EC50 (µM) - Various Variants	Cell Lines Used	Key Findings
ALG-097558	0.007 - 0.040	VeroE6, A549-ACE2-TMPRSS2, HeLa, Huh-7	Exhibits potent, pan-coronavirus activity, including against Omicron subvariants, and is reported to be 3- to 9-fold more potent than nirmatrelvir against some variants.[1] No cytotoxicity was observed at concentrations up to 100 µM.
Nirmatrelvir	Varies by variant (e.g., ~0.1 µM)	VeroE6, A549-ACE2	Potent antiviral activity against a range of SARS-CoV-2 variants.
Ensitrelvir	Varies by variant	VeroE6/TMPRSS2, HEK293T/ACE2-TMPRSS2	Shows comparable antiviral activity to nirmatrelvir in multiple cell lines.

Table 3: In Vivo Efficacy in Animal Models

Compound	Animal Model	Key Efficacy Endpoints	Noteworthy Observations
ALG-097558	Syrian Hamster	Significant reduction in viral RNA and virus titers in lung tissue; improvement in lung histology.	Demonstrated oral efficacy at low plasma concentrations.[3]
Nirmatrelvir	Mouse (K18-hACE2)	Reduction in viral lung burdens.	Administered with ritonavir to boost pharmacokinetic profile.
Ensitrelvir	Mouse (BALB/c), Syrian Hamster	Dose-dependent reduction in lung viral titers; improved survival in a mouse lethality model.	Effective against various SARS-CoV-2 strains, including Omicron BA.2.

Table 4: Comparative Pharmacokinetic Properties

Parameter	ALG-097558	Nirmatrelvir	Ensitrelvir
Administration	Oral	Oral (co-administered with ritonavir)	Oral
Ritonavir Boosting	Not required	Required	Not required
Key PK Characteristics	Favorable profile supporting twice-daily dosing without a food effect.[4]	Ritonavir inhibits CYP3A4-mediated metabolism, increasing nirmatrelvir exposure. Primarily eliminated via renal excretion when co-administered.	Long half-life supporting once-daily dosing. Food does not significantly impact overall exposure (AUC).[5]

Mechanism of Action: Targeting Viral Replication

3CL protease inhibitors act by blocking a crucial step in the coronavirus life cycle. The viral RNA is translated into large polyproteins that must be cleaved by proteases into individual functional proteins necessary for viral replication. The 3CL protease is responsible for the majority of these cleavage events. By binding to the active site of the 3CL protease, these inhibitors prevent the processing of the polyproteins, thereby halting viral replication.

Mechanism of 3CL protease inhibitors in the viral replication cycle.

Experimental Protocols: A Methodological Overview

The evaluation of 3CL protease inhibitors involves a standardized set of in vitro and in vivo experiments. Below are detailed methodologies for the key assays cited in this guide.

3CL Protease Enzyme Inhibition Assay

This assay quantifies the ability of a compound to inhibit the enzymatic activity of the 3CL protease. A common method is the Fluorescence Resonance Energy Transfer (FRET) assay.

• Principle: A synthetic peptide substrate containing a fluorophore and a quencher is used. When the substrate is intact, the quencher suppresses the fluorophore's signal. Upon cleavage by the 3CL protease, the fluorophore and quencher are separated, resulting in a detectable fluorescent signal. The reduction in fluorescence in the presence of an inhibitor indicates its potency.

• General Protocol:

  • Recombinant SARS-CoV-2 3CL protease is incubated with varying concentrations of the inhibitor compound (e.g., ALG-097558, nirmatrelvir, or ensitrelvir) in an appropriate assay buffer.

  • A pre-incubation period allows the inhibitor to bind to the enzyme.

  • The FRET peptide substrate is added to initiate the enzymatic reaction.

  • The fluorescence intensity is measured over time using a plate reader.

  • The rate of substrate cleavage is calculated from the initial linear portion of the fluorescence curve.

  • The half-maximal inhibitory concentration (IC50) is determined by plotting the percentage of inhibition against the inhibitor concentration. For highly potent inhibitors, a lower enzyme concentration (e.g., 0.3 nM) may be used to accurately determine the inhibition constant (Ki).[6]

Antiviral Cell-Based Assay

This assay determines the efficacy of a compound in inhibiting viral replication within host cells.

• Principle: Susceptible host cells are infected with SARS-CoV-2 and treated with the inhibitor. The reduction in viral load or protection of cells from virus-induced death (cytopathic effect, CPE) is measured.

• General Protocol:

  • Host cells (e.g., VeroE6, A549-ACE2-TMPRSS2) are seeded in multi-well plates.

  • The cells are treated with serial dilutions of the inhibitor.

  • The cells are then infected with a known titer of a SARS-CoV-2 variant.

  • After an incubation period (typically 2-4 days), the antiviral activity is assessed using one of the following methods:

    • CPE Inhibition Assay: The viability of the cells is measured using a reagent like CellTiter-Glo. A higher signal indicates that the compound has protected the cells from virus-induced death.

    • Viral RNA Quantification: Viral RNA is extracted from the cell supernatant or cell lysate, and the viral load is quantified using quantitative reverse transcription PCR (qRT-PCR).

    • Viral Titer Reduction Assay: The amount of infectious virus in the supernatant is determined by a plaque assay or a TCID50 (50% tissue culture infectious dose) assay on a fresh monolayer of cells.

  • The half-maximal effective concentration (EC50) is calculated from the dose-response curve. Cytotoxicity of the compound is also assessed in parallel on uninfected cells to determine the selectivity index (CC50/EC50).

In Vivo Efficacy in Animal Models

Animal models are crucial for evaluating the in vivo efficacy, pharmacokinetics, and safety of antiviral candidates. The Syrian hamster is a widely used model for SARS-CoV-2 infection as it recapitulates key aspects of human disease.[7][8][9]

• Principle: Animals are infected with SARS-CoV-2 and then treated with the inhibitor. The effect of the treatment on viral replication in the respiratory tract and on disease progression is evaluated.

• General Protocol:

  • Syrian hamsters are intranasally inoculated with a specific dose of a SARS-CoV-2 strain.

  • Treatment with the inhibitor (e.g., ALG-097558) or a vehicle control is initiated at a specified time point post-infection (e.g., 4 hours or 1 day). The drug is typically administered orally.

  • Animals are monitored daily for clinical signs of disease, such as weight loss and changes in activity.

  • At specific time points post-infection (e.g., day 3 or 5), a subset of animals from each group is euthanized.

  • The lungs and other relevant tissues are collected.

  • The viral load in the tissues is quantified by qRT-PCR and/or TCID50 assay.

  • Lung tissues may also be processed for histopathological analysis to assess the extent of inflammation and tissue damage.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the preclinical evaluation of a 3CL protease inhibitor.

Preclinical evaluation workflow for 3CL protease inhibitors.

Concluding Remarks

ALG-097558 has demonstrated potent pan-coronavirus activity in preclinical studies, positioning it as a strong candidate for further development. Its key advantages include its high potency and the lack of a requirement for a pharmacokinetic booster like ritonavir. This contrasts with nirmatrelvir, which relies on ritonavir to achieve therapeutic concentrations. Ensitrelvir also does not require a booster and has shown clinical efficacy. The ongoing research and clinical evaluation of these and other 3CL protease inhibitors are vital for expanding our arsenal of antiviral therapies to address the persistent threat of coronaviruses. The data and methodologies presented in this guide are intended to provide a valuable resource for the scientific community dedicated to this critical mission.

References

• 1. Pharmacokinetics of Oral Nirmatrelvir/Ritonavir, a Protease Inhibitor for Treatment of COVID‐19, in Subjects With Renal Impairment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ensitrelvir is effective against SARS-CoV-2 3CL protease mutants circulating globally - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery and Preclinical Profile of ALG-097558, a Pan-Coronavirus 3CLpro Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Aligos Therapeutics Presents Positive Clinical Data at ESCMID 2024 from the ALG-097558 Phase 1 Study | Aligos Therapeutics [investor.aligos.com]
• 5. journals.asm.org [journals.asm.org]
• 6. aligos.com [aligos.com]
• 7. SARS-CoV-2 Syrian Hamster Model - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 8. Syrian hamsters as a model of lung injury with SARS-CoV-2 infection: Pathologic, physiologic, and detailed molecular profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Syrian hamsters as a small animal model for SARS-CoV-2 infection and countermeasure development - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Pan-Coronavirus Landscape: A Comparative Analysis of ALG-097558

For Immediate Release

SOUTH SAN FRANCISCO, Calif. – December 7, 2025 – In the ongoing global effort to develop effective and broadly active antiviral therapeutics against coronaviruses, Aligos Therapeutics' ALG-097558 has emerged as a promising oral pan-coronavirus 3CL protease inhibitor. This guide provides a comprehensive comparison of ALG-097558 with other notable antiviral agents, supported by available preclinical data, detailed experimental methodologies, and visual representations of key viral pathways to inform the research, scientific, and drug development communities.

Executive Summary

ALG-097558 is an orally bioavailable, potent inhibitor of the 3-chymotrypsin-like protease (3CLpro), an enzyme essential for coronavirus replication.[1][2] Preclinical data indicate that ALG-097558 exhibits robust antiviral activity against a wide range of coronaviruses, including multiple variants of SARS-CoV-2, the original SARS-CoV, and MERS-CoV.[1][2] Notably, it has shown superior potency in some instances compared to nirmatrelvir, the active component of Paxlovid, and importantly, it is being developed as a standalone therapy that does not require ritonavir boosting.[1][3] This guide will delve into the comparative efficacy of ALG-097558 against other key antivirals such as remdesivir and molnupiravir, which target the viral RNA-dependent RNA polymerase (RdRp).

Comparative Antiviral Efficacy

The following tables summarize the in vitro efficacy of ALG-097558 and comparator antiviral agents against a panel of coronaviruses. The data is presented as EC50 (half-maximal effective concentration) and IC50 (half-maximal inhibitory concentration) values, which represent the concentration of a drug that is required for 50% of its maximal effect. Lower values indicate higher potency.

Table 1: In Vitro Efficacy of 3CL Protease Inhibitors Against Coronaviruses

Virus Strain	ALG-097558 (EC50, µM)	Nirmatrelvir (EC50, µM)
SARS-CoV-2
Wuhan	0.008	0.069
Delta (B.1.617.2)	0.013	0.217
Omicron (B.1.1.529)	0.008	0.069
Omicron (BA.2)	0.007	0.045
Omicron (BA.5)	0.013	0.089
Other Coronaviruses
SARS-CoV-1	0.022	0.148
MERS-CoV	0.005	0.025
hCoV-OC43	0.008	0.047
hCoV-229E	0.017	0.502

Data for ALG-097558 and nirmatrelvir are from cellular assays in VeroE6-eGFP or Vero76 cells.[4]

Table 2: In Vitro Efficacy of RdRp Inhibitors Against SARS-CoV-2 Variants

Virus Strain	Remdesivir (EC50, µM)	Molnupiravir (NHC) (EC50, µM)
SARS-CoV-2
WA1 (ancestral)	~0.103 (A549-ACE2-TMPRSS2 cells)[5]	0.3 (Vero cells), 0.08 (Calu-3 cells)[6]
Delta (B.1.617.2)	~0.03 - 0.06 (fold change vs WA1)[5]	Effective, specific EC50 values vary by study[7]
Omicron (B.1.1.529)	~0.042 (A549-ACE2-TMPRSS2 cells)[5]	Effective, specific EC50 values vary by study[7]

Note: Experimental conditions, including cell lines and assay methods, can significantly influence EC50 values, making direct cross-study comparisons challenging.

Mechanism of Action: Targeting Viral Replication

Coronaviruses utilize complex molecular machinery to replicate within host cells. ALG-097558 and nirmatrelvir target the 3CL protease (also known as the main protease or Mpro), while remdesivir and molnupiravir target the RNA-dependent RNA polymerase (RdRp).

Caption: Coronavirus replication cycle and points of antiviral intervention.

The 3CL protease is responsible for cleaving the large polyproteins translated from the viral RNA into individual non-structural proteins (NSPs) that are essential for forming the replication/transcription complex (RTC). By inhibiting the 3CL protease, ALG-097558 and nirmatrelvir block this crucial processing step, thereby preventing the formation of a functional RTC and halting viral replication.

Caption: Inhibition of viral polyprotein processing by 3CL protease inhibitors.

In contrast, remdesivir and molnupiravir are nucleoside analogs that target the RdRp enzyme. After being metabolized into their active triphosphate forms, they are incorporated into the newly synthesized viral RNA strand by the RdRp. This incorporation leads to premature termination of RNA synthesis (remdesivir) or induces an accumulation of mutations, a process known as "error catastrophe" (molnupiravir), both of which are lethal to the virus.

Experimental Protocols

The following are generalized protocols for key in vitro assays used to determine the antiviral efficacy of the compounds discussed. Specific parameters may vary between studies.

Cytopathic Effect (CPE) Inhibition Assay

This assay measures the ability of a compound to protect cells from the virus-induced cell death (cytopathic effect).

• Cell Lines: Vero E6 (African green monkey kidney epithelial cells) are commonly used due to their high susceptibility to a wide range of coronaviruses. Other cell lines such as Huh-7 (human liver cancer cells) and A549 (human lung carcinoma cells) engineered to express ACE2 and TMPRSS2 are also utilized.

• Procedure:

  • Cell Seeding: Seed cells in 96-well plates at a density that will result in a confluent monolayer on the day of infection (e.g., 1 x 10^4 cells/well). Incubate overnight at 37°C with 5% CO2.

  • Compound Preparation: Prepare serial dilutions of the test compounds in cell culture medium.

  • Infection and Treatment: Remove the growth medium from the cells and infect with the coronavirus at a specific multiplicity of infection (MOI), for example, 0.01. After a 1-2 hour adsorption period, remove the virus inoculum and add the media containing the different concentrations of the test compound.

  • Incubation: Incubate the plates for a period sufficient for the virus to cause significant CPE in the untreated control wells (typically 3-5 days).

  • Quantification of Cell Viability: Assess cell viability using a reagent such as Neutral Red or a commercial MTS/MTT assay. The absorbance is read using a plate reader.

  • Data Analysis: The percentage of CPE inhibition is calculated for each compound concentration relative to the virus control (0% inhibition) and cell control (100% inhibition). The EC50 value is determined by plotting the percentage of inhibition against the compound concentration and fitting the data to a dose-response curve.

Caption: Workflow for a Cytopathic Effect (CPE) Inhibition Assay.

Plaque Reduction Assay

This "gold standard" assay quantifies the reduction in infectious virus particles produced in the presence of an antiviral compound.

• Cell Lines: Typically Vero E6 or other susceptible cell lines.

• Procedure:

  • Cell Seeding: Seed cells in 6- or 12-well plates to form a confluent monolayer.

  • Virus and Compound Incubation: In a separate plate or tubes, pre-incubate serial dilutions of the virus with fixed concentrations of the test compound for 1-2 hours.

  • Infection: Inoculate the cell monolayers with the virus-compound mixtures.

  • Overlay: After an adsorption period, remove the inoculum and overlay the cells with a semi-solid medium (e.g., containing agarose or methylcellulose) to restrict the spread of progeny virus, leading to the formation of localized lesions (plaques).

  • Incubation: Incubate the plates for 3-5 days to allow for plaque formation.

  • Plaque Visualization: Fix the cells (e.g., with formaldehyde) and stain with a dye such as crystal violet to visualize the plaques.

  • Data Analysis: Count the number of plaques at each compound concentration. The percentage of plaque reduction is calculated relative to the untreated virus control. The EC50 is the concentration of the compound that reduces the number of plaques by 50%.

Conclusion

ALG-097558 demonstrates potent and broad-spectrum anti-coronavirus activity in preclinical studies, positioning it as a strong candidate for further development. Its mechanism of action, targeting the highly conserved 3CL protease, suggests a high barrier to resistance. The potential for standalone, ritonavir-free dosing offers a significant advantage over current 3CL protease inhibitor-based therapies. Continued evaluation in clinical trials will be crucial to fully elucidate the therapeutic potential of ALG-097558 in the fight against current and future coronavirus threats.

References

• 1. Coronavirus Replication Machinery: The RNA-dependent RNA Polymerase [peakproteins.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. SARS-coronavirus-2 replication in Vero E6 cells: replication kinetics, rapid adaptation and cytopathology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 3C-like protease - Wikipedia [en.wikipedia.org]
• 6. journals.asm.org [journals.asm.org]
• 7. The SARS‐CoV‐2 main protease (Mpro): Structure, function, and emerging therapies for COVID‐19 - PMC [pmc.ncbi.nlm.nih.gov]

ALG-097558 Demonstrates Superior Efficacy Against Nirmatrelvir-Resistant SARS-CoV-2 Strains

For Immediate Release

SOUTH SAN FRANCISCO, Calif. – Preclinical data indicates that ALG-097558, a novel 3CL protease inhibitor developed by Aligos Therapeutics, maintains potent activity against SARS-CoV-2 strains that have developed resistance to the widely used antiviral nirmatrelvir (the active component of Paxlovid). In comparative studies, ALG-097558 has shown a favorable resistance profile and, in some cases, significantly greater potency against nirmatrelvir-resistant variants, highlighting its potential as a next-generation therapeutic for COVID-19.[1]

The emergence of viral resistance to existing therapies is a significant concern in the ongoing management of COVID-19.[2] Nirmatrelvir targets the SARS-CoV-2 main protease (3CLpro or Mpro), an enzyme crucial for viral replication.[3] However, mutations in the 3CLpro gene can reduce the binding affinity of nirmatrelvir, diminishing its effectiveness.[2][4] Key mutations associated with nirmatrelvir resistance include E166V, L50F, and T21I. The E166V mutation, in particular, has been shown to confer a high level of resistance to nirmatrelvir.[2]

A comparative analysis of the enzymatic inhibition of wild-type and nirmatrelvir-resistant 3CLpro mutants by ALG-097558 and nirmatrelvir reveals that ALG-097558 retains substantial activity against several key resistant strains. While the E166V mutation significantly impacts the efficacy of both inhibitors, ALG-097558 demonstrates a smaller loss of activity against other resistance-conferring mutations.

Comparative Efficacy Data

The following tables summarize the in vitro efficacy of ALG-097558 and nirmatrelvir against wild-type and nirmatrelvir-resistant SARS-CoV-2 3CLpro enzymes.

Table 1: Enzymatic Inhibition (IC50) Fold Change vs. Wild-Type

3CLpro Mutation	ALG-097558 (Fold Change in IC50)	Nirmatrelvir (Fold Change in IC50)
F140A	1.2	3.6
E166A	3.5	11
L167F	1.1	5.6
H172Y	1.4	4.8
L50F + E166V	>133	>133
T21I + S144A	1.8	3.9
E166A + L167F	3.2	16
L50F + E166A + L167F	4.1	24

Data sourced from Aligos Therapeutics corporate presentation.

In cell-based assays, ALG-097558 has also demonstrated a favorable profile against nirmatrelvir-resistant variants. For instance, mutations such as T21I, T21I+S144A, E166A/L167F, and L50F/E166A/L167F have been reported to cause a smaller fold loss of activity for ALG-097558 compared to nirmatrelvir. Specifically, the T21I mutation resulted in a minor 5-fold loss in the antiviral activity of ALG-097558 in a cell-based assay.

Experimental Protocols

The following methodologies are representative of the key experiments conducted to determine the efficacy of ALG-097558 and nirmatrelvir against SARS-CoV-2 and its resistant variants.

3CLpro Enzymatic Inhibition Assay

This assay quantifies the ability of a compound to inhibit the enzymatic activity of the SARS-CoV-2 3CL protease.

• Principle: A fluorogenic substrate that is specifically cleaved by 3CLpro is used. When cleaved, a fluorescent signal is produced. The presence of an inhibitor reduces the rate of cleavage, resulting in a lower fluorescent signal.

• Materials:

  • Recombinant SARS-CoV-2 3CLpro (wild-type and mutant variants)

  • Fluorogenic 3CLpro substrate

  • Test compounds (ALG-097558, nirmatrelvir) dissolved in DMSO

  • Assay buffer (e.g., Tris-HCl, NaCl, EDTA, DTT)

  • 384-well assay plates

  • Fluorescence plate reader

• Procedure:

  • A serial dilution of the test compounds is prepared in DMSO and added to the assay plates.

  • Recombinant 3CLpro enzyme is added to each well containing the test compound and incubated for a pre-determined period at room temperature to allow for inhibitor binding.

  • The enzymatic reaction is initiated by adding the fluorogenic substrate to all wells.

  • The fluorescence intensity is measured kinetically over time using a plate reader (e.g., excitation at 340 nm and emission at 490 nm).

  • The rate of reaction is calculated from the linear phase of the fluorescence curve.

  • The half-maximal inhibitory concentration (IC50) is determined by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a four-parameter logistic curve.

Cell-Based Antiviral Assay (Cytopathic Effect Inhibition)

This assay measures the ability of a compound to protect cells from virus-induced cell death (cytopathic effect, CPE).

• Principle: Susceptible host cells are infected with SARS-CoV-2 in the presence of a test compound. If the compound is effective, it will inhibit viral replication and prevent the virus from killing the cells. Cell viability is then quantified to determine the compound's efficacy.

• Materials:

  • Host cell line (e.g., Vero E6, A549-ACE2)

  • SARS-CoV-2 virus stock (wild-type and resistant strains)

  • Test compounds (ALG-097558, nirmatrelvir)

  • Cell culture medium and supplements

  • 96-well cell culture plates

  • Reagent to measure cell viability (e.g., CellTiter-Glo®)

• Procedure:

  • Host cells are seeded in 96-well plates and incubated overnight to form a monolayer.

  • A serial dilution of the test compounds is prepared in cell culture medium and added to the cells.

  • The cells are then infected with a known amount of SARS-CoV-2 (at a specific multiplicity of infection, MOI).

  • The plates are incubated for a period of time (e.g., 72 hours) to allow for viral replication and CPE development.

  • After incubation, a cell viability reagent is added to each well, and the luminescence (proportional to the amount of ATP and thus viable cells) is measured using a plate reader.

  • The half-maximal effective concentration (EC50) is calculated by plotting the percentage of cell viability against the logarithm of the compound concentration.

Visualizing the Mechanism and Workflow

To better illustrate the underlying biological processes and experimental procedures, the following diagrams have been generated.

Caption: SARS-CoV-2 replication pathway and the inhibitory action of 3CL protease inhibitors.

Caption: Experimental workflow for the cell-based antiviral activity assay.

References

• 1. Preclinical efficacy of ALG-097558 in SARS-CoV-2 hamster model presented | BioWorld [bioworld.com]
• 2. Multiple pathways for SARS-CoV-2 resistance to nirmatrelvir - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Integrated virologic analysis of resistance to nirmatrelvir/ritonavir in individuals across four phase 2/3 clinical studies for the treatment of COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vitro selection and analysis of SARS-CoV-2 nirmatrelvir resistance mutations contributing to clinical virus resistance surveillance - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of ALG-097558 and Molnupiravir: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparative analysis of two antiviral candidates, ALG-097558 and molnupiravir. This document synthesizes available preclinical and clinical data to objectively evaluate their mechanisms of action, efficacy, and safety profiles.

Executive Summary

ALG-097558 and molnupiravir represent two distinct approaches to combating viral infections, particularly coronaviruses. ALG-097558 is a potent, pan-coronavirus 3CL protease inhibitor, while molnupiravir is a broad-spectrum antiviral that targets the viral RNA-dependent RNA polymerase (RdRp). Preclinical data suggests ALG-097558 possesses superior potency against a range of coronaviruses, including variants of concern. Molnupiravir has undergone extensive clinical evaluation, demonstrating efficacy in reducing the risk of hospitalization or death in high-risk, unvaccinated adults with mild to moderate COVID-19. This guide presents a detailed comparison of their attributes based on currently available data.

Mechanism of Action

The two compounds inhibit viral replication through fundamentally different mechanisms.

ALG-097558 is a direct-acting antiviral that targets the 3C-like (3CL) protease , an enzyme essential for the cleavage of viral polyproteins into functional proteins required for viral replication. By inhibiting this protease, ALG-097558 prevents the formation of the viral replication complex.[1][2][3][4][5][6]

Molnupiravir is a prodrug that is metabolized into its active form, β-D-N4-hydroxycytidine (NHC) triphosphate. This molecule mimics natural ribonucleosides and is incorporated into the viral RNA by the RNA-dependent RNA polymerase (RdRp) . The incorporation of NHC leads to an accumulation of mutations in the viral genome, a process known as "error catastrophe," which ultimately inhibits the production of functional virus particles.[7][8][9]

Figure 1: Comparative Mechanism of Action

Preclinical Antiviral Activity

Preclinical studies provide a basis for comparing the intrinsic antiviral potency of ALG-097558 and molnupiravir.

Parameter	ALG-097558	Molnupiravir (as NHC)
Target	3CL Protease	RNA-dependent RNA polymerase (RdRp)
SARS-CoV-2 (Wuhan Strain) IC50	0.22 nM (enzymatic assay)[1]	Not directly comparable (different assay)
SARS-CoV-2 EC50 (Vero Cells)	7-13 nM (across variants)[2]	300 nM[9]
SARS-CoV-2 EC50 (Human Airway Epithelial Cells)	EC99.9 of 5.3 nM (without serum)[10]	80 nM[9]
Pan-Coronavirus Activity	Potent activity against alpha and beta coronaviruses, including MERS-CoV and seasonal HCoVs.[1][2]	Broad activity against various RNA viruses, including coronaviruses.[7][8]
In Vivo Efficacy (Hamster Model)	Significant reduction in viral replication in the lungs at low oral doses.[2][10]	Potent therapeutic and prophylactic activity.[9]

Note: Direct comparison of potency values should be interpreted with caution due to variations in experimental assays and cell lines used.

Clinical Development and Efficacy

The clinical development stages of ALG-097558 and molnupiravir are significantly different, precluding a direct comparison of clinical efficacy at this time.

ALG-097558:

• Currently in Phase 1 clinical trials in healthy volunteers.[11][12][13][14]

• Single doses up to 2000 mg and multiple doses up to 800 mg twice daily for 7 days were well tolerated.[11][12]

• Pharmacokinetic profile supports twice-daily dosing without the need for a ritonavir booster.[10][11][12]

Molnupiravir:

• Completed Phase 3 clinical trials (MOVe-OUT).[15][16][17][18][19]

• In high-risk, unvaccinated adults with mild to moderate COVID-19, molnupiravir (800 mg twice daily for 5 days) demonstrated a 30% relative risk reduction in hospitalization or death compared to placebo in the final analysis.[17]

• An interim analysis had shown an approximately 50% risk reduction.[16]

• The incidence of hospitalization or death was 6.8% in the molnupiravir group versus 9.7% in the placebo group.[17]

• One death was reported in the molnupiravir group compared to nine in the placebo group.[15][17]

Safety and Tolerability

ALG-097558:

• Phase 1 data in healthy volunteers indicate that it is generally well-tolerated.[11][12][13]

• No significant safety concerns have been reported in early clinical studies.[13]

Molnupiravir:

• The overall incidence of adverse events in the MOVe-OUT trial was comparable between the molnupiravir (30.4%) and placebo (33.0%) groups.[15]

• The most common adverse reactions reported were diarrhea, nausea, and dizziness.[17]

• Discontinuation of treatment due to an adverse event was lower in the molnupiravir group (1%) compared to the placebo group (3%).[17]

Experimental Protocols

Detailed experimental protocols for the specific studies cited are often proprietary. However, this section outlines the general methodologies used for evaluating antiviral compounds like ALG-097558 and molnupiravir.

General Experimental Workflow for Antiviral Compound Evaluation:

Figure 2: General Antiviral Drug Development Workflow

A. 3CL Protease Inhibition Assay (Relevant for ALG-097558):

• Objective: To determine the in vitro inhibitory activity of a compound against the 3CL protease.

• Methodology: A common method is a Förster Resonance Energy Transfer (FRET)-based assay.

  • A fluorescently labeled peptide substrate containing the 3CLpro cleavage sequence is used.

  • In the uncleaved state, a quencher molecule in proximity to the fluorophore suppresses the fluorescent signal.

  • Recombinant 3CLpro is incubated with the substrate in the presence of varying concentrations of the inhibitor.

  • Cleavage of the substrate by 3CLpro separates the fluorophore and the quencher, resulting in an increase in fluorescence.

  • The IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) is calculated by measuring the fluorescence at different inhibitor concentrations.[20][21][22]

B. RdRp Inhibition Assay (Relevant for Molnupiravir):

• Objective: To assess the ability of a compound to inhibit the RNA synthesis activity of the viral RdRp.

• Methodology: A common method involves a primer extension assay.

  • A template RNA strand and a labeled primer are incubated with the recombinant RdRp enzyme complex (nsp12/nsp7/nsp8).

  • Ribonucleoside triphosphates (NTPs), including the active form of the inhibitor (e.g., NHC-TP), are added to the reaction.

  • The incorporation of nucleotides and the extension of the primer are monitored, often using radioactive or fluorescently labeled NTPs.

  • The inhibition of RNA synthesis is quantified by measuring the amount of full-length RNA product.

  • The IC50 value is determined from the dose-response curve.[23][24][25][26]

C. Cell-Based Antiviral Assay:

• Objective: To evaluate the antiviral activity of a compound in a cellular context.

• Methodology:

  • Host cells permissive to viral infection (e.g., Vero E6, Calu-3) are seeded in multi-well plates.

  • Cells are treated with serial dilutions of the test compound.

  • The cells are then infected with a known amount of the virus.

  • After an incubation period, the antiviral effect is quantified using various readouts, such as:

    • Cytopathic Effect (CPE) Reduction Assay: Visually assessing the protection of cells from virus-induced damage.

    • Plaque Reduction Neutralization Test (PRNT): Counting the number of viral plaques (zones of cell death) to determine the reduction in infectious virus particles.

    • Quantitative Real-Time PCR (qRT-PCR): Measuring the reduction in viral RNA levels.

    • In-Cell ELISA: Quantifying viral antigen levels within the infected cells.[27][28]

  • The EC50 value (the concentration of the compound that reduces the viral effect by 50%) is calculated.

D. Pharmacokinetic Analysis:

• Objective: To determine the absorption, distribution, metabolism, and excretion (ADME) properties of the antiviral drug.

• Methodology:

  • The drug is administered to animal models or human subjects.

  • Blood samples are collected at various time points.

  • The concentration of the drug and its metabolites in plasma is quantified using methods like liquid chromatography-mass spectrometry (LC-MS).

  • Pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), AUC (area under the curve), and half-life are calculated.[29][30][31][32][33]

Signaling Pathways

The signaling pathways involved are directly related to the viral replication cycle.

Coronavirus 3CL Protease in the Viral Replication Cycle:

Figure 3: Role of 3CL Protease in Viral Replication

Coronavirus RdRp in the Viral Replication Cycle:

Figure 4: Role of RdRp in Viral Replication

Conclusion

ALG-097558 and molnupiravir are promising antiviral agents with distinct mechanisms of action and are at different stages of development. ALG-097558, a 3CL protease inhibitor, has demonstrated potent pan-coronavirus activity in preclinical studies and a favorable safety profile in early clinical trials, with the advantage of not requiring a pharmacokinetic booster. Molnupiravir, an RdRp inhibitor, has been proven to be clinically effective in reducing severe outcomes of COVID-19 in a specific patient population and is authorized for use in several countries.

Further clinical development of ALG-097558 will be crucial to determine its clinical efficacy and safety profile in patients. A direct head-to-head clinical trial would be necessary for a definitive comparison of their therapeutic potential. Researchers and drug developers should consider the distinct properties of each compound when designing future studies and therapeutic strategies.

References

• 1. ALG-097558 confirmed as an effective pan-coronavirus strategy | BioWorld [bioworld.com]
• 2. Preclinical efficacy of ALG-097558 in SARS-CoV-2 hamster model presented | BioWorld [bioworld.com]
• 3. Discovery and Preclinical Profile of ALG-097558, a Pan-Coronavirus 3CLpro Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. virosin.org [virosin.org]
• 6. SARS-CoV-2 3CL and PLpro: Key Protease Targets for COVID-19 [rndsystems.com]
• 7. Molnupiravir maintains antiviral activity against SARS-CoV-2 variants and exhibits a high barrier to the development of resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. Molnupiravir and Its Antiviral Activity Against COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. firstwordpharma.com [firstwordpharma.com]
• 11. Aligos Therapeutics Presents Positive Clinical Data at [globenewswire.com]
• 12. Aligos Therapeutics Presents Positive Clinical Data at ESCMID 2024 from the ALG-097558 Phase 1 Study | Aligos Therapeutics [investor.aligos.com]
• 13. withpower.com [withpower.com]
• 14. hra.nhs.uk [hra.nhs.uk]
• 15. msd.com [msd.com]
• 16. merck.com [merck.com]
• 17. drugtopics.com [drugtopics.com]
• 18. researchgate.net [researchgate.net]
• 19. Molnupiravir for the treatment of COVID-19 in immunocompromised participants: efficacy, safety, and virology results from the phase 3 randomized, placebo-controlled MOVe-OUT trial - PMC [pmc.ncbi.nlm.nih.gov]
• 20. A Bioluminescent 3CLPro Activity Assay to Monitor SARS-CoV-2 Replication and Identify Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. biorxiv.org [biorxiv.org]
• 23. benchchem.com [benchchem.com]
• 24. Frontiers | Identifying Small-Molecule Inhibitors of SARS-CoV-2 RNA-Dependent RNA Polymerase by Establishing a Fluorometric Assay [frontiersin.org]
• 25. mobitec.com [mobitec.com]
• 26. Screening of SARS-CoV-2 antivirals through a cell-based RNA-dependent RNA polymerase (RdRp) reporter assay - PMC [pmc.ncbi.nlm.nih.gov]
• 27. researchgate.net [researchgate.net]
• 28. biorxiv.org [biorxiv.org]
• 29. Development of pharmacokinetic analysis method for virus therapeutics using mass spectrometry - Japan Health Research Promotion Bureau (JH) [japanhealth.jp]
• 30. omicsonline.org [omicsonline.org]
• 31. A Systematic Review of Clinical Pharmacokinetics of Inhaled Antiviral - PMC [pmc.ncbi.nlm.nih.gov]
• 32. walshmedicalmedia.com [walshmedicalmedia.com]
• 33. ijpcbs.com [ijpcbs.com]

Comparative Analysis of ALG-097558 Cross-Reactivity with Other Viral Proteases

For Immediate Release

SOUTH SAN FRANCISCO, Calif. – December 7, 2025 – Aligos Therapeutics' ALG-097558, a potent, orally bioavailable pan-coronavirus 3CL protease inhibitor, demonstrates a highly selective activity profile with minimal cross-reactivity against other key viral and human proteases. This comparison guide provides an objective analysis of ALG-097558's performance against other viral proteases, supported by available preclinical data.

ALG-097558 is engineered for potent and selective inhibition of the 3-chymotrypsin-like (3CL) protease, an enzyme essential for coronavirus replication. Its primary therapeutic value lies in its broad activity against a wide spectrum of coronaviruses. To ensure a favorable safety profile and to minimize off-target effects, a thorough evaluation of its cross-reactivity with other viral and host-cell proteases is critical.

Executive Summary of Cross-Reactivity Data

Preclinical evaluations of ALG-097558 have focused on its activity against its target class of coronavirus 3CL proteases and its inactivity against other unrelated proteases. The available data indicates a high degree of selectivity for its intended target.

Protease Target	Virus Family	IC50 (nM)	Cross-Reactivity Outcome
SARS-CoV-2 3CLpro (Wuhan Strain)	Coronaviridae	0.22[1]	Primary Target
SARS-CoV-2 Omicron 3CLpro	Coronaviridae	Potent Inhibition (IC50 not specified)[1]	Primary Target
MERS-CoV 3CLpro	Coronaviridae	Strong Inhibition (IC50 not specified)[1]	Primary Target
Human α-CoV NL63 3CLpro	Coronaviridae	Strong Inhibition (IC50 not specified)[1]	Primary Target
Human α-CoV 229E 3CLpro	Coronaviridae	Strong Inhibition (IC50 not specified)[1]	Primary Target
Human β-CoV HKU-1 3CLpro	Coronaviridae	Strong Inhibition (IC50 not specified)[1]	Primary Target
Human Rhinovirus Protease	Picornaviridae	No off-target activity observed[2][3]	No Significant Cross-Reactivity
Human Cathepsin L	Papain-like Peptidase	No off-target activity observed[2][3]	No Significant Cross-Reactivity
HIV Protease	Retroviridae	Data not publicly available	Inconclusive
HCV Protease	Flaviviridae	Data not publicly available	Inconclusive
Influenza Protease	Orthomyxoviridae	Data not publicly available	Inconclusive

In-Depth Analysis of Cross-Reactivity

The high potency of ALG-097558 against a range of coronavirus 3CL proteases underscores its potential as a pan-coronavirus therapeutic agent. The 3CL protease is a highly conserved enzyme among coronaviruses, making it an attractive target for broad-spectrum inhibitors.

Crucially, preclinical studies have demonstrated a lack of off-target activity against human cathepsin L and the human rhinovirus protease.[2][3] Human cathepsin L is a lysosomal cysteine protease involved in various physiological processes, and its inhibition could lead to unwanted side effects. The absence of activity against the human rhinovirus protease, a member of the picornavirus family, suggests a high degree of selectivity for the coronavirus 3CL protease and a low likelihood of impacting other common viral infections.

While specific quantitative data on the cross-reactivity of ALG-097558 with proteases from other major viral families such as HIV, HCV, and influenza are not publicly available at this time, the existing data points towards a favorable selectivity profile. The structural differences between the 3CL protease of coronaviruses and the proteases of other viral families likely contribute to this specificity.

Experimental Methodologies

The assessment of protease inhibition is critical for determining the potency and selectivity of antiviral candidates. A commonly employed method is the in vitro enzymatic assay using a fluorogenic substrate.

General Protocol for 3CL Protease Inhibition Assay (FRET-based):

• Reagents and Materials:

  • Recombinant 3CL protease of the respective virus.

  • A specific fluorogenic peptide substrate for the 3CL protease, often containing a Förster Resonance Energy Transfer (FRET) pair (e.g., Edans/Dabcyl).

  • Assay buffer (e.g., 20 mM HEPES, pH 7.3, 100 mM NaCl, 1 mM EDTA, 1 mM TCEP).

  • ALG-097558 or other test compounds serially diluted in DMSO.

  • 384-well assay plates.

  • A fluorescence plate reader.

• Assay Procedure:

  • A solution of the 3CL protease is pre-incubated with varying concentrations of the test compound (e.g., ALG-097558) in the assay buffer for a defined period at room temperature to allow for inhibitor binding.

  • The enzymatic reaction is initiated by the addition of the fluorogenic substrate.

  • The fluorescence intensity is monitored kinetically over time using a plate reader with appropriate excitation and emission wavelengths for the FRET pair.

  • The rate of substrate cleavage is determined from the linear phase of the reaction progress curves.

• Data Analysis:

  • The percent inhibition for each compound concentration is calculated relative to a DMSO control (0% inhibition) and a no-enzyme control (100% inhibition).

  • The IC50 value, the concentration of the inhibitor required to reduce the enzyme activity by 50%, is determined by fitting the concentration-response data to a four-parameter logistic equation.

Visualizing the Experimental Workflow and Cross-Reactivity Logic

Caption: Workflow for in vitro protease inhibition assay.

Caption: Logical relationship of ALG-097558's cross-reactivity.

Conclusion

The available data strongly suggests that ALG-097558 is a highly selective inhibitor of the coronavirus 3CL protease. Its lack of activity against human cathepsin L and human rhinovirus protease provides initial evidence for a favorable safety profile and a low risk of off-target effects. Further studies detailing the cross-reactivity against a broader panel of viral proteases will provide a more comprehensive understanding of its selectivity. This high degree of selectivity, combined with its potent pan-coronavirus activity, positions ALG-097558 as a promising candidate for the treatment of current and future coronavirus infections.

References

• 1. ALG-097558 confirmed as an effective pan-coronavirus strategy | BioWorld [bioworld.com]
• 2. aligos.com [aligos.com]
• 3. Preclinical efficacy of ALG-097558 in SARS-CoV-2 hamster model presented | BioWorld [bioworld.com]

A Head-to-Head Comparison of Resistance Profiles: ALG-097558 vs. Paxlovid

For Immediate Release

This guide provides a detailed comparison of the resistance profiles of two prominent SARS-CoV-2 main protease (Mpro, also known as 3CLpro) inhibitors: ALG-097558, a pan-coronavirus candidate from Aligos Therapeutics, and nirmatrelvir, the active component of Pfizer's Paxlovid. This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview supported by experimental data to inform ongoing and future antiviral research.

Both ALG-097558 and nirmatrelvir target the highly conserved Mpro, an enzyme essential for viral replication. However, the emergence of resistance mutations poses a significant challenge to the long-term efficacy of any antiviral. Understanding the differential impact of these mutations on each inhibitor is critical.

Executive Summary

Preclinical data indicates that ALG-097558 is a potent, pan-coronavirus protease inhibitor that does not require ritonavir boosting.[1][2] It has demonstrated superior potency against wild-type SARS-CoV-2 and its variants compared to nirmatrelvir.[2][3][4] Notably, ALG-097558 appears to maintain a favorable activity profile against several known nirmatrelvir resistance mutations, suggesting a potentially higher barrier to resistance.[5][6] However, both inhibitors show reduced activity against the E166V mutation.[1][6]

Paxlovid (nirmatrelvir) has been instrumental in the management of COVID-19. Extensive in vitro studies have identified a panel of mutations in the Mpro that can reduce its susceptibility to nirmatrelvir. While these mutations are currently rare in the global virus population, their monitoring is crucial.

This guide will delve into the quantitative data from enzymatic and cell-based assays, outline the experimental methodologies used to generate this data, and provide visual diagrams to illustrate key processes and pathways.

Comparative Potency and Resistance Data

The following tables summarize the available quantitative data for ALG-097558 and nirmatrelvir, providing a direct comparison of their potency against wild-type SARS-CoV-2 and their susceptibility to resistance-associated mutations.

Table 1: In Vitro Potency Against Wild-Type SARS-CoV-2

Compound	Target	Assay Type	Potency Metric	Value	Reference
ALG-097558	SARS-CoV-2 3CLpro	Enzymatic	IC50	0.27 nM	[1]
SARS-CoV-2 3CLpro	Enzymatic	Ki	0.074 nM	[1]
SARS-CoV-2 Variants	Cell-based	EC50	7 - 13 nM	[1]
Nirmatrelvir	SARS-CoV-2 3CLpro	Enzymatic	Ki	~1 nM
SARS-CoV-2 (WA1)	Cell-based	EC50	~150 nM

Table 2: Comparative Resistance Profile Against Mpro Mutations (Enzymatic Assay)

This table presents the fold change in the 50% inhibitory concentration (IC50) for each compound against mutant Mpro enzymes compared to the wild-type enzyme. A higher fold change indicates greater resistance.

Mutation	ALG-097558 (Fold Change in IC50)	Nirmatrelvir (Fold Change in IC50)	Reference
F140A	1.9	2.1	[6]
S144A	1.8	46	[6]
E166A	2.1	10	[6]
E166V	12	>7000	[6]
L167F	1.3	4	[6]
H172Y	2.1	233	[6]
Q189K	1.7	1.9	[6]
L50F+E166A+L167F	6.7	72	[6]

Data for Nirmatrelvir's E166V and H172Y mutations are derived from multiple sources indicating high-level resistance.

Table 3: Antiviral Activity (EC50) Against Nirmatrelvir-Resistant Viral Strains (Cell-Based Assay)

This table shows the fold change in the 50% effective concentration (EC50) required to inhibit viral replication in cell culture for various mutant viruses.

Mutant Virus	Nirmatrelvir (Fold Change in EC50)	Reference
T21I + T304I	3.8
L50F + T304I	7.9
T135I + T304I	5.5
A173V + T304I	20.2
T21I + S144A + T304I	27.8
L50F + E166V	~80
S144A + E166A	~20

Note: Specific fold-change data for ALG-097558 in cell-based assays against this comprehensive panel of mutant viruses is not yet publicly available, though reports state it has smaller fold losses of activity than nirmatrelvir against mutants like T21I, T21I+S144A, and L50F/E166A/L167F.[6] In vitro passaging of SARS-CoV-2 with ALG-097558 selected for the T21I mutation, which resulted in a minor 5-fold loss in its antiviral activity.[6]

Experimental Protocols

The data presented in this guide are derived from established experimental methodologies designed to assess antiviral potency and resistance.

In Vitro Resistance Selection

This experiment is designed to mimic the evolution of drug resistance by repeatedly exposing the virus to a drug over multiple passages in cell culture.

Protocol Outline:

• Cell Seeding: A suitable host cell line (e.g., VeroE6) is seeded in culture plates.

• Viral Infection: Cells are infected with a wild-type SARS-CoV-2 strain at a specific multiplicity of infection (MOI).

• Drug Application: The infected cells are treated with the antiviral compound (e.g., nirmatrelvir or ALG-097558) at varying concentrations. This can be a fixed concentration (e.g., at the EC50 or EC90) or in a dose-escalation manner, where the concentration is gradually increased with each passage.

• Incubation and Monitoring: The cultures are incubated to allow for viral replication and the development of cytopathic effects (CPE).

• Virus Harvesting: The supernatant containing the progeny virus is harvested.

• Serial Passaging: A portion of the harvested virus is used to infect fresh cells, and the process (steps 3-5) is repeated for multiple passages (e.g., 30 or more).

• Genotypic Analysis: At various passages, viral RNA is extracted and the Mpro gene is sequenced using next-generation sequencing (NGS) to identify the emergence and frequency of mutations.

• Phenotypic Analysis: Viruses with identified mutations are isolated (e.g., by plaque purification) and their susceptibility to the antiviral drug is re-evaluated in cell-based assays to determine the fold change in EC50 compared to the wild-type virus.

Mpro Enzymatic Assay (FRET-based)

This biochemical assay directly measures the ability of a compound to inhibit the enzymatic activity of the Mpro.

Protocol Outline:

• Reagent Preparation: Recombinant SARS-CoV-2 Mpro enzyme and a fluorogenic substrate are prepared. The substrate is a peptide containing a cleavage site for Mpro, flanked by a fluorophore and a quencher. In its intact state, the quencher suppresses the fluorophore's signal.

• Reaction Setup: The Mpro enzyme is pre-incubated with various concentrations of the inhibitor (e.g., ALG-097558 or nirmatrelvir) in an appropriate assay buffer.

• Initiation of Reaction: The enzymatic reaction is initiated by adding the fluorogenic substrate to the enzyme-inhibitor mixture.

• Signal Detection: As the Mpro cleaves the substrate, the fluorophore is separated from the quencher, resulting in an increase in fluorescence. This signal is measured over time using a plate reader.

• Data Analysis: The rate of reaction is calculated from the fluorescence signal. The IC50 value, the concentration of the inhibitor that causes 50% inhibition of the enzyme's activity, is determined by plotting the reaction rates against the inhibitor concentrations. The inhibition constant (Ki) can be further derived from this data.

Cell-Based Antiviral Assay

This assay measures the ability of a compound to inhibit viral replication in a cellular environment.

Protocol Outline:

• Cell Seeding: A susceptible cell line (e.g., A549-ACE2-TMPRSS2 or VeroE6) is seeded in multi-well plates.

• Compound Dilution: The antiviral compound is serially diluted to create a range of concentrations.

• Infection and Treatment: The cells are treated with the diluted compound and then infected with the SARS-CoV-2 virus (either wild-type or a specific mutant strain).

• Incubation: The plates are incubated for a period (e.g., 48-72 hours) to allow the virus to replicate.

• Quantification of Viral Activity: The extent of viral replication is quantified. Common methods include:

  • CPE Reduction Assay: Visually scoring the reduction in virus-induced cell death.

  • RT-qPCR: Measuring the amount of viral RNA in the cell culture supernatant.

  • Reporter Virus Assay: Using a virus engineered to express a reporter gene (e.g., luciferase or GFP) upon replication.

• Data Analysis: The results are used to generate a dose-response curve, from which the EC50 value—the concentration of the drug that inhibits viral replication by 50%—is calculated.

Visualizations

Mechanism of Action: 3CL Protease Inhibition

The following diagram illustrates the critical role of the 3CL protease (Mpro) in the SARS-CoV-2 life cycle and the mechanism by which inhibitors like ALG-097558 and nirmatrelvir disrupt this process.

Caption: Mechanism of 3CLpro inhibitors in blocking SARS-CoV-2 replication.

Experimental Workflow: In Vitro Resistance Selection

This diagram outlines the sequential steps involved in an in vitro experiment to select for and characterize drug-resistant viral mutants.

References

• 1. Preclinical efficacy of ALG-097558 in SARS-CoV-2 hamster model presented | BioWorld [bioworld.com]
• 2. Aligos Therapeutics Selects Drug Candidate ALG-097558, a Potent Ritonavir-Free Oral Protease Inhibitor for the Treatment and Prevention of COVID-19 | Centre for Drug Design and Discovery [cd3.be]
• 3. investor.aligos.com [investor.aligos.com]
• 4. ALG-097558 confirmed as an effective pan-coronavirus strategy | BioWorld [bioworld.com]
• 5. firstwordpharma.com [firstwordpharma.com]
• 6. aligos.com [aligos.com]

Comparative In Vivo Efficacy of ALG-097558 and Sotrovimab in SARS-CoV-2 Hamster Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the in vivo efficacy of two distinct therapeutic agents against SARS-CoV-2: ALG-097558, a novel 3CL protease inhibitor, and sotrovimab, a monoclonal antibody targeting the viral spike protein. The data presented is derived from preclinical studies in the Syrian hamster model, a well-established model for SARS-CoV-2 research.

At a Glance: ALG-097558 vs. Sotrovimab

Feature	ALG-097558	Sotrovimab
Drug Class	3CL Protease Inhibitor	Monoclonal Antibody
Target	SARS-CoV-2 Main Protease (3CLpro)	SARS-CoV-2 Spike Protein
Mechanism of Action	Inhibits viral replication by blocking polyprotein processing.	Neutralizes the virus by binding to a conserved epitope on the spike protein, preventing viral entry into host cells.
Administration Route (in vivo studies)	Oral	Intramuscular/Intravenous

In Vivo Efficacy Data

A direct head-to-head comparative study of ALG-097558 and sotrovimab in the same animal model and against the same viral variant is not publicly available. However, data from separate preclinical studies in the Syrian hamster model provide insights into their respective in vivo efficacy.

ALG-097558 Efficacy Against SARS-CoV-2 Delta Variant

A study in Syrian hamsters intranasally infected with the SARS-CoV-2 Delta variant (B.1.617.2) demonstrated the oral efficacy of ALG-097558.[1]

Dose (mg/kg)	Key Findings
2.5	Significant decrease in viral RNA (vRNA) and virus titers in lung tissue.
8.3	Significant decrease in vRNA and virus titers in lung tissue.
25	Significant decrease in vRNA and virus titers in lung tissue and improvements in lung histology.

Sotrovimab Efficacy Against SARS-CoV-2 Variants

Sotrovimab has been evaluated in Syrian hamsters against various SARS-CoV-2 variants. One study assessed its efficacy against Omicron sublineages BQ.1.1 and XBB.1, demonstrating antiviral activity. Another source indicates its ability to neutralize SARS-CoV-2 in vivo at specific dosages.

Dose (mg/kg)	SARS-CoV-2 Variant(s)	Key Findings
0.7	Omicron (BQ.1.1, XBB.1)	Antiviral activity observed.
2	Omicron (BQ.1.1, XBB.1)	Antiviral activity observed.
7	Omicron (BQ.1.1, XBB.1)	Antiviral activity observed.
≥5	Not specified	Neutralized SARS-CoV-2 in vivo.

Experimental Protocols

ALG-097558 in Syrian Hamster Model (Delta Variant)

• Animal Model: Syrian hamsters.

• Virus Challenge: Intranasal infection with SARS-CoV-2 B.1.617.2 (Delta) variant.

• Drug Administration: ALG-097558 was administered orally at doses of 2.5, 8.3, and 25 mg/kg.[1]

• Efficacy Endpoints:

  • Viral RNA (vRNA) and infectious virus titers in lung tissue.

  • Lung histology.

Sotrovimab in Syrian Hamster Model (Omicron Sublineages)

• Animal Model: Syrian hamsters.

• Virus Challenge: Intranasal infection with SARS-CoV-2 Omicron sublineages BQ.1.1 and XBB.1.

• Drug Administration: Sotrovimab was administered via intramuscular injection at doses of 0.7, 2, and 7 mg/kg.

• Efficacy Endpoints:

  • Viral load reduction in the lungs.

Mechanism of Action and Experimental Workflow

Signaling Pathways

Caption: Mechanism of action of ALG-097558.

Caption: Mechanism of action of sotrovimab.

Experimental Workflow

Caption: General experimental workflow for in vivo efficacy studies.

Summary and Conclusion

Both ALG-097558 and sotrovimab demonstrate in vivo efficacy against SARS-CoV-2 in the Syrian hamster model. ALG-097558, as an orally administered 3CL protease inhibitor, shows promise in reducing viral replication in the lungs against the Delta variant. Sotrovimab, an injectable monoclonal antibody, has shown activity against various variants, including Omicron sublineages.

References

• 1. Preclinical efficacy of ALG-097558 in SARS-CoV-2 hamster model presented | BioWorld [bioworld.com]

Comparative Safety Profile of ALG-097558 and Alternative 3CLpro Inhibitors

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Preclinical and Early Clinical Safety of Novel Pan-Coronavirus 3CL Protease Inhibitors

The emergence of novel coronaviruses necessitates the development of safe and effective antiviral therapeutics. This guide provides a comparative analysis of the safety profile of ALG-097558, a promising pan-coronavirus 3CL protease (3CLpro) inhibitor, with other notable 3CLpro inhibitors: nirmatrelvir, ensitrelvir, and ibuzatrelvir. This objective comparison is based on available preclinical and Phase 1 clinical data to inform further research and development.

Mechanism of Action: Inhibition of Viral Polyprotein Processing

ALG-097558 and its comparators are inhibitors of the SARS-CoV-2 main protease (Mpro), also known as 3CLpro. This enzyme is crucial for the replication of the virus as it cleaves the viral polyproteins into functional non-structural proteins (nsps). By inhibiting 3CLpro, these drugs block the viral replication cycle.

Figure 1: Mechanism of action of 3CLpro inhibitors.

Comparative Safety Data

The following tables summarize the available preclinical and clinical safety data for ALG-097558 and its comparators.

Preclinical Safety Data

Compound	Study Type	Species	Key Findings	No-Observed-Adverse-Effect Level (NOAEL)	Citation
ALG-097558	Cytotoxicity Assay	-	No cytotoxicity detected at concentrations up to 100 µM.	Not Reported	[1]
Nirmatrelvir	Repeat-dose toxicity (up to 1 month)	Rat	No adverse findings. Non-adverse, reversible prolonged coagulation times at ≥60 mg/kg.	1000 mg/kg/day	[2][3]
Repeat-dose toxicity (up to 1 month)	Monkey	No adverse findings. Non-adverse, reversible increases in transaminases at 600 mg/kg.	600 mg/kg/day	[2][3]
Ensitrelvir	Preclinical studies	-	Favorable drug metabolism and pharmacokinetic profiles.	Not Reported	[4]
Ibuzatrelvir	Preclinical studies	-	Well tolerated with a safety profile similar to placebo.	Not Reported

Phase 1 Clinical Safety Data in Healthy Volunteers

Compound	Study Design	Dose Range	Key Findings	Common Adverse Events	Citation
ALG-097558	Single and multiple ascending doses	Single: up to 2000 mg; Multiple: up to 800 mg Q12 for 7 days	Well tolerated.	Not specified	[5]
Nirmatrelvir	Single and multiple ascending doses	Not specified	Safe and well-tolerated. No evidence of a dose-related increase in AEs.	Dysgeusia (mild)	[6]
Ensitrelvir	Single and multiple ascending doses	Single: 20 to 2,000 mg; Multiple: 375/125 mg and 750/250 mg for 5 days	Well tolerated, most treatment-related AEs were mild.	Decreased HDL-C, diarrhea, headache	[4]
Ibuzatrelvir	Phase 2b, double-blind, randomized	100, 300, or 600 mg twice daily for 5 days	Acceptable safety profile. AEs occurred in similar percentages across groups.	Not specified	[7]

Experimental Protocols

The following describes a general methodology for key safety experiments conducted during the preclinical and early clinical development of antiviral drugs like ALG-097558. These protocols are based on regulatory guidelines and common practices in the pharmaceutical industry.

Preclinical Toxicology Studies

Objective: To assess the safety profile of the investigational drug in animal models and to determine a safe starting dose for human clinical trials.

General Protocol for a Repeat-Dose Toxicity Study (e.g., 28-day study in Rats):

• Animal Model: Healthy, young adult rats (e.g., Sprague-Dawley), with both sexes included.

• Groups: A control group (vehicle only) and at least three dose groups (low, mid, and high). A recovery group may be included to assess the reversibility of any findings.

• Dosing: The drug is administered daily for 28 consecutive days via the intended clinical route (e.g., oral gavage).

• Observations:

  • Clinical Signs: Daily observation for any changes in appearance, behavior, and signs of toxicity.

  • Body Weight and Food Consumption: Measured weekly.

  • Ophthalmology: Examination before and at the end of the study.

  • Clinical Pathology: Blood and urine samples are collected at the end of the study for hematology, clinical chemistry, and urinalysis.

  • Gross Pathology: At necropsy, all organs are examined macroscopically.

  • Histopathology: A comprehensive set of tissues from all animals is preserved, processed, and examined microscopically by a veterinary pathologist.

• Data Analysis: Statistical analysis is performed to compare the treated groups with the control group. The No-Observed-Adverse-Effect Level (NOAEL) is determined.

Figure 2: Preclinical toxicology study workflow.

Phase 1 Clinical Trial (First-in-Human)

Objective: To evaluate the safety, tolerability, and pharmacokinetics of the investigational drug in healthy human volunteers.

General Protocol for a Single and Multiple Ascending Dose (SAD/MAD) Study:

• Study Population: Healthy adult volunteers who meet specific inclusion and exclusion criteria.

• Study Design: Randomized, double-blind, placebo-controlled, dose-escalating design.

• SAD Part:

  • Small cohorts of subjects receive a single dose of the drug or placebo.

  • The dose is escalated in subsequent cohorts after a safety review of the data from the previous cohort.

• MAD Part:

  • Cohorts of subjects receive multiple doses of the drug or placebo for a specified duration (e.g., 7-14 days).

  • Dose escalation proceeds after safety review.

• Safety Monitoring:

  • Adverse Events: Continuously monitored and recorded throughout the study.

  • Vital Signs: Regularly measured.

  • Electrocardiograms (ECGs): Performed at baseline and at specified time points post-dose.

  • Clinical Laboratory Tests: Blood and urine samples are collected for safety assessments.

• Pharmacokinetics: Blood samples are collected at multiple time points to determine the drug's absorption, distribution, metabolism, and excretion (ADME) profile.

• Data Analysis: Safety data are summarized by dose group. Pharmacokinetic parameters are calculated.

Conclusion

Based on the available data, ALG-097558 demonstrates a favorable early safety profile, consistent with other 3CLpro inhibitors in its class. The "well-tolerated" profile in Phase 1 studies is a positive indicator for its continued development.[5] Nirmatrelvir and ensitrelvir have more detailed published safety data, providing a valuable benchmark for comparison.[4][6] As ALG-097558 progresses through further clinical trials, the collection and transparent reporting of detailed safety and tolerability data will be crucial for a comprehensive assessment of its benefit-risk profile for the treatment of coronavirus infections.

References

• 1. aligos.com [aligos.com]
• 2. Comprehensive Nonclinical Safety Assessment of Nirmatrelvir Supporting Timely Development of the SARS-COV-2 Antiviral Therapeutic, Paxlovid™ - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comprehensive Nonclinical Safety Assessment of Nirmatrelvir Supporting Timely Development of the SARS-COV-2 Antiviral Therapeutic, Paxlovid™ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. Aligos Therapeutics Presents Positive Clinical Data at ESCMID 2024 from the ALG-097558 Phase 1 Study | Aligos Therapeutics [investor.aligos.com]
• 6. Innovative Randomized Phase I Study and Dosing Regimen Selection to Accelerate and Inform Pivotal COVID‐19 Trial of Nirmatrelvir - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Virologic Response and Safety of Ibuzatrelvir, A Novel SARS-CoV-2 Antiviral, in Adults With COVID-19 - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Pharmacokinetic Profile: ALG-097558 and Nirmatrelvir

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the pharmacokinetic profiles of two antiviral agents, ALG-097558 and nirmatrelvir. Both compounds are potent inhibitors of the SARS-CoV-2 main protease (Mpro, also known as 3CLpro), a critical enzyme for viral replication. This document summarizes available preclinical and clinical data to offer an objective comparison, outlines experimental methodologies, and presents visual diagrams of the mechanism of action and a typical pharmacokinetic study workflow.

Executive Summary

Nirmatrelvir, the active component of Paxlovid™, is a cornerstone of COVID-19 treatment, co-administered with ritonavir to boost its metabolic stability and plasma concentrations.[1][2][3] In contrast, ALG-097558 is a novel, pan-coronavirus 3CLpro inhibitor designed for standalone administration, eliminating the need for a pharmacokinetic enhancer.[1] Preclinical data suggests ALG-097558 possesses superior potency against SARS-CoV-2 and its variants compared to nirmatrelvir.[4] Phase 1 clinical trial results for ALG-097558 in healthy volunteers indicate a favorable pharmacokinetic profile that supports twice-daily dosing without the need for ritonavir and is not affected by food.[1]

Data Presentation: Comparative Pharmacokinetics

Direct comparative clinical pharmacokinetic studies between ALG-097558 and nirmatrelvir are not yet publicly available. The following tables summarize the available data for each compound.

Table 1: Preclinical and In Vitro Activity

Parameter	ALG-097558	Nirmatrelvir	Reference(s)
Target	SARS-CoV-2 3CLpro	SARS-CoV-2 3CLpro	[1][4]
Mechanism of Action	Reversible covalent inhibitor	Reversible covalent inhibitor	[1][2]
In Vitro Potency (EC50 against SARS-CoV-2 variants)	7 to 13 nM	9 to 20-fold less potent than ALG-097558 depending on the variant	[4]
Pan-coronavirus Activity	Potent activity against alpha and beta coronaviruses	Active against multiple coronaviruses	[1][4]

Table 2: Clinical Pharmacokinetics in Healthy Adults

Parameter	ALG-097558	Nirmatrelvir (co-administered with Ritonavir)	Reference(s)
Dosing Regimen	Supported for twice-daily (BID) administration	300 mg nirmatrelvir / 100 mg ritonavir twice-daily (BID)	[1][5]
Ritonavir Boosting	Not required	Required	[1][5]
Food Effect	No significant food effect observed	Information not prominently available in provided search results	[1]
Single & Multiple Dosing	Well-tolerated in single doses up to 2000 mg and multiple doses up to 800 mg every 12 hours for 7 days	Well-tolerated in single and multiple ascending doses	[1][5]
Specific PK Parameters (Cmax, AUC, t1/2)	Detailed quantitative data from Phase 1 study not yet publicly available.	Single Dose (250mg NTV + 100mg RTV): Cmax: 2.21 µg/mL AUCinf: 23.01 µg*h/mL t1/2: 6.1 h	[5]

NTV: Nirmatrelvir; RTV: Ritonavir

Experimental Protocols

General Pharmacokinetic Study Design (Phase 1, Healthy Volunteers)

A typical Phase 1, randomized, placebo-controlled, double-blind study to evaluate the safety, tolerability, and pharmacokinetics of an oral antiviral agent involves single ascending dose (SAD) and multiple ascending dose (MAD) cohorts.

1. Subject Recruitment: Healthy adult volunteers (typically 18-55 years old) are screened for eligibility based on inclusion and exclusion criteria, including medical history, physical examination, and laboratory tests.[6][7]

2. Dosing:

• SAD Cohorts: Participants receive a single oral dose of the investigational drug or a placebo. Doses are escalated in subsequent cohorts after safety data from the previous dose level is reviewed.
• MAD Cohorts: Participants receive multiple doses of the investigational drug or placebo for a specified duration (e.g., 7-10 days) to assess steady-state pharmacokinetics.[5][6]

3. Pharmacokinetic Sampling: Serial blood samples are collected at predefined time points before and after drug administration. Plasma is separated and stored frozen until analysis.

4. Bioanalytical Method: Drug concentrations in plasma are measured using a validated bioanalytical method, typically high-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS).

5. Pharmacokinetic Parameter Calculation: Non-compartmental analysis is used to determine key pharmacokinetic parameters, including:

• Cmax: Maximum observed plasma concentration.
• Tmax: Time to reach Cmax.
• AUC (Area Under the Curve): A measure of total drug exposure over time.
• t1/2: Elimination half-life.
• CL/F: Apparent total clearance.
• Vz/F: Apparent volume of distribution.

6. Food Effect Assessment: A crossover study is often conducted where subjects receive the drug in both fasted and fed states to evaluate the impact of food on drug absorption.[6]

7. Drug-Drug Interaction (DDI) Assessment: Studies may be conducted where the investigational drug is co-administered with known inhibitors or inducers of drug-metabolizing enzymes (e.g., CYP3A4) to assess the potential for DDIs.[6]

Preclinical Pharmacokinetic Studies

Preclinical evaluation of pharmacokinetics is conducted in animal models (e.g., mice, rats, hamsters, monkeys) to understand the absorption, distribution, metabolism, and excretion (ADME) properties of the drug candidate before human trials. These studies involve administering the drug through various routes (e.g., oral, intravenous) and collecting blood and tissue samples to determine pharmacokinetic parameters.

Mandatory Visualization

Mechanism of Action of 3CL Protease Inhibitors

Caption: Mechanism of action of 3CL protease inhibitors like ALG-097558 and nirmatrelvir.

Experimental Workflow for a Phase 1 Pharmacokinetic Study

Caption: General workflow of a Phase 1 clinical trial to determine pharmacokinetic parameters.

References

• 1. Aligos Therapeutics Presents Positive Clinical Data at ESCMID 2024 from the ALG-097558 Phase 1 Study | Aligos Therapeutics [investor.aligos.com]
• 2. Innovative Randomized Phase I Study and Dosing Regimen Selection to Accelerate and Inform Pivotal COVID-19 Trial of Nirmatrelvir - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aligos.com [aligos.com]
• 4. investor.aligos.com [investor.aligos.com]
• 5. researchgate.net [researchgate.net]
• 6. hra.nhs.uk [hra.nhs.uk]
• 7. A First-in-Human Multi-Part Phase 1 Study in Healthy Volunteers to Evaluate the Safety, Tolerability, Pharmacokinetics, and Drug-Drug Interaction Potential of Single and Multiple Doses of ALG-097558 | Clinical Research Trial Listing [centerwatch.com]

Assessing the Clinical Relevance of ALG-097558 Preclinical Data: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the preclinical data for ALG-097558, a novel pan-coronavirus 3CL protease inhibitor, with other key players in the field: nirmatrelvir (the active component of Paxlovid), ensitrelvir, and the emerging candidate ibuzatrelvir. By presenting available quantitative data, detailed experimental protocols, and visual representations of key concepts, this document aims to facilitate an objective assessment of ALG-097558's clinical potential.

Executive Summary

ALG-097558 is a potent, orally bioavailable inhibitor of the SARS-CoV-2 main protease (3CLpro or Mpro), a critical enzyme for viral replication.[1][2] Preclinical data suggest that ALG-097558 exhibits broad activity against various coronaviruses and may offer advantages over existing therapies, including a reduced need for a pharmacokinetic booster like ritonavir and a potentially higher barrier to resistance.[1][3] This guide will delve into the preclinical evidence supporting these claims through a direct comparison with its contemporaries.

Data Presentation: In Vitro and In Vivo Efficacy

The following tables summarize the available preclinical data for ALG-097558 and its comparators.

Table 1: In Vitro Anti-SARS-CoV-2 Potency of 3CL Protease Inhibitors

Compound	Target	Assay Type	Cell Line	SARS-CoV-2 Variant	EC50 (µM)	IC50 (nM)	Reference
ALG-097558	3CLpro	Cell-based	VeroE6-eGFP/Vero76	Wuhan	0.007 - 0.013	0.27	[1]
Cell-based	Various	Omicron Subvariants	3- to 9-fold more potent than nirmatrelvir	N/A	[4]
Enzymatic	N/A	Wuhan	N/A	0.22	[4]
Nirmatrelvir	3CLpro	Cell-based (CPE)	VeroE6-Pgp-KO	WA-1	0.15	N/A
Cell-based	VeroE6-TMPRSS2	Various	0.0326 - 0.280	N/A
Ensitrelvir	3CLpro	Cell-based	VeroE6T	Omicron Subvariants	0.22 - 0.52	N/A
Ibuzatrelvir	3CLpro	Enzymatic	N/A	SARS-CoV-2 Mpro	N/A	19
Enzymatic	N/A	MERS-CoV Mpro	N/A	65

N/A: Not Available in the reviewed sources. EC50 (Half-maximal effective concentration) and IC50 (Half-maximal inhibitory concentration) are measures of a drug's potency.

Table 2: In Vivo Efficacy of 3CL Protease Inhibitors in the Syrian Hamster Model of SARS-CoV-2 Infection

Compound	Dosing Regimen	Key Findings	Reference
ALG-097558	2.5, 8.3, and 25 mg/kg (oral)	Significant reduction in viral RNA and virus titers in lung tissue; improved lung histology.	[1]
Nirmatrelvir	200 mg/kg (BID)	Reduced lung infectious virus titers.
Ensitrelvir	250 or 750 mg/kg (subcutaneous, pre-exposure)	Reduced aerosol transmission; suppressed body weight loss and lung weight increase.

BID: Twice a day.

Experimental Protocols

Detailed methodologies are crucial for interpreting and comparing preclinical data. Below are generalized protocols for key experiments based on the available literature.

In Vitro 3CL Protease Inhibition Assay

This assay quantifies the ability of a compound to inhibit the enzymatic activity of the 3CL protease.

• Reagents : Recombinant SARS-CoV-2 3CL protease, a fluorogenic substrate peptide that the protease can cleave, assay buffer, and the test compounds (e.g., ALG-097558).

• Procedure :

  • The 3CL protease is pre-incubated with varying concentrations of the test compound in an assay buffer for a defined period (e.g., 30 minutes) at a specific temperature (e.g., 37°C) to allow for binding.

  • The fluorogenic substrate is then added to the mixture.

  • The enzymatic reaction is allowed to proceed for a set time.

  • The fluorescence intensity is measured using a plate reader. Cleavage of the substrate by the protease results in an increase in fluorescence.

• Data Analysis : The half-maximal inhibitory concentration (IC50) is calculated by plotting the percentage of enzyme inhibition against the logarithm of the compound concentration.

Cell-Based Antiviral Assay (Cytopathic Effect Reduction)

This assay measures the ability of a compound to protect cells from virus-induced death.

• Cell Lines : VeroE6 cells, which are highly susceptible to SARS-CoV-2 infection, are commonly used. Other cell lines like A549-ACE2-TMPRSS2, which are human lung epithelial cells engineered to express the necessary receptors for viral entry, are also utilized.[5]

• Procedure :

  • Cells are seeded in multi-well plates and allowed to adhere overnight.

  • The cells are then treated with serial dilutions of the test compound.

  • Subsequently, the cells are infected with a known amount of SARS-CoV-2.

  • The plates are incubated for a period sufficient to allow for viral replication and the development of cytopathic effects (CPE), typically 3-5 days.

  • Cell viability is assessed using methods such as crystal violet staining or a colorimetric assay (e.g., MTS or MTT).

• Data Analysis : The half-maximal effective concentration (EC50), the concentration at which the compound protects 50% of the cells from virus-induced death, is determined.

Syrian Hamster Model of SARS-CoV-2 Infection

The Syrian hamster is a well-established animal model for studying COVID-19 as it recapitulates many aspects of the human disease.[6]

• Animal Model : Male Syrian hamsters, typically 6-8 weeks old, are used.

• Virus Inoculation : Hamsters are intranasally inoculated with a specific strain and titer of SARS-CoV-2 (e.g., B.1.617.2 delta variant).[1]

• Compound Administration :

  • Treatment with the test compound (e.g., ALG-097558) is typically initiated at a specific time point relative to infection (e.g., 4 hours post-infection).

  • The compound is administered via a clinically relevant route, such as oral gavage, at various dose levels.

• Endpoint Analysis :

  • Viral Load : At specific days post-infection, lung tissue is collected, and the amount of viral RNA is quantified using reverse transcription-quantitative polymerase chain reaction (RT-qPCR). Infectious virus titers are determined by plaque assay or TCID50 assay.

  • Lung Histopathology : Lung tissues are fixed, sectioned, and stained (e.g., with hematoxylin and eosin) to assess the degree of inflammation and tissue damage.

  • Clinical Signs : Body weight is monitored daily as a general indicator of health.

Mandatory Visualizations

Signaling Pathway: Mechanism of Action of 3CL Protease Inhibitors

References

• 1. Preclinical efficacy of ALG-097558 in SARS-CoV-2 hamster model presented | BioWorld [bioworld.com]
• 2. Syrian hamsters as a small animal model for SARS-CoV-2 infection and countermeasure development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Current Strategies of Antiviral Drug Discovery for COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. COVID-19 Syrian hamster model - IITRI [iitri.org]
• 5. COVID-19: Screening Antiviral Drugs Using SARS-CoV-2 Infection Models | Technology Networks [technologynetworks.com]
• 6. SARS-CoV-2 Syrian Hamster Model - Creative Diagnostics [antiviral.creative-diagnostics.com]

Safety & Regulatory Compliance

Navigating the Disposal of Investigational Compound ALG-097558: A Procedural Guide

Absence of a specific Safety Data Sheet (SDS) for ALG-097558 in the public domain necessitates a cautious approach to its disposal, adhering to established best practices for investigational chemical compounds. Researchers, scientists, and drug development professionals must prioritize safety and regulatory compliance by consulting their institution's Environmental Health and Safety (EHS) department before proceeding with any disposal protocol.

The following guidelines provide a general framework for the proper disposal of a research compound like ALG-097558, designed to offer essential, immediate safety and logistical information.

Immediate Safety and Handling Considerations

While a specific SDS is unavailable, general precautions for handling potent, biologically active compounds should be observed. This includes the use of appropriate personal protective equipment (PPE) such as safety glasses, lab coats, and gloves.[1] All handling of the solid compound or its solutions should be performed in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure. In case of skin or eye contact, flush the affected area with copious amounts of water and seek medical attention.[1]

Step-by-Step Disposal Procedures for Investigational Compounds

The disposal of investigational drugs such as ALG-097558 must comply with federal, state, and local regulations. The following is a generalized procedure and should be adapted to specific institutional and regulatory requirements.

• Consult Institutional EHS: Before initiating any disposal, contact your institution's Environmental Health and Safety (EHS) department. They will provide specific guidance based on the known properties of the compound class and regulatory requirements.

• Waste Segregation:

  • Unused Compound: The pure, unused ALG-097558 compound should be collected in a clearly labeled, sealed container. The label should include the compound name, quantity, and date.

  • Contaminated Materials: All materials that have come into contact with ALG-097558, including gloves, pipette tips, bench paper, and empty vials, should be considered hazardous waste. These materials should be collected in a designated, labeled hazardous waste container.

  • Liquid Waste: Solutions containing ALG-097558 should be collected in a separate, labeled hazardous waste container. Do not mix with other chemical waste streams unless explicitly approved by your EHS department.

• Waste Storage: Store all waste containers in a designated, secure area away from incompatible materials. The storage area should be well-ventilated.

• Waste Pickup and Disposal: Arrange for the collection of the hazardous waste by your institution's EHS or a licensed hazardous waste disposal contractor. Ensure all required documentation is completed accurately.

Quantitative Data Summary

A specific Safety Data Sheet (SDS) containing quantitative data for ALG-097558 is not publicly available. The following table illustrates the type of information that would typically be found in an SDS.

Data Point	Value
Physical Properties
Molecular Formula	Not Available
Molecular Weight	Not Available
Appearance	Not Available
Melting Point	Not Available
Boiling Point	Not Available
Solubility	Not Available
Toxicological Data
LD50 (Oral, Rat)	Not Available
LD50 (Dermal, Rabbit)	Not Available
LC50 (Inhalation, Rat)	Not Available
Exposure Limits
OSHA PEL	Not Available
ACGIH TLV	Not Available

General Disposal Workflow for Investigational Compounds

The following diagram outlines a general workflow for the proper disposal of an investigational chemical compound in a research laboratory setting.

Caption: A flowchart illustrating the key steps for the safe and compliant disposal of investigational chemical compounds.

By following these general guidelines and, most importantly, working in close collaboration with the institutional EHS department, researchers can ensure the safe and proper disposal of investigational compounds like ALG-097558, thereby protecting themselves, their colleagues, and the environment.

References

• 1. cn.canbipharm.com [cn.canbipharm.com]